4-Methylphenylacetone

• CAS: 2096-86-8

Core Science & Biosynthesis

4-Methylphenylacetone chemical properties and structure elucidation

An In-depth Technical Guide on 4-Methylphenylacetone: Chemical Properties and Structure Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylphenylacetone, a significant intermediate in the synthesis of various organic molecules.[1][2] It details the compound's core chemical properties, the analytical methodologies for its structure elucidation, and detailed experimental protocols for its synthesis.

Chemical and Physical Properties

4-Methylphenylacetone, also known as p-tolylacetone, is a clear, pale yellow to yellow liquid.[3][4][5] Its chemical identifiers and physical properties are summarized below.

Property	Value
IUPAC Name	1-(4-methylphenyl)propan-2-one[3][6][7]
Synonyms	4-Tolylacetone, p-Methylphenyl acetone[6][8]
CAS Number	2096-86-8[3][6][8]
Molecular Formula	C₁₀H₁₂O[3][6][7][8]
Molecular Weight	148.20 g/mol [7][8][9]
Appearance	Clear pale yellow to yellow liquid[3][5]
Boiling Point	223.1°C at 760 mmHg[4]
Density	0.974 g/cm³[4]
Refractive Index	1.5090 - 1.5150 at 20°C[3][5]
Flash Point	97.1°C[4]
Solubility	Slightly soluble in water[4]
InChI Key	NOXKUHSBIXPZBJ-UHFFFAOYSA-N[3][7][8]
SMILES	CC(=O)CC1=CC=C(C)C=C1[3][7]

Structure Elucidation

The unambiguous identification of 4-Methylphenylacetone relies on a combination of modern spectroscopic techniques. Each method provides unique information about the molecule's functional groups, connectivity, and overall framework, leading to a conclusive structure confirmation. The general workflow is illustrated in the diagram below.

Caption: Logical workflow for the structure elucidation of 4-Methylphenylacetone.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. For 4-Methylphenylacetone, the IR spectrum would be expected to show:

• A strong, sharp absorption band around 1715 cm⁻¹ , characteristic of the C=O (carbonyl) stretch of a ketone.

• Absorption bands in the region of 3100-3000 cm⁻¹ corresponding to aromatic C-H stretching.

• Bands between 1600-1450 cm⁻¹ due to C=C stretching within the aromatic ring.

• Peaks corresponding to aliphatic C-H stretching from the methyl and methylene (B1212753) groups. The NIST WebBook provides reference IR spectra for this compound.[8][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum would display distinct signals corresponding to the different types of protons:

  • A singlet around 2.1 ppm for the three protons of the methyl ketone group (-COCH₃).

  • A singlet around 2.3 ppm for the three protons of the methyl group on the aromatic ring (Ar-CH₃).

  • A singlet around 3.6 ppm for the two protons of the methylene group (-CH₂-).

  • Two doublets in the aromatic region (7.0-7.2 ppm ), characteristic of a 1,4-disubstituted (para) benzene (B151609) ring. Each doublet would integrate to two protons.

• ¹³C NMR: The carbon NMR spectrum provides information on the different carbon environments:

  • A signal at high chemical shift (above 200 ppm ) for the carbonyl carbon of the ketone.

  • Four distinct signals in the aromatic region (125-140 ppm ) for the six carbons of the para-substituted ring (two with higher intensity due to symmetry).

  • A signal for the methylene carbon (-CH₂-).

  • Signals for the two distinct methyl group carbons (the ketone methyl and the aromatic methyl).

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and information about the molecule's fragmentation pattern.

• The electron ionization (EI) mass spectrum would show a molecular ion peak ([M]⁺) at an m/z ratio corresponding to the molecular weight of the compound, approximately 148.20 .[8][9]

• Common fragmentation patterns would include the loss of the acetyl group (•CH₃CO, m/z 43) leading to a prominent peak at m/z 105, and the formation of a tropylium (B1234903) ion or related fragments characteristic of benzyl-type structures.

Experimental Protocols

The synthesis of 4-Methylphenylacetone can be achieved via several routes. The following are two prominent methods cited in the literature.

Method 1: Condensation and Saponification

This classical two-step method starts from 4-methylbenzyl cyanide and is detailed in US Patent 2,382,686.[11][12]

Step 1: Condensation of 4-Methylbenzyl Cyanide with Ethyl Acetate (B1210297)

• Prepare a solution of sodium ethoxide by dissolving 30 parts by weight of sodium in 300 parts by weight of absolute alcohol.

• Heat the sodium ethoxide solution to reflux under a reflux condenser.

• To the refluxing solution, add a mixture of 131 parts by weight of p-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate dropwise.

• Continue boiling the mixture for two hours. A portion of the condensation product crystallizes as the sodium salt.

• Evaporate the main portion of the solvent under reduced pressure.

• Dissolve the residue in approximately 1000 parts by weight of ice water.

• Filter the solution and acidify it with acetic acid while cooling with ice. The separated oil is the crude condensation product, alpha-(4-methyl-phenyl)-acetoacetonitrile.

Step 2: Saponification to 4-Methylphenylacetone

• Add the crude nitrile product dropwise to ice-cold sulfuric acid while stirring.

• Once the solution is complete, heat the reaction mixture for approximately 2 hours at 80-100°C.

• Cool the reaction mixture and add approximately 10 times its quantity of water while stirring.

• Boil the resulting mixture for several hours under a reflux condenser.

• After cooling, the resulting brown oil (crude 4-methylphenylacetone) is separated.

• Purify the crude product by vacuum distillation to yield pure 4-methylphenylacetone.[11]

Method 2: Friedel-Crafts Acylation of Toluene (B28343)

This common industrial method involves the acylation of toluene.[11] A related protocol for a similar compound gives insight into the general procedure.[13]

Step 1: Preparation of Propionyl Chloride (if not commercially available)

• In a reaction vessel, place 370 kg of propionic acid and 300 kg of phosphorus trichloride (B1173362).

• Slowly heat the mixture with stirring to 50°C and maintain this temperature for 6 hours.

• Allow the mixture to stand for 3 hours, then separate the lower layer of phosphorous acid. The resulting propionyl chloride can be used directly.

Step 2: Friedel-Crafts Acylation

• In a 500L glass-lined reaction vessel, place 225 kg of anhydrous aluminum trichloride and 160 kg of toluene.

• Cool the vessel and slowly add 120 kg of propionyl chloride dropwise with stirring, ensuring the internal temperature does not exceed 30°C.

• Hydrolyze the cooled reaction mixture by adding it to a separate vessel containing a mixture of ice and water.

• Allow the layers to separate and collect the upper oily layer.

• Wash the organic layer with water and a saturated soda ash solution until neutral.

• Dry the organic layer and remove the toluene by atmospheric distillation.

• Collect the fraction boiling at 96-100°C / 930 Pa to obtain 4-methylphenylacetone with a purity greater than 98%. The reported yield for this step is 88%.[11]

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Methylphenylacetone | 2096-86-8 | Benchchem [benchchem.com]
• 3. 4-Methylphenylacetone, 97+% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. Page loading... [wap.guidechem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pschemicals.com [pschemicals.com]
• 7. 4-Methylphenylacetone, 97+% | Fisher Scientific [fishersci.ca]
• 8. 4-Methylphenyl acetone [webbook.nist.gov]
• 9. 1-(4-Methylphenyl)propan-2-one | C10H12O | CID 137428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Methylphenyl acetone [webbook.nist.gov]
• 11. benchchem.com [benchchem.com]
• 12. US2382686A - Method of making 4-methyl-phenylacetone - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Historical Synthesis of p-Tolylacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolylacetone, systematically known as 4-(p-tolyl)butan-2-one or 4-methylphenylacetone, is a chemical intermediate of significant interest in the fields of organic synthesis and medicinal chemistry. With the chemical formula C₁₀H₁₂O, this colorless to pale yellow liquid serves as a versatile building block for the synthesis of a variety of more complex molecules, including active pharmaceutical ingredients (APIs). Its strategic importance lies in its utility as a precursor to novel therapeutic agents. This technical guide provides a comprehensive overview of the discovery and historical synthesis of p-tolylacetone, detailing key experimental protocols, quantitative data, and the biological relevance of its derivatives, thereby offering a valuable resource for professionals in drug development and chemical research.

Historical Perspective and Discovery

The precise moment of the discovery of p-tolylacetone and the identity of the chemist who first synthesized it are not extensively documented in scientific literature. However, one of the earliest and most significant descriptions of its preparation is found in a United States patent filed in 1942. This patent, US2382686A, outlines a method for the synthesis of p-tolylacetone as a key intermediate for therapeutically valuable agents, indicating that by the early 1940s, the compound had garnered attention for its potential applications in medicinal chemistry.[1] The primary route detailed in this foundational patent involves the condensation of 4-methylbenzyl cyanide with ethyl acetate (B1210297), followed by saponification and decarboxylation.

Over the decades, several alternative and improved synthetic routes have been developed, with the Friedel-Crafts acylation of toluene (B28343) emerging as a common and industrially scalable method. The evolution of its synthesis reflects the broader advancements in synthetic organic chemistry, with a continuous drive towards higher yields, improved purity, and more environmentally benign processes.

Key Synthetic Methodologies

The synthesis of p-tolylacetone has been approached through several distinct chemical strategies. The following sections provide detailed experimental protocols for the most historically significant and commonly employed methods.

Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate

This classical two-step method, as described in the 1942 patent, remains a fundamental approach to the synthesis of p-tolylacetone.[1]

Experimental Protocol:

• Step 1: Condensation:

  • Prepare a solution of sodium ethoxide by dissolving 30 parts by weight of sodium in 300 parts by weight of absolute ethanol.

  • Heat the sodium ethoxide solution to reflux.

  • To the refluxing solution, add a mixture of 131 parts by weight of p-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate dropwise.

  • Continue boiling the mixture under reflux for two hours.

• Step 2: Saponification and Decarboxylation:

  • To the cooled reaction mixture, add approximately 10 times its quantity of water with stirring.

  • Boil the resulting mixture for several hours under a reflux condenser to effect saponification and decarboxylation.

  • After cooling, the resulting brown oil (crude p-tolylacetone) is separated.

  • The crude product is then purified by vacuum distillation.

Workflow for the synthesis of p-tolylacetone via condensation.

Friedel-Crafts Acylation of Toluene

A widely used method, particularly in industrial settings, is the Friedel-Crafts acylation of toluene. This electrophilic aromatic substitution reaction can utilize different acylating agents, such as chloroacetone (B47974) or a combination of propionic acid and phosphorus trichloride (B1173362) followed by reaction with toluene.

Experimental Protocol (using Acetic Anhydride):

• In a suitable reaction vessel, combine toluene and a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), in a solvent like dichloromethane.

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add acetic anhydride (B1165640) to the cooled mixture with constant stirring.

• After the addition is complete, allow the reaction to stir at room temperature for several hours to ensure completion.

• The reaction is then quenched by carefully pouring it over crushed ice and hydrochloric acid.

• The organic layer is separated, washed with a sodium bicarbonate solution and then with brine.

• The solvent is removed under reduced pressure, and the resulting crude product is purified by vacuum distillation. A yield of approximately 85% can be achieved with this method.[2]

Workflow for Friedel-Crafts acylation of toluene.

Comparison of Synthetic Methods

The choice of synthetic route for p-tolylacetone often depends on factors such as scale, available starting materials, and desired purity. The following table summarizes quantitative data for some of the key methods.

Method	Starting Materials	Key Reagents	Typical Yield	Purity	Key Advantages/Disadvantages
Condensation & Saponification	4-Methylbenzyl Cyanide, Ethyl Acetate	Sodium Ethoxide, Water	Good	High after distillation	Multi-step process; use of metallic sodium.
Friedel-Crafts Acylation	Toluene, Acetic Anhydride	Anhydrous AlCl₃	~85%[2]	High after distillation	Industrially scalable; requires stoichiometric Lewis acid.
Friedel-Crafts Acylation	Toluene, Acetyl Chloride	Anhydrous AlCl₃	Good	High after distillation	Use of corrosive acetyl chloride.
Wacker-Tsuji Oxidation	4-Methylstyrene	PdCl₂, CuCl₂, O₂	Good	High	Catalytic use of palladium; requires handling of gases.
Grignard Reaction	p-Tolylmagnesium Bromide, Acetyl Chloride	-	High	High	Requires anhydrous conditions; Grignard reagent is moisture-sensitive.

Biological Relevance and Importance in Drug Discovery

While p-tolylacetone itself is not known to possess significant biological activity, its true value in the pharmaceutical industry lies in its role as a versatile precursor for the synthesis of bioactive molecules. The chemical scaffold of p-tolylacetone can be readily modified to generate a diverse library of compounds for drug screening.

Of particular note is the use of p-tolualdehyde, a closely related compound and a potential synthetic precursor to p-tolylacetone, in the synthesis of chalcones. Chalcones are α,β-unsaturated ketones that form the central core for a variety of important biological compounds.[3] Numerous studies have demonstrated that chalcone (B49325) derivatives exhibit a wide range of pharmacological activities, including anticancer and antimicrobial effects.[4][5][6]

The anticancer activity of certain chalcones has been attributed to their ability to induce apoptosis (programmed cell death) in cancer cells.[5] This is often achieved through the modulation of key signaling pathways, such as the intrinsic and extrinsic apoptotic pathways, which involve the activation of caspases.

Logical relationship of p-tolylacetone to bioactive chalcones.

The antimicrobial properties of p-tolylacetone derivatives are also of significant interest, with studies showing efficacy against various bacterial and fungal strains.[7] This highlights the potential of p-tolylacetone as a starting material for the development of new anti-infective agents.

Conclusion

p-Tolylacetone, while not a household name, is a chemical compound with a rich history rooted in the foundational principles of organic synthesis. From its early preparation via condensation reactions to more modern approaches like Friedel-Crafts acylation, the synthesis of p-tolylacetone has evolved to meet the demands of the chemical and pharmaceutical industries. Its primary importance lies not in its own biological activity, but in its role as a key intermediate for the synthesis of a diverse range of bioactive molecules. For researchers and professionals in drug development, a thorough understanding of the synthesis and chemical reactivity of p-tolylacetone is crucial for the design and development of the next generation of therapeutic agents. The methodologies and data presented in this guide provide a solid foundation for further exploration and innovation in this exciting field.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Spectroscopic data interpretation of 4-methylbenzyl methyl ketone (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Data Interpretation of 4-methylbenzyl methyl ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methylbenzyl methyl ketone, systematically named 4-(4-methylphenyl)butan-2-one, is a ketone of interest in various chemical and pharmaceutical contexts. Its structural elucidation is fundamental for quality control, reaction monitoring, and characterization in research and development. This guide provides a comprehensive interpretation of its spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering a complete profile for unambiguous identification.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 4-(4-methylphenyl)butan-2-one.

Table 1: ¹H NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2.14	Singlet	3H	H-1 (CH₃ of acetyl group)
2.32	Singlet	3H	H-1' (CH₃ on aromatic ring)
2.76	Triplet	2H	H-3 (CH₂ adjacent to carbonyl)
2.89	Triplet	2H	H-4 (Benzylic CH₂)
7.12	AA'BB' System	4H	H-2', H-3' (Aromatic protons)

Table 2: ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Carbon Type	Assignment
21.0	Primary (CH₃)	C-1' (Aromatic CH₃)
29.9	Primary (CH₃)	C-1 (Acetyl CH₃)
29.9	Secondary (CH₂)	C-4 (Benzylic CH₂)
45.3	Secondary (CH₂)	C-3 (Methylene)
128.5	Tertiary (CH)	C-2' (Aromatic)
129.2	Tertiary (CH)	C-3' (Aromatic)
135.7	Quaternary	C-4' (Aromatic, C-CH₃)
137.9	Quaternary	C-1'' (Aromatic, C-alkyl)
208.1	Quaternary	C-2 (Carbonyl C=O)

Table 3: Infrared (IR) Spectroscopy Data

Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group
2925	Strong	C-H Stretch	Alkyl (CH₂, CH₃)
1718	Strong, Sharp	C=O Stretch	Ketone
1516	Medium	C=C Stretch	Aromatic Ring
815	Strong	C-H Bend	p-Disubstituted Aromatic

Table 4: Mass Spectrometry (MS) Data (Electron Ionization)

m/z	Relative Intensity (%)	Proposed Fragment
162	30	[M]⁺ (Molecular Ion)
147	5	[M - CH₃]⁺
105	100	[C₈H₉]⁺ (p-methylbenzyl cation)
91	40	[C₇H₇]⁺ (Tropylium ion)
58	20	[C₃H₆O]⁺ (McLafferty rearrangement product)
43	65	[CH₃CO]⁺ (Acylium ion)

Data Interpretation and Structural Elucidation

The combined spectroscopic data provides definitive evidence for the structure of 4-(4-methylphenyl)butan-2-one.

• IR Spectroscopy : The strong, sharp absorption at 1718 cm⁻¹ is characteristic of a saturated ketone carbonyl (C=O) group.[1] The peak at 1516 cm⁻¹ indicates an aromatic ring, and the strong band at 815 cm⁻¹ is highly indicative of para (1,4) disubstitution on that ring. Aliphatic C-H stretching is observed at 2925 cm⁻¹.

• ¹H NMR Spectroscopy : The spectrum shows five distinct signals. The two singlets at 2.14 and 2.32 ppm integrate to three protons each, corresponding to the acetyl methyl group and the aromatic methyl group, respectively. Two triplets at 2.76 and 2.89 ppm, each integrating to two protons, represent the two methylene (B1212753) groups (-CH₂-CH₂-), confirming the butane (B89635) chain. The signal cluster around 7.12 ppm, integrating to four protons, represents the four protons on the para-substituted aromatic ring.

• ¹³C NMR Spectroscopy : The spectrum displays nine distinct carbon signals, consistent with the molecular structure. The signal at 208.1 ppm is characteristic of a ketone carbonyl carbon.[1] The signals at 21.0 and 29.9 ppm correspond to the two non-equivalent methyl carbons. The two methylene carbons appear at 29.9 and 45.3 ppm. The four signals in the aromatic region (128-138 ppm) confirm the substituted benzene (B151609) ring.

• Mass Spectrometry : The molecular ion peak [M]⁺ appears at m/z 162, confirming the molecular weight of C₁₁H₁₄O. The base peak at m/z 105 is due to the very stable p-methylbenzyl cation, formed by cleavage of the bond between C3 and C4. The peak at m/z 43 corresponds to the acylium ion [CH₃CO]⁺. A significant peak at m/z 58 suggests a McLafferty rearrangement, a characteristic fragmentation for ketones with a gamma-hydrogen.

Visualization of Key Pathways and Workflows

Mass Spectrometry Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for 4-(4-methylphenyl)butan-2-one under electron ionization.

Caption: Proposed MS Fragmentation of 4-(4-methylphenyl)butan-2-one

Integrated Spectroscopic Interpretation Workflow

This diagram outlines the logical workflow for deducing the molecular structure from the combined spectroscopic data.

Caption: Workflow for Spectroscopic Structure Elucidation

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of 4-(4-methylphenyl)butan-2-one in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation : Transfer the solution to a 5 mm NMR tube.

• Acquisition : Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR Parameters : A standard ¹H acquisition may use a 30° pulse angle, a relaxation delay of 1 second, and 16 scans.

• ¹³C NMR Parameters : A standard proton-decoupled ¹³C spectrum may be acquired with a 45° pulse angle, a relaxation delay of 2 seconds, and an accumulation of 1024 scans to achieve adequate signal-to-noise.

• Processing : Process the Free Induction Decay (FID) with an exponential multiplication (line broadening of 0.3 Hz for ¹H, 1.0 Hz for ¹³C) and Fourier transformation. Phase and baseline correct the resulting spectra. Calibrate the ¹H and ¹³C spectra to the TMS signal at 0.00 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : As 4-(4-methylphenyl)butan-2-one is a liquid at room temperature, a neat spectrum can be obtained. Place one drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Background Collection : Ensure the sample compartment of the FT-IR spectrometer is empty and clean. Collect a background spectrum to account for atmospheric CO₂ and H₂O.

• Sample Analysis : Place the prepared salt plate assembly in the sample holder.

• Acquisition : Acquire the spectrum over a range of 4000-400 cm⁻¹. Typically, 16 or 32 scans are co-added to improve the signal-to-noise ratio.

• Processing : The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

• Instrumentation : Utilize a Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with an Electron Ionization (EI) source.

• Sample Introduction : Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like dichloromethane (B109758) or ethyl acetate. Inject 1 µL of the solution into the GC.

• GC Separation : Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm). A typical temperature program starts at 50°C, holds for 2 minutes, then ramps at 10°C/min to 250°C.

• Ionization : As the compound elutes from the GC column, it enters the ion source. Ionize the molecules using a standard electron energy of 70 eV.[2][3]

• Mass Analysis : Scan a mass range of m/z 40-400 using a quadrupole or ion trap mass analyzer.

• Data Analysis : Identify the peak corresponding to 4-(4-methylphenyl)butan-2-one in the total ion chromatogram and analyze its corresponding mass spectrum. Compare the fragmentation pattern with spectral libraries and theoretical fragmentation pathways for confirmation.

References

• 1. 4-(p-Tolyl)-2-butanone | C11H14O | CID 5463908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 3. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]

Safe Handling of 4-Methylphenylacetone in a Laboratory Setting: A Technical Guide

Introduction

4-Methylphenylacetone, also known as 1-(4-methylphenyl)propan-2-one, is a chemical compound utilized in various research and development applications.[1][2][3] Due to its potential hazards, a thorough understanding of its safety profile and proper handling procedures is crucial for the well-being of laboratory personnel and the integrity of experimental work. This guide provides an in-depth overview of the material safety data for 4-Methylphenylacetone, outlining its physical and chemical properties, associated hazards, and comprehensive protocols for safe handling, storage, and emergency response.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 4-Methylphenylacetone is fundamental for its safe handling and use in experiments.

Property	Value	Source
CAS Number	2096-86-8	[1][4][5]
Molecular Formula	C10H12O	[1][2][5]
Molecular Weight	148.20 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[2][5]
Odor	Sweet, floral	[2]
Boiling Point	223.1 °C at 760 mmHg	[2]
Flash Point	97.1 °C	[2]
Density	0.974 g/mL	[2]
Refractive Index	1.507	[2]
Solubility	Slightly soluble in water	[2]

Hazard Identification and GHS Classification

4-Methylphenylacetone is classified with several hazards under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[3]

Hazard Class	Hazard Statement	GHS Pictogram
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	Warning
Serious Eye Damage/Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3)	H335: May cause respiratory irritation	Warning

Source: PubChem[3]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317, P362+P364, P403+P233, P405, P501.[3]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure risks.

3.1. Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[4][6]

• Avoid breathing vapors, mist, or gas.[4][7]

• Avoid contact with skin and eyes.[4][7]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][7]

• Wash hands thoroughly after handling.[6][8]

• Keep away from heat, sparks, open flames, and hot surfaces.[8]

• Use non-sparking tools.[4]

• Prevent the buildup of electrostatic charge.[9]

3.2. Storage:

• Store in a cool, dry, and well-ventilated place.[4][6][7]

• Keep the container tightly closed.[4][7]

• Store away from incompatible materials and sources of ignition.[8]

• Store in a locked-up area.[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Methylphenylacetone:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield.[6][7]	Protects against splashes that can cause serious eye irritation.[3]
Hand Protection	Chemical-resistant gloves (e.g., Solvex, neoprene, viton, butyl, buna, natural latex).[6]	Prevents skin contact which can cause irritation.[3]
Skin and Body Protection	Lab coat, and in cases of potential splashing, a chemical-resistant apron or suit.[4][9]	Provides a barrier against accidental skin contact.
Respiratory Protection	If working outside a fume hood or if ventilation is inadequate, use a NIOSH-approved air-purifying respirator with organic vapor cartridges.[6][7]	Protects against inhalation of vapors that can cause respiratory tract irritation.[3]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

5.1. First Aid Measures

The following diagram outlines the initial steps to be taken in case of exposure.

Caption: First aid response workflow for exposure to 4-Methylphenylacetone.

Detailed First Aid Protocols:

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If the individual is not breathing, provide artificial respiration. Seek immediate medical attention.[4][6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. If skin irritation occurs, seek medical attention.[4][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[4][6]

• Ingestion: Do not induce vomiting. If the person is conscious and alert, give two glasses of water to drink. Seek immediate medical attention.[6]

5.2. Accidental Release Measures

The following workflow illustrates the appropriate response to a spill.

Caption: Workflow for responding to a 4-Methylphenylacetone spill.

Detailed Spill Response Protocol:

• Personal Precautions: Avoid breathing vapors and contact with the material. Ensure adequate ventilation. Remove all sources of ignition.[4][8] Evacuate unnecessary personnel from the area.[4]

• Protective Equipment: Wear appropriate personal protective equipment as outlined in Section 4.[4]

• Environmental Precautions: Prevent the spill from entering drains or waterways.[8]

• Containment and Cleaning: Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[7] Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for disposal.[4]

5.3. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Specific Hazards: Combustible liquid.[8] Vapors are heavier than air and may travel along the ground to a source of ignition.[8] Hazardous combustion products include carbon monoxide and carbon dioxide.[6][8]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Toxicological Information

The toxicological properties of 4-Methylphenylacetone have not been exhaustively investigated.[8] However, available data indicates the following:

• Acute Toxicity: Harmful if swallowed.[8]

• Skin Irritation: Causes skin irritation.[8]

• Eye Irritation: Causes serious eye irritation.[3]

• Respiratory Irritation: May cause respiratory tract irritation.[3]

• Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[8]

Disposal Considerations

Dispose of 4-Methylphenylacetone and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[4] Do not allow the chemical to enter drains or sewers.[8]

While 4-Methylphenylacetone is a valuable compound in a research context, it presents tangible hazards that necessitate careful and informed handling. By adhering to the guidelines presented in this document, researchers, scientists, and drug development professionals can mitigate the risks associated with its use, ensuring a safe and productive laboratory environment. Continuous review of safety data sheets and adherence to institutional safety protocols are strongly recommended.

References

• 1. 4-Methylphenylacetone, 97+% | Fisher Scientific [fishersci.ca]
• 2. Page loading... [wap.guidechem.com]
• 3. 1-(4-Methylphenyl)propan-2-one | C10H12O | CID 137428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 4-Methylphenylacetone, 97+% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. media.hiscoinc.com [media.hiscoinc.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]

Solubility and Stability Profile of 4-Methylphenylacetone in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility and stability characteristics of 4-Methylphenylacetone (CAS No. 2096-86-8), a key intermediate in various chemical syntheses. Due to the limited availability of specific experimental data in public literature, this document outlines the predicted solubility profile based on the compound's chemical structure and provides detailed, standardized experimental protocols for its quantitative determination. Furthermore, it details a systematic approach to evaluating the stability of 4-Methylphenylacetone under various stress conditions, in accordance with established industry guidelines. This guide is intended to equip researchers and drug development professionals with the necessary framework to assess the physicochemical properties of 4-Methylphenylacetone for its effective use in research and development.

Introduction

4-Methylphenylacetone, also known as p-tolylacetone, is an aromatic ketone with the chemical formula C₁₀H₁₂O. It serves as a versatile building block in organic synthesis. A thorough understanding of its solubility and stability in common organic solvents is paramount for its efficient handling, storage, and application in synthetic processes, particularly in the pharmaceutical industry where reproducibility and control are critical. This guide presents a theoretical solubility profile and robust experimental methodologies for determining the precise solubility and stability of 4-Methylphenylacetone.

Predicted Solubility Profile of 4-Methylphenylacetone

The solubility of an organic compound is primarily dictated by its polarity and the principle of "like dissolves like." 4-Methylphenylacetone possesses a polar carbonyl group and a nonpolar tolyl group, giving it a mixed polarity.

Qualitative Solubility Prediction:

• Polar Protic Solvents (e.g., Methanol, Ethanol): Expected to be soluble due to potential hydrogen bonding with the carbonyl oxygen and dipole-dipole interactions.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): High solubility is predicted due to favorable dipole-dipole interactions between the solvent and the carbonyl group of 4-Methylphenylacetone.

• Nonpolar Solvents (e.g., Hexane, Toluene): Moderate to good solubility is expected due to the presence of the nonpolar aromatic ring and alkyl chain, which can interact favorably with nonpolar solvents through London dispersion forces.

• Aqueous Solubility: 4-Methylphenylacetone is expected to have low solubility in water. While the carbonyl group can form hydrogen bonds with water, the large nonpolar hydrocarbon portion of the molecule limits its miscibility with water.

Quantitative Solubility Determination

While predictions offer a useful starting point, precise quantitative data is essential for many applications. The following table structure is recommended for presenting experimentally determined solubility data.

Table 1: Quantitative Solubility of 4-Methylphenylacetone at 25°C (Hypothetical Data)

Solvent	Molar Mass ( g/mol )	Density (g/mL)	Solubility ( g/100 mL)	Solubility (mol/L)
Methanol	32.04	0.792	Data to be determined	Data to be determined
Ethanol	46.07	0.789	Data to be determined	Data to be determined
Acetone	58.08	0.791	Data to be determined	Data to be determined
Ethyl Acetate	88.11	0.902	Data to be determined	Data to be determined
Dichloromethane	84.93	1.33	Data to be determined	Data to be determined
Hexane	86.18	0.659	Data to be determined	Data to be determined
Water	18.02	1.00	Data to be determined	Data to be determined

Experimental Protocol for Quantitative Solubility Determination

A common and reliable method for determining the solubility of a compound is the isothermal equilibrium method, followed by quantitative analysis.

Materials:

• 4-Methylphenylacetone (high purity)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solutions: Add an excess amount of 4-Methylphenylacetone to a known volume of each solvent in a series of sealed vials.

• Equilibration: Place the vials in a thermostatically controlled shaker set at a constant temperature (e.g., 25°C). Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to allow the undissolved solid to settle. Centrifuge the vials to ensure complete separation of the solid and liquid phases.

• Sample Preparation for Analysis: Carefully withdraw a known volume of the clear supernatant (the saturated solution) and dilute it with a suitable solvent to a concentration within the calibrated range of the analytical instrument.

• Quantitative Analysis: Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of 4-Methylphenylacetone.

• Calculation: Calculate the solubility in g/100 mL and mol/L based on the determined concentration and the dilution factor.

Caption: Workflow for determining the quantitative solubility of 4-Methylphenylacetone.

Stability Profile of 4-Methylphenylacetone

The stability of 4-Methylphenylacetone is a critical parameter, as degradation can lead to the formation of impurities that may affect the quality and safety of the final product. A forced degradation study is the most effective way to identify potential degradation pathways and develop stability-indicating analytical methods.

Table 2: Forced Degradation Study Design for 4-Methylphenylacetone

Stress Condition	Reagent/Condition	Duration	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl	Up to 72 hours	Hydrolytic cleavage (unlikely for a ketone)
Base Hydrolysis	0.1 M NaOH	Up to 72 hours	Aldol condensation, other base-catalyzed reactions
Oxidation	3% H₂O₂	Up to 72 hours	Oxidation of the aromatic ring or alkyl side chain
Thermal Stress	60°C	Up to 7 days	Thermally induced decomposition
Photostability	ICH Q1B conditions	As per guidelines	Photolytic degradation, radical formation

Experimental Protocol for Stability Assessment (Forced Degradation)

This protocol is based on the International Council for Harmonisation (ICH) guidelines for stability testing.[1][2]

Materials:

• 4-Methylphenylacetone

• Solutions of 0.1 M HCl, 0.1 M NaOH, and 3% H₂O₂

• High-purity water and organic solvents

• Temperature-controlled oven

• Photostability chamber

• Validated stability-indicating HPLC method

Procedure:

• Sample Preparation: Prepare solutions of 4-Methylphenylacetone in a suitable solvent (e.g., acetonitrile/water mixture).

• Application of Stress:

  • Hydrolysis: To separate solutions, add an equal volume of 0.1 M HCl or 0.1 M NaOH. Store at a specified temperature (e.g., 60°C).

  • Oxidation: Add 3% H₂O₂ to the sample solution and store at room temperature.

  • Thermal: Store a solution of the compound, as well as the solid compound, in a temperature-controlled oven (e.g., 60°C).

  • Photostability: Expose the sample solution and solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B.[3][4]

• Time Points: Withdraw aliquots at predetermined time points (e.g., 0, 4, 8, 24, 48, 72 hours for hydrolytic and oxidative stress; longer for thermal and photostability).

• Neutralization (for hydrolytic samples): Neutralize the acidic and basic samples before analysis to prevent further degradation.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method. The method should be capable of separating the intact 4-Methylphenylacetone from any degradation products.

• Data Evaluation:

  • Calculate the percentage of degradation for each condition.

  • Identify and, if necessary, characterize the major degradation products.

  • Assess the mass balance to ensure that all degradation products are accounted for.

Caption: Key environmental factors influencing the stability of 4-Methylphenylacetone.

Conclusion

While specific, publicly available data on the solubility and stability of 4-Methylphenylacetone is scarce, this guide provides a robust framework for its determination. The predicted solubility profile suggests good solubility in a range of common organic solvents and poor solubility in water. The provided experimental protocols for quantitative solubility and stability assessment, based on established scientific principles and regulatory guidelines, will enable researchers to generate the necessary data for their specific applications. A thorough understanding of these properties is essential for the successful and reproducible use of 4-Methylphenylacetone in research and development.

References

• 1. database.ich.org [database.ich.org]
• 2. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Ich guidelines for stability studies 1 | PPTX [slideshare.net]

A Technical Guide to the Theoretical and Computational Chemistry of 4-Methylphenylacetone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

4-Methylphenylacetone, also known as 1-(p-tolyl)propan-2-one, is an organic compound with the chemical formula C10H12O.[1][2][3] As a derivative of phenylacetone (B166967), it and similar molecules are of interest as intermediates in organic synthesis and have been noted in the context of pharmaceutical development.[4] Understanding the three-dimensional structure, conformational flexibility, electronic properties, and spectroscopic signatures of 4-methylphenylacetone is crucial for predicting its reactivity, biological activity, and potential interactions with biomolecules.

Theoretical and computational chemistry provide powerful tools to elucidate these properties at the atomic level.[5] Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), offer a balance of accuracy and computational efficiency for studying molecules of this size.[6] This guide details the application of these methods to 4-methylphenylacetone.

Molecular Structure and Conformational Analysis

A fundamental step in the computational study of any molecule is the determination of its lowest energy conformation. For a flexible molecule like 4-methylphenylacetone, a conformational analysis is necessary to identify the most stable arrangement of its atoms in three-dimensional space.

Experimental Protocol: Conformational Analysis

A computational conformational analysis of 4-methylphenylacetone would typically involve the following steps:

• Initial Structure Generation: A 2D sketch of 4-methylphenylacetone is converted into an initial 3D structure using molecular modeling software.

• Conformational Search: A systematic or stochastic search of the potential energy surface is performed to identify various low-energy conformers. This can be achieved through methods such as molecular mechanics force fields (e.g., MMFF94) or semi-empirical quantum mechanics.

• Geometry Optimization: The geometries of the identified low-energy conformers are then optimized at a higher level of theory, typically DFT with a suitable functional and basis set (e.g., B3LYP/6-31G(d)).[7]

• Frequency Analysis: A vibrational frequency calculation is performed for each optimized conformer to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).[8]

• Energy Comparison: The relative energies of the conformers are compared to identify the global minimum and the population of each conformer at a given temperature can be estimated using the Boltzmann distribution.

Data Presentation: Optimized Geometric Parameters (Illustrative)

The optimized geometric parameters (bond lengths, bond angles, and dihedral angles) for the global minimum energy conformer of 4-methylphenylacetone would be presented in a tabular format. The following table is illustrative of how such data would be structured.

Parameter	Atom(s)	Calculated Value (B3LYP/6-31G(d))
Bond Length (Å)	C1-C2	1.39
C2-C3	1.39
C1-C7	1.51
C8-C9	1.52
C9=O10	1.21
C9-C11	1.51
Bond Angle (˚)	C2-C1-C6	118.5
C1-C7-C9	113.0
C7-C9-O10	121.5
C7-C9-C11	117.0
Dihedral Angle (˚)	C6-C1-C7-C9	85.0
C1-C7-C9-O10	120.0

Note: The values in this table are for illustrative purposes only and do not represent actual calculated data for 4-methylphenylacetone.

Computational workflow for geometry optimization.

Vibrational Spectroscopy

Vibrational spectroscopy, including infrared (IR) and Raman spectroscopy, provides a fingerprint of a molecule based on its vibrational modes. Theoretical calculations can predict these spectra, aiding in the interpretation of experimental data.

Experimental Protocol: Vibrational Frequency Calculation

Following a successful geometry optimization and frequency calculation at the same level of theory, the theoretical vibrational spectrum can be obtained.

• Harmonic Frequencies: The output of the frequency calculation provides a list of harmonic vibrational frequencies and their corresponding IR intensities and Raman activities.[9]

• Scaling Factors: Due to the harmonic approximation and basis set limitations, calculated frequencies are often systematically higher than experimental values. It is common practice to apply a scaling factor to the calculated frequencies to improve agreement with experimental data. The appropriate scaling factor depends on the level of theory and basis set used.

• Spectral Visualization: The calculated frequencies and intensities can be used to generate a theoretical IR or Raman spectrum, which can then be compared with experimental spectra.

Data Presentation: Calculated Vibrational Frequencies (Illustrative)

A table summarizing the most significant calculated vibrational frequencies, their intensities, and their assignments to specific molecular motions would be presented.

Calculated Frequency (cm⁻¹) (Scaled)	IR Intensity (km/mol)	Raman Activity (Å⁴/amu)	Vibrational Assignment
3050	15.2	25.8	Aromatic C-H stretch
2960	25.6	40.1	Aliphatic C-H stretch (CH₃)
2925	20.1	35.7	Aliphatic C-H stretch (CH₂)
1715	150.3	50.2	C=O stretch
1610	30.5	65.9	Aromatic C=C stretch
1450	45.8	20.4	CH₂ scissoring
1360	55.2	15.8	CH₃ symmetric deformation

Note: The values in this table are for illustrative purposes only and do not represent actual calculated data for 4-Methylphenylacetone.

Electronic Properties: Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's electronic behavior. The energy of the HOMO is related to the ability to donate an electron, while the energy of the LUMO is related to the ability to accept an electron. The HOMO-LUMO energy gap is a measure of the molecule's chemical reactivity and kinetic stability.[10]

Experimental Protocol: HOMO-LUMO Analysis

• Single-Point Energy Calculation: A single-point energy calculation is performed on the optimized geometry of 4-methylphenylacetone using the desired level of theory and basis set.

• Orbital Energy Extraction: The energies of the HOMO and LUMO are extracted from the output of the calculation.

• Calculation of Electronic Properties: From the HOMO and LUMO energies, various global reactivity descriptors can be calculated, such as the HOMO-LUMO gap, ionization potential, electron affinity, electronegativity, chemical hardness, and chemical softness.

Data Presentation: Calculated Electronic Properties (Illustrative)

The calculated energies of the frontier molecular orbitals and derived electronic properties would be summarized in a table.

Parameter	Calculated Value (eV)
HOMO Energy	-6.50
LUMO Energy	-1.20
HOMO-LUMO Gap (ΔE)	5.30
Ionization Potential (I)	6.50
Electron Affinity (A)	1.20
Electronegativity (χ)	3.85
Chemical Hardness (η)	2.65
Chemical Softness (S)	0.19

Note: The values in this table are for illustrative purposes only and do not represent actual calculated data for 4-methylphenylacetone.

Workflow for Frontier Molecular Orbital analysis.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) is a valuable tool for visualizing the charge distribution within a molecule and predicting its reactive sites for electrophilic and nucleophilic attack.[11][12] The MEP is plotted onto the electron density surface of the molecule, with different colors representing different potential values.

Experimental Protocol: MEP Calculation

• Wavefunction Generation: A single-point energy calculation is performed on the optimized geometry to generate the molecular wavefunction.

• MEP Surface Generation: The MEP is calculated and mapped onto the total electron density surface.

• Visualization: The MEP surface is visualized using molecular graphics software. Typically, red colors indicate regions of negative electrostatic potential (electron-rich), which are susceptible to electrophilic attack. Blue colors indicate regions of positive electrostatic potential (electron-poor), which are susceptible to nucleophilic attack. Green and yellow represent regions of intermediate potential.

Data Presentation: MEP Surface Analysis

The analysis of the MEP surface would be presented descriptively, identifying the key regions of positive and negative potential.

For 4-methylphenylacetone, it would be expected that the region around the carbonyl oxygen atom would exhibit a strong negative potential (red), making it a likely site for electrophilic attack or hydrogen bond acceptance. The aromatic protons and the protons of the methyl and methylene (B1212753) groups would be expected to show positive potential (blue), with the aromatic protons being potential sites for nucleophilic attack under certain conditions.

Workflow for Molecular Electrostatic Potential analysis.

Conclusion

This technical guide has outlined the standard theoretical and computational methodologies for the in-depth study of 4-methylphenylacetone. By employing Density Functional Theory, researchers can obtain valuable insights into its geometric structure, vibrational spectra, and electronic properties. The protocols and data presentation formats described herein provide a framework for conducting and reporting such computational studies. The application of these methods will undoubtedly contribute to a deeper understanding of the chemical and physical properties of 4-methylphenylacetone and its derivatives, aiding in their potential applications in drug development and other scientific disciplines.

References

• 1. 4-Methylphenyl acetone [webbook.nist.gov]
• 2. 4-Methylphenylacetone, 97+% | Fisher Scientific [fishersci.ca]
• 3. 1-(4-Methylphenyl)propan-2-one | C10H12O | CID 137428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. irjweb.com [irjweb.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 8. yang.chem.wisc.edu [yang.chem.wisc.edu]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The Aromatic Allure of 4-Methylphenylacetone: A Deep Dive into its Natural Origins and Biosynthetic Blueprint

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers, scientists, and drug development professionals an in-depth look at the natural occurrence and potential biosynthetic pathways of 4-Methylphenylacetone and its analogs. This whitepaper provides a detailed examination of the botanical and fungal sources of these aromatic ketones, outlines their likely formation through the well-established phenylpropanoid pathway, and presents detailed experimental protocols for their study.

Natural Occurrence: Aromatic Footprints in the Plant Kingdom

While the direct presence of 4-Methylphenylacetone (also known as p-methylacetophenone) has been noted in the essential oils of rosewood and mimosa flower, its analogs are more widely documented in scientific literature. A prominent analog, 4-methoxyphenylacetone, has been identified in a variety of plants, including Chinese star anise (Illicium verum), fennel (Foeniculum vulgare), chervil (Anthriscus cerefolium), and cherry. Furthermore, it has been reported in plant species such as Clausena anisata and Clausena heptaphylla. Another related compound, benzylacetone (B32356), is a known volatile component of Coyote Tobacco (Nicotiana attenuata) and cocoa. These findings underscore the distribution of phenylacetone-type compounds across diverse plant families.

Biosynthetic Pathways: From Amino Acids to Aromatic Ketones

The biosynthesis of 4-Methylphenylacetone and its analogs is believed to originate from the phenylpropanoid pathway, a major route for the production of a wide array of plant secondary metabolites. This pathway commences with the aromatic amino acids L-phenylalanine or L-tyrosine.

A well-characterized model for the formation of similar compounds is the biosynthesis of raspberry ketone (4-(4-hydroxyphenyl)butan-2-one). This process involves a series of enzymatic reactions:

• Deamination: Phenylalanine Ammonia Lyase (PAL) or Tyrosine Ammonia Lyase (TAL) catalyzes the removal of an amino group from L-phenylalanine or L-tyrosine, respectively, to form cinnamic acid or p-coumaric acid.

• Hydroxylation: Cinnamate 4-hydroxylase (C4H), a cytochrome P450 monooxygenase, introduces a hydroxyl group to cinnamic acid to produce p-coumaric acid.

• CoA Ligation: 4-Coumarate:CoA ligase (4CL) activates p-coumaric acid by attaching it to Coenzyme A, forming p-coumaroyl-CoA.

• Condensation: Benzalacetone synthase (BAS), a type III polyketide synthase, catalyzes the condensation of one molecule of p-coumaroyl-CoA with one molecule of malonyl-CoA to yield 4-hydroxybenzalacetone.

• Reduction: A reductase, such as raspberry ketone/zingerone synthase (RZS1), reduces the double bond in 4-hydroxybenzalacetone to form raspberry ketone.

It is hypothesized that the biosynthesis of 4-Methylphenylacetone follows a similar sequence. The formation of the 4-methyl group on the phenyl ring could potentially arise from a methylated precursor within the phenylpropanoid pathway, although the specific enzymes responsible for this modification are yet to be fully elucidated. Research into the biosynthesis of benzylacetone in Nicotiana attenuata also points to the involvement of PAL and polyketide synthases, further supporting this proposed pathway.

Quantitative Data on the Natural Occurrence of 4-Methoxyphenylacetone

Plant Species	Part	Concentration/Amount	Reference
Illicium verum (Chinese star anise)	Fruit	Reported as a constituent	[1]
Foeniculum vulgare (Fennel)	Not specified	Reported as a constituent	[1]
Anthriscus cerefolium (Chervil)	Not specified	Reported as a constituent	[1]
Cherry	Not specified	Reported as a constituent	[1]
Clausena anisata	Not specified	Reported as a constituent	[2]
Clausena heptaphylla	Not specified	Reported as a constituent	[2]

Experimental Protocols: A Guide to Isolation, Identification, and Enzymatic Study

Isolation and Identification of 4-Methylphenylacetone Analogs from Plant Material

The volatile nature of these aromatic ketones allows for their extraction and analysis using established methods for essential oil characterization.

1. Extraction by Steam Distillation:

• Principle: This method separates volatile compounds from non-volatile materials by passing steam through the plant material. The steam carries the volatile compounds, which are then condensed and collected.

• Protocol:

  • Fresh or dried plant material (e.g., leaves, flowers, fruits) is placed in a distillation flask with water.

  • The water is heated to generate steam, which passes through the plant material, vaporizing the volatile compounds.

  • The steam and volatile compound mixture is passed through a condenser, which cools the vapor and returns it to a liquid state.

  • The collected liquid, consisting of an aqueous layer and an essential oil layer, is separated using a separatory funnel.

  • The essential oil fraction is collected and dried over anhydrous sodium sulfate (B86663) to remove any residual water.

2. Solvent Extraction:

• Principle: This method utilizes organic solvents of varying polarities to dissolve and extract the compounds of interest from the plant matrix.

• Protocol:

  • Powdered, dried plant material is macerated with a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) for a specified period (e.g., 24-48 hours) at room temperature.

  • The mixture is filtered to separate the extract from the solid plant material.

  • The solvent is removed from the extract under reduced pressure using a rotary evaporator to yield the crude extract.

  • The crude extract can be further purified using column chromatography.

3. Identification by Gas Chromatography-Mass Spectrometry (GC-MS):

• Principle: GC separates the components of a mixture based on their volatility and interaction with a stationary phase, while MS identifies the separated components based on their mass-to-charge ratio.

• Protocol:

  • A diluted sample of the essential oil or extract is injected into the GC.

  • The GC is equipped with a suitable capillary column (e.g., HP-5MS).

  • A temperature program is used to separate the compounds. For example, an initial temperature of 60°C held for 5 minutes, then ramped to 240°C at a rate of 4°C/min.

  • The separated compounds are introduced into the mass spectrometer.

  • The resulting mass spectra are compared with libraries (e.g., NIST, Wiley) for compound identification.

Enzyme Assays for Biosynthetic Pathway Elucidation

1. 4-Coumarate:CoA Ligase (4CL) Activity Assay:

• Principle: The activity of 4CL can be measured spectrophotometrically by monitoring the formation of the thioester bond in p-coumaroyl-CoA, which absorbs light at a specific wavelength.

• Protocol:

  • A crude protein extract from the plant tissue of interest is prepared.

  • The reaction mixture contains the protein extract, p-coumaric acid, ATP, and Coenzyme A in a suitable buffer.

  • The reaction is initiated by the addition of the protein extract.

  • The increase in absorbance at 333 nm, corresponding to the formation of p-coumaroyl-CoA, is monitored over time using a UV-visible spectrophotometer.

2. Benzalacetone Synthase (BAS) Activity Assay:

• Principle: The activity of BAS can be determined by quantifying the product, 4-hydroxybenzalacetone, using High-Performance Liquid Chromatography (HPLC).

• Protocol:

  • A reaction mixture is prepared containing the enzyme source (e.g., recombinant protein or plant extract), p-coumaroyl-CoA, and malonyl-CoA in a suitable buffer.

  • The reaction is incubated at an optimal temperature for a defined period.

  • The reaction is stopped, and the product is extracted with a solvent like ethyl acetate.

  • The extracted product is analyzed by HPLC with a C18 column and a suitable mobile phase gradient, and the amount of 4-hydroxybenzalacetone is quantified by comparing its peak area to a standard curve.

3. Reductase (e.g., RZS1) Activity Assay:

• Principle: The activity of the reductase is measured by monitoring the consumption of the NADPH cofactor, which results in a decrease in absorbance at 340 nm.

• Protocol:

  • The reaction mixture includes the enzyme, the substrate (e.g., 4-hydroxybenzalacetone), and NADPH in a buffered solution.

  • The reaction is initiated by adding the substrate.

  • The decrease in absorbance at 340 nm is measured spectrophotometrically over time.

Visualizing the Biosynthetic Landscape

To better understand the relationships within the proposed biosynthetic pathway and the experimental workflows, the following diagrams have been generated.

Caption: Proposed biosynthetic pathway of 4-Methylphenylacetone.

Caption: Experimental workflow for studying 4-Methylphenylacetone.

This technical guide serves as a valuable resource for the scientific community, providing a solid foundation for further research into the natural production and biosynthesis of this important class of aromatic compounds. The detailed methodologies and proposed pathways offer a roadmap for future investigations aimed at harnessing these natural products for various applications.

References

• 1. 4-Methoxyphenylacetone | 122-84-9 [chemicalbook.com]
• 2. 1-(p-Methoxyphenyl)-2-propanone | C10H12O2 | CID 31231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicological and Safety Assessment of 4-Methylphenylacetone for Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research applications and is not a substitute for a formal safety assessment conducted by qualified professionals. All laboratory work should be conducted in accordance with institutional and national safety guidelines.

Introduction

4-Methylphenylacetone (CAS No. 2096-86-8), also known as 1-(p-tolyl)propan-2-one, is an aromatic ketone utilized as an intermediate in the synthesis of various organic compounds. As with any chemical substance used in a research setting, a thorough understanding of its toxicological and safety profile is paramount to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the available toxicological data and safety assessments for 4-Methylphenylacetone, including detailed experimental protocols for key toxicological assays. Due to the limited direct toxicological data on 4-Methylphenylacetone, this assessment incorporates a read-across approach, leveraging data from the structurally similar compound 4'-methylacetophenone (B140295) to infer potential hazards.

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 4-Methylphenylacetone is classified with the following hazards[1]:

• Skin Irritation (Category 2): Causes skin irritation.

• Serious Eye Irritation (Category 2): Causes serious eye irritation.

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and lab coats, are essential when handling this compound. Work should be conducted in a well-ventilated area or under a chemical fume hood[1].

Toxicological Data Summary

Acute Oral Toxicity

No direct acute oral toxicity data (e.g., LD50) is available for 4-Methylphenylacetone. For the read-across compound, 4'-methylacetophenone, a Safety Data Sheet indicates it is harmful if swallowed (Acute toxicity, Oral - Category 4)[2].

Genotoxicity

A bacterial reverse mutation assay (Ames test), conducted in accordance with OECD Guideline 471, on the read-across compound 4'-methylacetophenone showed no evidence of mutagenic activity[3]. This suggests that 4-Methylphenylacetone is also not expected to be genotoxic.

Repeated Dose and Developmental Toxicity

For the read-across compound 4'-methylacetophenone, a No-Observed-Adverse-Effect-Level (NOAEL) for repeated dose toxicity and developmental toxicity has been established through a read-across to acetophenone. The Margin of Exposure (MOE) for these endpoints was determined to be greater than 100, indicating a low concern under current use conditions[3].

Table 1: Summary of Toxicological Data (via Read-Across from 4'-methylacetophenone)

Toxicological Endpoint	Test Method	Species	Route of Administration	Results	Reference
Genotoxicity	OECD TG 471 (Bacterial Reverse Mutation Assay)	S. typhimurium	In vitro	Non-mutagenic	[3]
Repeated Dose Toxicity	Read-across from Acetophenone	Rat	Oral (gavage)	NOAEL: 250 mg/kg/day	[3]
Developmental Toxicity	OECD TG 414 (Read-across from Acetophenone)	Rat	Oral (gavage)	Maternal and Developmental NOAEL: 125 mg/kg/day	[3]

Experimental Protocols

The following are detailed methodologies for key toxicological experiments that would be applicable to the assessment of 4-Methylphenylacetone, based on internationally recognized OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.

Objective: To determine the LD50 (median lethal dose) and classify the substance for its acute oral toxicity.

Principle: A stepwise procedure is used where a small number of animals are dosed at a defined starting dose. The outcome of this first step determines the next dose level (higher or lower). This process continues until the dose causing mortality or evident toxicity is identified, or no effects are seen at the highest dose.

Methodology:

• Test Animals: Healthy, young adult rats (typically nulliparous, non-pregnant females) are used. Animals are acclimatized to laboratory conditions for at least 5 days.

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature, humidity, and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum.

• Dose Preparation: The test substance is typically administered in a constant volume over the dose range. The vehicle used should be inert (e.g., water, corn oil).

• Administration of Doses: The substance is administered orally by gavage. A starting dose of 2000 mg/kg is often used if there is no prior information on the substance's toxicity.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Diagram 1: Experimental Workflow for OECD Guideline 423 (Acute Oral Toxicity)

Caption: Workflow for the Acute Toxic Class Method (OECD 423).

Bacterial Reverse Mutation Test (Ames Test) (OECD Guideline 471)

This in vitro assay is used to assess the mutagenic potential of a substance.

Objective: To detect point mutations (base substitutions and frameshifts) induced by a chemical.

Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella). The bacteria are exposed to the test substance and plated on a minimal medium lacking the essential amino acid. Only bacteria that undergo a reverse mutation to a prototrophic state can synthesize the amino acid and form colonies. An increase in the number of revertant colonies compared to the control indicates mutagenic potential.

Methodology:

• Tester Strains: A set of bacterial strains with different mutation types is used (e.g., S. typhimurium TA98, TA100, TA1535, TA1537).

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix from rat liver) to detect metabolites that may be mutagenic.

• Dose Selection: A preliminary toxicity test is performed to determine the appropriate dose range. The highest dose should show some toxicity but not be excessively bactericidal.

• Test Procedure (Plate Incorporation Method):

  • The test substance, bacterial culture, and S9 mix (if required) are mixed with molten top agar (B569324).

  • The mixture is poured onto a minimal glucose agar plate.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it causes a dose-related increase in the number of revertants and/or a reproducible, significant increase at one or more concentrations.

Diagram 2: Experimental Workflow for OECD Guideline 471 (Ames Test)

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Repeated Dose 28-Day Oral Toxicity Study in Rodents (OECD Guideline 407)

This study provides information on the potential health hazards likely to arise from repeated exposure to a substance over a 28-day period.

Objective: To identify adverse effects and determine a No-Observed-Adverse-Effect-Level (NOAEL).

Principle: The test substance is administered daily to several groups of animals at different dose levels for 28 days. During and after the exposure period, animals are observed for signs of toxicity. At the end of the study, hematological, clinical biochemistry, and histopathological examinations are performed.

Methodology:

• Test Animals: Typically, young adult rats are used. At least 3 dose groups and a control group are used, with a minimum of 5 males and 5 females per group.

• Dose Administration: The substance is administered orally by gavage or in the diet/drinking water, 7 days a week for 28 days.

• Observations:

  • Daily: Clinical signs of toxicity.

  • Weekly: Detailed clinical observations, body weight, and food/water consumption.

  • At termination: Hematology, clinical biochemistry, and gross necropsy.

• Pathology: A comprehensive histopathological examination is performed on the control and high-dose groups. Any target organs identified are also examined in the lower dose groups.

• Data Analysis: The data are evaluated to determine the nature and dose-response relationship of any adverse effects. The NOAEL is the highest dose at which no substance-related adverse effects are observed.

Diagram 3: Experimental Workflow for OECD Guideline 407 (28-Day Repeated Dose Study)

Caption: Workflow for the 28-Day Repeated Dose Oral Toxicity Study (OECD 407).

Conclusion and Recommendations

The available data, primarily from Safety Data Sheets and read-across from the structurally similar compound 4'-methylacetophenone, indicates that 4-Methylphenylacetone should be handled as a substance that can cause skin, eye, and respiratory irritation. The potential for genotoxicity appears to be low based on the negative Ames test result for its analogue.

For research applications, it is crucial to adhere to the following safety recommendations:

• Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment: Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.

Given the absence of direct, comprehensive toxicological studies on 4-Methylphenylacetone, any research involving significant or prolonged exposure should be preceded by a more formal and substance-specific risk assessment. The experimental protocols outlined in this guide provide a framework for generating such data if required. Researchers and drug development professionals should always consult the most up-to-date Safety Data Sheet and institutional safety protocols before commencing work with this compound.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

An In-depth Technical Guide to 4-Methylphenylacetone: Synonyms, Nomenclature, and Structural Isomers

This technical guide provides a comprehensive overview of 4-methylphenylacetone, a significant organic compound in various research and development applications. The document details its synonyms, systematic IUPAC nomenclature, and an analysis of its structural isomers, presenting the information in a clear and accessible format for researchers, scientists, and professionals in drug development.

Chemical Identity and Nomenclature

4-Methylphenylacetone, a substituted aromatic ketone, is recognized by several names across scientific literature and chemical databases. A clear understanding of its nomenclature is crucial for accurate identification and information retrieval.

The systematic name for this compound, according to the International Union of Pure and Applied Chemistry (IUPAC), is 1-(4-methylphenyl)propan-2-one .[1][2][3] This name precisely describes the molecular structure: a propan-2-one backbone where one of the methyl groups is substituted with a 4-methylphenyl group.

A variety of synonyms are also in common use, reflecting both trivial names and alternative systematic naming conventions. These are summarized in the table below for easy reference.

Synonym	Source/Type
4-Tolylacetone	Trivial Name
(p-Methylphenyl)acetone	Trivial Name[4][5]
1-(p-Tolyl)propan-2-one	Systematic Alternative[3]
1-(4-Methylphenyl)acetone	Systematic Alternative[3][4][5]
p-Methylphenylacetone	Trivial Name[2][3][6]
4-Methyl benzene, acetone (B3395972)	Descriptive Name[4][5]
1-(4-Methylphenyl)-2-propanone	Systematic Alternative[2][3]

Table 1: Synonyms and IUPAC Name of 4-Methylphenylacetone.

Structural Isomers of 4-Methylphenylacetone

Structural isomers are molecules that share the same molecular formula but have different structural arrangements of atoms. For 4-methylphenylacetone, with the molecular formula C₁₀H₁₂O, numerous structural isomers exist. These can be categorized based on the position of the substituents on the aromatic ring, the position of the carbonyl group, and the arrangement of the carbon skeleton. A selection of key structural isomers is presented below, highlighting the diversity of chemical structures with the same atomic composition.

Isomer Name	IUPAC Name	Key Structural Difference from 4-Methylphenylacetone
2-Methylphenylacetone	1-(2-methylphenyl)propan-2-one	Positional isomer: Methyl group is at the ortho position on the phenyl ring.
3-Methylphenylacetone	1-(3-methylphenyl)propan-2-one	Positional isomer: Methyl group is at the meta position on the phenyl ring.
4-Ethylacetophenone	1-(4-ethylphenyl)ethanone	Isomer of the side chain: An ethyl group is attached to the phenyl ring, and the ketone is an acetophenone.
2,4-Dimethylacetophenone	1-(2,4-dimethylphenyl)ethanone	Positional isomers: Two methyl groups on the phenyl ring.
3,4-Dimethylacetophenone	1-(3,4-dimethylphenyl)ethanone	Positional isomers: Two methyl groups on the phenyl ring.
1-Phenylbutan-2-one	1-Phenylbutan-2-one	Isomer of the carbon skeleton: A butyl chain with a ketone at the second position.
4-Phenylbutan-2-one	4-Phenylbutan-2-one	Isomer of the carbon skeleton: A phenyl group at the terminus of a butanone chain.
Propyl phenyl ketone	1-Phenylbutan-1-one	Isomer of the carbonyl position: The carbonyl group is adjacent to the phenyl ring.

Table 2: Selected Structural Isomers of 4-Methylphenylacetone (C₁₀H₁₂O).

Visualization of Isomeric Relationships

To visually represent the relationship between 4-methylphenylacetone and its primary positional isomers, a diagram is provided below. This illustrates how simple changes in the substitution pattern on the aromatic ring lead to distinct chemical entities.

Positional Isomers of Methylphenylacetone

This guide serves as a foundational resource for professionals engaged in chemical research and development, providing essential data on the nomenclature and structural diversity of 4-methylphenylacetone and its related isomers. The structured presentation of this information aims to facilitate clear communication and further investigation in the field.

References

• 1. 4-Methylphenylacetone, 97+% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. 4-Methylphenylacetone, 97+% | Fisher Scientific [fishersci.ca]
• 3. 1-(4-Methylphenyl)propan-2-one | C10H12O | CID 137428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pschemicals.com [pschemicals.com]
• 5. lookchem.com [lookchem.com]
• 6. 4-Methylphenyl acetone [webbook.nist.gov]

Protocols & Analytical Methods

Step-by-step 4-Methylphenylacetone synthesis via Friedel-Crafts acylation

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Synthesis of p-Tolylacetone via Condensation of 4-Methylbenzyl Cyanide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of p-tolylacetone, a key intermediate in the production of various pharmaceuticals and other fine chemicals. The synthesis is achieved through the nucleophilic addition of a methyl Grignard reagent to 4-methylbenzyl cyanide (also known as p-tolylacetonitrile), followed by acidic hydrolysis of the intermediate ketimine. This method offers a reliable and efficient route to the target compound. This application note includes a comprehensive experimental protocol, a summary of reaction parameters from various sources, and detailed diagrams illustrating the reaction pathway and experimental workflow.

Introduction

p-Tolylacetone is a valuable building block in organic synthesis, notably serving as a precursor in the production of certain stimulants and other pharmacologically active molecules. The synthesis route described herein involves the reaction of 4-methylbenzyl cyanide with methylmagnesium bromide, a classic Grignard reaction. This approach is widely applicable for the synthesis of ketones from nitriles. The nitrile's carbon atom is electrophilic and susceptible to nucleophilic attack by the Grignard reagent, forming a stable magnesium salt of a ketimine. Subsequent hydrolysis of this intermediate readily yields the desired ketone, p-tolylacetone.

Data Presentation

The following table summarizes various conditions and reported yields for the synthesis of ketones from nitriles using Grignard reagents, providing a comparative overview for researchers.

Starting Nitrile	Grignard Reagent	Solvent	Reaction Conditions	Hydrolysis Conditions	Product	Yield (%)	Reference
Benzonitrile	Methylmagnesium bromide	Ether/Benzene	Room Temperature	Aqueous Acid	Acetophenone	Increased yield over ether alone	[1]
Benzyl Cyanide	Methylmagnesium bromide	Diethyl Ether	Reflux	Dilute Acid	Phenylacetone	Not specified	N/A
Ethoxyacetonitrile	Benzylmagnesium chloride	Diethyl Ether	Reflux, 2h	Ice-cold HCl	1-Ethoxy-3-phenylpropan-2-one	57%	[2]
Ethyl Cyanide	Methylmagnesium bromide	Not specified	Not specified	2 H₂O	Butanone	Not specified	[3]
Cinnamaldehyde (B126680)*	Methylmagnesium bromide	Diethyl Ether	< 10 °C	20% H₂SO₄	4-Phenyl-3-buten-2-ol	88-90%	[4]

Note: While cinnamaldehyde is an aldehyde, the referenced protocol for the Grignard reaction provides valuable insights into reaction setup and conditions applicable to the synthesis of p-tolylacetone.

Experimental Protocols

This section details the step-by-step procedure for the synthesis of p-tolylacetone from 4-methylbenzyl cyanide.

Materials and Equipment

• 4-Methylbenzyl cyanide (p-tolylacetonitrile)

• Magnesium turnings

• Methyl iodide

• Anhydrous diethyl ether

• Hydrochloric acid (concentrated)

• Saturated aqueous ammonium (B1175870) chloride solution

• Sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

• Round-bottom flasks

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Protocol

Part 1: Preparation of Methylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a reflux condenser (fitted with a calcium chloride drying tube), a dropping funnel, and a magnetic stir bar. All glassware must be oven-dried and cooled under a stream of dry nitrogen or argon.

• Initiation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to help initiate the reaction.

• Reagent Addition: Add a solution of methyl iodide (1.1 equivalents) in anhydrous diethyl ether to the dropping funnel. Add a small portion of the methyl iodide solution to the magnesium turnings.

• Reaction: The reaction should start spontaneously, as indicated by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gentle warming with a heat gun may be necessary. Once the reaction has initiated, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be gray and slightly cloudy.

Part 2: Synthesis of p-Tolylacetone

• Reaction Setup: In a separate dry three-necked round-bottom flask equipped with a dropping funnel, a magnetic stir bar, and a nitrogen inlet, dissolve 4-methylbenzyl cyanide (1.0 equivalent) in anhydrous diethyl ether.

• Grignard Addition: Cool the solution of 4-methylbenzyl cyanide in an ice bath. Slowly add the prepared methylmagnesium bromide solution from the dropping funnel to the stirred nitrile solution. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Hydrolysis: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will hydrolyze the intermediate imine and dissolve the magnesium salts.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude p-tolylacetone can be purified by vacuum distillation to yield a colorless to pale yellow oil.

Mandatory Visualization

Reaction Pathway

Caption: Reaction scheme for the synthesis of p-tolylacetone.

Experimental Workflow

Caption: Experimental workflow for p-tolylacetone synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. quora.com [quora.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Spectral Assignment of 4-Methylphenylacetone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral assignment of 4-Methylphenylacetone, also known as 1-(p-tolyl)propan-2-one. Detailed tables of spectral data are presented, alongside a standardized experimental protocol for data acquisition. Furthermore, this note includes visual aids generated using Graphviz (DOT language) to illustrate the molecular structure with atom numbering for unambiguous assignment and a logical workflow for the spectral analysis process. This information is critical for the accurate identification and characterization of this compound in research and development settings, particularly in the synthesis of pharmaceuticals and other fine chemicals.

Introduction

4-Methylphenylacetone is a ketone of interest in organic synthesis, serving as a precursor in the production of various chemical entities. Accurate structural elucidation is paramount for quality control and regulatory purposes. NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. This application note outlines the complete ¹H and ¹³C NMR spectral assignments for 4-Methylphenylacetone and provides a standardized protocol for obtaining high-quality spectra.

Molecular Structure and Atom Numbering

The chemical structure of 4-Methylphenylacetone is presented below with a systematic numbering of the carbon and hydrogen atoms to facilitate unambiguous spectral assignment.

Caption: Molecular structure of 4-Methylphenylacetone with atom numbering for NMR assignment.

NMR Spectral Data

The ¹H and ¹³C NMR spectral data for 4-Methylphenylacetone were acquired in deuterated chloroform (B151607) (CDCl₃) and are summarized in the tables below.

¹H NMR Spectral Data

Atom Number	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H7	3.65	s	2H	-
H2, H6	7.10	d	2H	8.0
H3, H5	7.15	d	2H	8.0
H10	2.33	s	3H	-
H9	2.14	s	3H	-

¹³C NMR Spectral Data

Atom Number	Chemical Shift (δ, ppm)
C9	29.2
C10	21.0
C7	50.4
C2, C6	129.4
C3, C5	129.8
C1	131.0
C4	136.5
C8	206.8

Experimental Protocol: NMR Data Acquisition

This section details the methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 4-Methylphenylacetone.

Sample Preparation

• Weighing: Accurately weigh approximately 10-20 mg of 4-Methylphenylacetone for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the Pasteur pipette during transfer.

• Capping: Securely cap the NMR tube.

NMR Spectrometer Parameters

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• Solvent: CDCl₃

• Temperature: 298 K

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30)

  • Number of Scans: 16-32

  • Relaxation Delay (d1): 1.0 s

  • Acquisition Time: ~4 s

  • Spectral Width: ~16 ppm

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30)

  • Number of Scans: 1024 or more, depending on concentration

  • Relaxation Delay (d1): 2.0 s

  • Acquisition Time: ~1 s

  • Spectral Width: ~240 ppm

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

• Integrate the peaks in the ¹H spectrum.

• Analyze the multiplicities and coupling constants in the ¹H spectrum.

Logical Workflow for Spectral Assignment

The following diagram illustrates the logical workflow for the assignment of NMR signals to the corresponding atoms in the 4-Methylphenylacetone molecule.

Caption: Workflow for the ¹H and ¹³C NMR spectral assignment of 4-Methylphenylacetone.

Conclusion

This application note provides a detailed and structured guide to the ¹H and ¹³C NMR spectral assignment of 4-Methylphenylacetone. The tabulated data, experimental protocol, and workflow diagrams serve as a valuable resource for researchers, scientists, and drug development professionals, ensuring accurate and reproducible characterization of this important chemical compound. The provided information facilitates quality control, reaction monitoring, and structural verification in various scientific endeavors.

Application Notes and Protocols: 4-Methylphenylacetone as a Key Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylphenylacetone, also known as p-tolylacetone, is a versatile ketone that serves as a crucial intermediate in the synthesis of a variety of organic compounds, particularly within the pharmaceutical industry. Its chemical structure allows for straightforward conversion into pharmacologically active molecules, most notably through reactions like reductive amination. This document provides detailed application notes and experimental protocols for the use of 4-Methylphenylacetone in the synthesis of central nervous system (CNS) stimulants, specifically focusing on the synthesis of pyrovalerone analogs.

Introduction

4-Methylphenylacetone is a key building block for the synthesis of various pharmaceuticals, including painkillers and stimulants.[1] A primary application of this intermediate is in the production of compounds with a phenylpropanone backbone, which are often utilized for their effects on the central nervous system. The reactivity of the ketone group in 4-Methylphenylacetone makes it an ideal precursor for introducing amine functionalities, a common feature in many drug molecules. Reductive amination is a paramount reaction in pharmaceutical chemistry for C-N bond formation, and it is a key step in converting 4-Methylphenylacetone into biologically active amines.[2][3]

This document will detail the synthesis of a pyrovalerone analog, a potent monoamine uptake inhibitor, starting from 4-Methylphenylacetone. Pyrovalerone and its analogs are known for their stimulant effects and are investigated for their potential in treating conditions like chronic fatigue and as medications for cocaine abuse.[2]

Mechanism of Action: Monoamine Reuptake Inhibition

Many CNS stimulants derived from 4-Methylphenylacetone, such as pyrovalerone analogs, exert their effects by inhibiting the reuptake of monoamine neurotransmitters (dopamine, norepinephrine, and serotonin) in the brain. By blocking the transporter proteins responsible for their reuptake, these compounds increase the concentration of these neurotransmitters in the synaptic cleft, leading to enhanced neurotransmission and the associated stimulant effects.

Caption: Signaling pathway of a pyrovalerone analog.

Synthesis of a Pyrovalerone Analog from 4-Methylphenylacetone

The following section details the synthesis of 1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one, a pyrovalerone analog, from 4-Methylphenylacetone. The synthesis involves two key steps: α-bromination of the ketone followed by nucleophilic substitution with pyrrolidine (B122466).

Experimental Workflow

Caption: Experimental workflow for the synthesis of a pyrovalerone analog.

Step 1: α-Bromination of 4-Methylphenylacetone

Materials:

• 4-Methylphenylacetone

• Bromine (Br₂)

• Glacial Acetic Acid

• Hydrogen Bromide (HBr) in Acetic Acid (33 wt. %)

Protocol:

• In a well-ventilated fume hood, dissolve 4-Methylphenylacetone in glacial acetic acid in a three-necked flask equipped with a dropping funnel, a condenser, and a mechanical stirrer.

• Add a catalytic amount of HBr in acetic acid to the solution.

• Slowly add a solution of bromine in glacial acetic acid dropwise to the reaction mixture with constant stirring at room temperature.

• After the addition is complete, continue stirring for 2-3 hours until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into ice-cold water to precipitate the crude product.

• Filter the precipitate, wash with cold water until neutral, and dry under vacuum. The resulting α-bromoketone is used in the next step without further purification.[2]

Step 2: Synthesis of 1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one

Materials:

• 1-Bromo-1-(4-methylphenyl)pentan-2-one (from Step 1)

• Pyrrolidine

• Anhydrous Ethanol (B145695)

• Hydrochloric Acid (HCl) in Ethanol

Protocol:

• Dissolve the crude α-bromoketone from Step 1 in anhydrous ethanol in a round-bottom flask.

• Add an excess of pyrrolidine (approximately 2-3 equivalents) to the solution at room temperature with stirring.

• Reflux the reaction mixture for 6-8 hours. The reaction proceeds via an SN2 mechanism.[3]

• After cooling to room temperature, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water to remove excess pyrrolidine and its hydrobromide salt.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude free base.

• For purification and formation of the hydrochloride salt, dissolve the crude product in ethanol and add a solution of HCl in ethanol.

• Cool the solution to induce crystallization of the hydrochloride salt.

• Filter the crystals, wash with cold diethyl ether, and dry to obtain the pure 1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one HCl.[2]

Quantitative Data Summary

Step	Reactant 1	Reactant 2	Solvent	Reaction Time	Temperature	Yield	Purity	Reference
α-Bromination	4-Methylphenylacetone	Bromine	Acetic Acid	2-3 hours	Room Temp.	>90%	Crude	[2]
Nucleophilic Sub.	α-Bromoketone	Pyrrolidine	Ethanol	6-8 hours	Reflux	78%	98%	[3]

Logical Relationship of Synthetic Steps

The synthesis is a sequential process where the product of the first reaction is the starting material for the second. The initial bromination is crucial for activating the alpha-carbon, making it susceptible to nucleophilic attack by pyrrolidine.

Caption: Logical flow of the synthesis process.

Conclusion

4-Methylphenylacetone is a valuable and readily available intermediate for the synthesis of pharmacologically active compounds, particularly CNS stimulants of the pyrovalerone class. The synthetic route involving α-bromination followed by nucleophilic substitution with pyrrolidine is an efficient method for producing these analogs. The protocols and data presented here provide a solid foundation for researchers and drug development professionals working with this important synthetic precursor.

References

• 1. ijrpr.com [ijrpr.com]
• 2. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Phenyl-2-(pyrrolidin-1-yl)pentan-1-one hydrochloride | 5485-65-4 | Benchchem [benchchem.com]

Application of p-Tolylacetone in the Synthesis of Novel Fragrance Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Tolylacetone, a ketone with a characteristic aromatic profile, presents an intriguing scaffold for the synthesis of novel fragrance compounds. While direct applications of p-tolylacetone as a precursor in the fragrance industry are not extensively documented in publicly available literature, its structural features suggest significant potential for the development of new odorants. This document provides an overview of existing fragrance compounds containing the p-tolyl moiety and proposes a hypothetical synthetic route from p-tolylacetone to a novel fragrance candidate. Detailed experimental protocols and safety considerations for related compounds are also presented.

Introduction: The Potential of the p-Tolyl Moiety in Fragrance Chemistry

The p-tolyl group, a toluene (B28343) substituent, is found in several existing fragrance ingredients, contributing to a range of scent profiles from sweet and floral to spicy and animalic. Compounds such as p-tolyl acetate (B1210297) and p-tolylacetaldehyde are valued for their unique olfactory characteristics. p-Tolylacetone, with its reactive ketone functional group, serves as a versatile starting material for a variety of chemical transformations, making it a promising, yet underexplored, platform for generating new fragrance molecules.

While direct synthetic routes from p-tolylacetone to commercial fragrances are not readily found in the literature, its structure allows for reactions such as reduction, oxidation, aldol (B89426) condensation, and esterification, which could lead to a diverse array of novel aromatic compounds with desirable scent properties.

Existing Fragrance Compounds with a p-Tolyl Moiety

Several compounds featuring the p-tolyl group are utilized in the fragrance industry. Their properties are summarized below.

• p-Tolyl Acetate: This compound is known for its strong, spicy, and floral scent, reminiscent of ylang-ylang.[1] It is used in floral accords and can also impart animalic and leather notes.[2] It is found naturally in some flowers but is often synthesized for consistency and to preserve natural resources.[1] p-Tolyl acetate is also used as a flavoring agent and as a solvent in various industrial applications.[3]

• p-Tolylacetaldehyde: This aldehyde possesses a distinct aromatic profile, though detailed public descriptions of its scent are less common. It is used as a fragrance ingredient and has undergone safety assessments for this application.[4]

Safety Assessment of p-Tolyl Derivatives

Comprehensive safety evaluations have been conducted for several p-tolyl compounds used as fragrance ingredients by the Research Institute for Fragrance Materials (RIFM). A summary of the available data is presented in the table below.

Compound	CAS Number	Genotoxicity	Repeated Dose Toxicity (NOAEL)	Reproductive Toxicity (NOAEL)	Skin Sensitization	Phototoxicity/ Photoallergenicity
p-Tolyl Acetate	140-39-6	Not expected to be genotoxic[5][6]	50 mg/kg/day (from read-across with p-cresol)[5][6]	Developmental: 100 mg/kg/day; Fertility: 450 mg/kg/day (from read-across with p-cresol)[5]	No safety concerns at current use levels[5]	Not expected to be phototoxic/photoallergenic[5][6]
p-Tolylacetaldehyde	104-09-6	Does not present a concern for genotoxic potential[4]	Insufficient data; exposure is below the Threshold of Toxicological Concern (TTC)[4]	No data; exposure is below the TTC[4]	NESIL of 590 μg/cm²[4]	Not specified
p-Tolyl Phenylacetate	101-94-0	Does not present a concern for genotoxic potential[7]	No data; exposure is below the TTC[7]	No data; exposure is below the TTC[7]	Not considered a skin sensitizer[7]	Does not present a concern[7]

Hypothetical Synthesis of a Novel Fragrance Compound from p-Tolylacetone

This section outlines a proposed synthetic route for a novel fragrance compound, "p-Tolyl-alpha-ionone," starting from p-tolylacetone. This protocol is hypothetical and serves as a template for research and development.

Reaction Scheme:

The proposed synthesis involves a two-step process: an aldol condensation of p-tolylacetone with citral (B94496), followed by an acid-catalyzed cyclization to form the target ionone (B8125255) derivative.

Caption: Hypothetical two-step synthesis of p-Tolyl-alpha-ionone.

Experimental Protocol: Synthesis of p-Tolyl-alpha-ionone

Materials:

• p-Tolylacetone (98%)

• Citral (95%)

• Sodium hydroxide (B78521) (NaOH)

• Sulfuric acid (H₂SO₄)

• Acetone

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate

Step 1: Aldol Condensation to form Pseudoionone Intermediate

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve p-tolylacetone (14.8 g, 0.1 mol) in acetone (50 mL).

• In a separate beaker, prepare a solution of sodium hydroxide (4.0 g, 0.1 mol) in water (40 mL).

• Cool the flask containing the p-tolylacetone solution to 10-15°C in an ice bath.

• Slowly add the sodium hydroxide solution to the flask over a period of 30 minutes, maintaining the temperature below 20°C.

• After the addition of the base, add citral (15.2 g, 0.1 mol) dropwise from the dropping funnel over 1 hour.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 hexane:ethyl acetate mobile phase.

• Upon completion, neutralize the reaction mixture with dilute sulfuric acid.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) followed by brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude pseudoionone intermediate.

Step 2: Cyclization to form p-Tolyl-alpha-ionone

• Place the crude pseudoionone intermediate in a 250 mL round-bottom flask.

• Slowly add concentrated sulfuric acid (5 mL) while cooling the flask in an ice bath.

• After the addition, remove the ice bath and heat the mixture to 60°C for 2 hours.

• Monitor the cyclization by TLC (9:1 hexane:ethyl acetate).

• After cooling to room temperature, pour the reaction mixture onto crushed ice (100 g).

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield p-tolyl-alpha-ionone.

Characterization:

The final product should be characterized by ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy to confirm its structure. Olfactory evaluation should be performed by trained perfumers.

Structural Relationships and Fragrance Profiles

The structural similarity between p-tolylacetone and its potential derivatives allows for a systematic exploration of structure-activity relationships in terms of fragrance.

Caption: Relationship between p-tolylacetone and related fragrance compounds.

Conclusion

While p-tolylacetone is not currently a widely recognized precursor in the fragrance industry based on available literature, its chemical structure holds considerable promise for the synthesis of novel odorants. The hypothetical synthesis of p-tolyl-alpha-ionone presented here provides a framework for future research into the applications of p-tolylacetone in fragrance chemistry. Further exploration of its reactivity could unlock a new class of aromatic compounds with unique and valuable olfactory properties. Researchers are encouraged to investigate the synthetic potential of this versatile ketone while adhering to rigorous safety and characterization protocols.

References

• 1. p-Tolyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. ScenTree - P-tolyl acetate (CAS N° 140-39-6) [scentree.co]
• 3. chemimpex.com [chemimpex.com]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. RIFM fragrance ingredient safety assessment, p-tolyl acetate, CAS Registry Number 140-39-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Application Note: Enhanced Analytical Detection of 4-Methylphenylacetone via Chemical Derivatization for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methylphenylacetone (4-MPA), also known as 1-(4-methylphenyl)propan-2-one, is a chemical intermediate used in the synthesis of various organic compounds, including pharmaceuticals and other specialty chemicals.[1] Accurate and sensitive quantification of 4-MPA is crucial for process monitoring, quality control, and metabolic studies. However, direct analysis of 4-MPA by gas chromatography-mass spectrometry (GC-MS) can be challenging due to its moderate polarity and potential for peak tailing.

Chemical derivatization is a powerful strategy to improve the analytical properties of target compounds.[2] This application note details a robust protocol for the derivatization of 4-MPA using O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (B1194010) hydrochloride (PFBHA). This reaction converts the ketone functional group of 4-MPA into a more volatile and thermally stable oxime derivative. The resulting PFBHA-oxime is highly responsive to electron capture detection and enhances sensitivity and selectivity in GC-MS analysis, particularly when using negative chemical ionization (NCI).[3][4]

Principle of Derivatization

The derivatization process involves the reaction of the carbonyl group (ketone) of 4-Methylphenylacetone with PFBHA. This reaction forms a stable PFBHA-oxime derivative. The pentafluorobenzyl group significantly increases the electron-capturing ability of the molecule, leading to a substantial increase in sensitivity for GC-MS analysis, especially in NCI mode. Furthermore, the derivative is more volatile and less polar than the parent compound, resulting in improved chromatographic peak shape and resolution.[5]

A diagram illustrating the chemical derivatization reaction is shown below.

Caption: Chemical reaction of 4-MPA with PFBHA to form a stable oxime derivative.

Experimental Protocols

This section provides a detailed methodology for the derivatization and subsequent GC-MS analysis of 4-Methylphenylacetone.

1. Materials and Reagents

• 4-Methylphenylacetone (4-MPA) standard (≥97% purity)

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Hexane (B92381) (GC grade)

• Ethyl acetate (B1210297) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Deionized water (18.2 MΩ·cm)

• Sodium hydroxide (B78521) (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (1 M)

• Phosphate (B84403) buffer (50 mM, pH 7.0)

• 2 mL amber glass autosampler vials with PTFE-lined caps

• Vortex mixer

• Heating block or water bath

2. Preparation of Solutions

• 4-MPA Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-MPA standard and dissolve in 10 mL of ethyl acetate.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock solution with ethyl acetate.

• PFBHA Reagent Solution (10 mg/mL): Dissolve 100 mg of PFBHA in 10 mL of deionized water. This solution should be prepared fresh.

3. Derivatization Protocol

The overall workflow for sample preparation and analysis is depicted in the diagram below.

Caption: Workflow for the derivatization and analysis of 4-Methylphenylacetone.

• Sample Preparation: Pipette 200 µL of the sample or working standard solution into a 2 mL glass reaction vial.

• Reagent Addition: Add 100 µL of phosphate buffer (pH 7.0) to the vial, followed by 200 µL of the freshly prepared PFBHA reagent solution.

• Reaction: Cap the vial tightly, vortex for 1 minute, and place it in a heating block or water bath set to 70°C for 60 minutes.

• Extraction: After incubation, allow the vial to cool to room temperature. Add 500 µL of hexane to the vial. Cap and vortex vigorously for 2 minutes to extract the derivative. Centrifuge for 5 minutes at 2000 rpm to separate the layers.

• Sample Cleanup: Carefully transfer the upper organic layer (hexane) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: Transfer the dried organic extract to an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: SLB™-5ms capillary column (30 m x 0.25 mm I.D. x 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.[5]

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Ion Source: Electron Ionization (EI) or Negative Chemical Ionization (NCI)

• MS Source Temperature: 230°C

• MS Quad Temperature: 150°C

• Scan Range: 50-500 m/z

Results and Data Presentation

The derivatization with PFBHA significantly enhances the chromatographic performance and mass spectrometric response of 4-Methylphenylacetone. The PFBHA-oxime derivative elutes as a sharp, symmetrical peak with a higher signal-to-noise ratio compared to the underivatized compound. The formation of syn- and anti-isomers of the oxime is possible, which may result in two closely eluting peaks. The total peak area of all isomers should be used for quantification.[4]

The following table summarizes the expected analytical data for underivatized 4-MPA and its PFBHA derivative.

Parameter	Underivatized 4-MPA	4-MPA PFBHA-Oxime Derivative	Enhancement Factor
Typical Retention Time (min)	~8.5	~15.2	-
Peak Shape	Moderate Tailing	Symmetrical	Improved
Key Mass Fragments (m/z, EI)	148, 133, 105, 91, 43	327, 181 (base peak), 146, 91	-
Key Mass Fragments (m/z, NCI)	Low Response	181	-
Limit of Detection (LOD)	~10 ng/mL	~0.1 ng/mL	~100x
Limit of Quantitation (LOQ)	~30 ng/mL	~0.3 ng/mL	~100x

The described method provides a reliable and highly sensitive protocol for the analysis of 4-Methylphenylacetone. Chemical derivatization with PFBHA followed by GC-MS analysis successfully addresses the challenges associated with the direct measurement of 4-MPA. This procedure significantly improves chromatographic peak shape, increases signal intensity, and lowers detection limits by approximately 100-fold. This enhanced performance makes the method highly suitable for applications in pharmaceutical development, quality control, and research settings where trace-level detection of 4-MPA is required.

References

• 1. lookchem.com [lookchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 大気汚染物質（アルデヒドおよびケトン）の迅速かつ信頼性の高いGC/MS測定法 [sigmaaldrich.com]

Application Notes and Protocols: Scalable Laboratory Synthesis of 4-Methylphenylacetone for Process Development Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the scalable laboratory synthesis of 4-Methylphenylacetone (also known as p-tolylacetone), a key intermediate in the development of various pharmaceuticals and specialty chemicals.[1][2] Two robust and scalable synthesis routes are presented: a classical condensation and saponification method and a common industrial Friedel-Crafts acylation process.[1] This document includes detailed experimental procedures, quantitative data summaries, and workflow diagrams to aid in process development and optimization studies.

Introduction

4-Methylphenylacetone (CAS No. 2096-86-8) is a versatile chemical intermediate with significant applications in organic synthesis, particularly in the pharmaceutical industry as a starting material for various drug candidates.[1][2] Its molecular structure allows for a wide range of chemical transformations, making it a valuable building block for novel therapeutic agents.[2] The earliest detailed descriptions of its synthesis date back to the early 1940s, highlighting its long-standing importance in medicinal chemistry.[1][3] This document outlines two established methods for its synthesis, providing a foundation for scalable production in a laboratory setting.

Chemical Properties

Property	Value
Molecular Formula	C10H12O
Molecular Weight	148.2 g/mol
Appearance	Clear, pale yellow to yellow liquid
Boiling Point	132 °C
Flash Point	97.1°C
Density	0.96 g/mL
Refractive Index	1.5090-1.5150 @ 20°C

(Source:[2][4])

Experimental Protocols

Two primary methods for the scalable synthesis of 4-Methylphenylacetone are detailed below.

Method 1: Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate (B1210297) followed by Saponification

This classical two-step method begins with the condensation of 4-methylbenzyl cyanide with ethyl acetate to form an intermediate, which is then saponified to yield the final product.[1][3]

Step 1: Condensation of 4-Methylbenzyl Cyanide with Ethyl Acetate

• Prepare Sodium Ethoxide Solution: In a suitable reaction vessel equipped with a reflux condenser, dissolve 30 parts by weight of sodium in 300 parts by weight of absolute ethanol.

• Initiate Reflux: Heat the sodium ethoxide solution to reflux.

• Addition of Reactants: To the refluxing solution, add a mixture of 131 parts by weight of p-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate dropwise.

• Reaction Completion: Continue boiling the mixture under reflux for 2 hours. Upon standing, a portion of the condensation product will crystallize as the sodium salt.[3]

Step 2: Saponification

• Hydrolysis: To the cooled reaction mixture from Step 1, add approximately 10 times its quantity of water while stirring.

• Reflux: Boil the resulting mixture for several hours under a reflux condenser.

• Isolation: After cooling, the crude 4-methylphenylacetone will separate as a brown oil.[1]

• Purification: The separated oil can be taken up in a solvent like benzene (B151609) or ether. The organic solution is then washed with water and evaporated. The resulting intermediate, alpha-(4-methyl-phenyl)-beta-oxobutyric acid nitrile, can be isolated by vacuum fractionation (boiling point 155-158 °C at 10 mm pressure).[3] For the final product, further purification can be achieved through distillation.

Method 2: Friedel-Crafts Acylation of Toluene (B28343)

This common industrial method involves the acylation of toluene.[1]

Step 1: Preparation of Propionyl Chloride

• Reaction Setup: In a 500L glass-lined reaction vessel, combine 250 kg of propionic acid and 185 kg of phosphorus trichloride.

• Reaction: Slowly heat the mixture with stirring to 50 °C and maintain this temperature for 6 hours.

• Workup: Allow the mixture to stand for 3 hours, then separate the lower layer of phosphorous acid. The resulting propionyl chloride (approximately 95% yield) can be used in the next step without further purification.[1]

Step 2: Friedel-Crafts Acylation

• Hydrolysis: The cooled reaction mixture from the acylation step is added to a 2000L glass-lined reaction vessel containing a mixture of ice and water at a low temperature.

• Layer Separation: Allow the layers to separate and collect the upper oily layer.

• Washing: Wash the organic layer with water and a saturated soda ash solution until it is neutral.

• Drying and Distillation: Dry the organic layer and remove the toluene by atmospheric distillation.

• Final Product Collection: Collect the fraction boiling at 96-100 °C / 930 Pa to obtain 4-methylphenylacetone with a purity greater than 98%. The yield for this step is 88%.[1]

Quantitative Data Summary

Method	Reactants	Reagents/Solvents	Conditions	Yield	Purity
Condensation & Saponification	4-Methylbenzyl Cyanide, Ethyl Acetate	Sodium, Absolute Ethanol, Water	Reflux	Not explicitly stated	Crude oil, requires purification
Friedel-Crafts Acylation	Toluene, Propionic Acid	Phosphorus Trichloride, Ice, Water, Soda Ash	50 °C, 6 hours (Propionyl Chloride prep); Distillation	~88% (for acylation step)	>98%

Experimental Workflow Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. US2382686A - Method of making 4-methyl-phenylacetone - Google Patents [patents.google.com]
• 4. 4-Methylphenylacetone, 97+% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: High-Vacuum Fractional Distillation for Purifying Crude 4-Methylphenylacetone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the high-vacuum fractional distillation of crude 4-Methylphenylacetone.

Troubleshooting Guide

This guide addresses common problems encountered during the purification of 4-Methylphenylacetone via high-vacuum fractional distillation.

Problem	Potential Cause	Recommended Solution
No Distillate Collected	Inadequate Vacuum: The pressure in the system is not low enough to allow the compound to boil at the applied temperature.	- Check all joints and connections for leaks. Ensure all glassware is properly sealed and greased. - Verify the vacuum pump is functioning correctly and pulling a sufficient vacuum. - Use a manometer to accurately measure the pressure within the system.
Insufficient Heating: The heating mantle is not providing enough energy to bring the crude material to its boiling point at the reduced pressure.	- Increase the temperature of the heating mantle gradually. - Ensure good thermal contact between the heating mantle and the distillation flask. - Insulate the distillation column and head with glass wool or aluminum foil to minimize heat loss.
Thermometer Placement: The thermometer bulb is not positioned correctly to accurately measure the temperature of the vapor that is in equilibrium with the liquid.	- The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.
Bumping/Uncontrolled Boiling	Lack of Nucleation Sites: The liquid is becoming superheated and then boiling violently. Boiling stones are ineffective under vacuum.	- Always use a magnetic stir bar and stir plate to ensure smooth boiling.
Heating Too Rapidly: The initial application of heat is too aggressive.	- Heat the distillation flask gradually to allow for controlled boiling.
Distillate is Cloudy or Impure	Inefficient Fractionation: The fractionating column is not providing adequate separation of components with close boiling points.	- Ensure the fractionating column is packed appropriately (e.g., with Raschig rings or Vigreux indentations) and is of sufficient length for the required separation. - Control the heating rate to maintain a slow and steady distillation, allowing for proper vapor-liquid equilibrium to be established in the column.
Product "Carried Over" with Bumping: Violent boiling can splash crude material directly into the condenser.	- Ensure smooth boiling by using a stir bar and gradual heating.
Contaminated Glassware: Residual impurities in the collection flask or condenser.	- Thoroughly clean and dry all glassware before assembly.
Difficulty Maintaining Stable Vacuum	Leaks in the System: Poorly sealed joints, cracked glassware, or loose hose connections.	- Inspect all glassware for cracks or defects before use. - Ensure all ground glass joints are properly greased and sealed. - Check that all vacuum tubing is securely attached and free of cracks.
Outgassing of Components: Volatile components in the crude mixture or absorbed on the glassware are being released under vacuum.	- Initially, pull a vacuum on the cold system to remove highly volatile impurities before applying heat.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 4-Methylphenylacetone under high vacuum?

A1: The boiling point of 4-Methylphenylacetone is dependent on the pressure. Reported boiling points are in the range of 96-100 °C at 930 Pa (approximately 7 mm Hg) and 104-106 °C at 10 mm Hg.[1][2]

Q2: What are the primary impurities I should expect in my crude 4-Methylphenylacetone?

A2: The impurities will depend on the synthetic route used. For the condensation of p-methylbenzyl cyanide with ethyl acetate, common impurities include:

• Unreacted starting materials: p-methylbenzyl cyanide and ethyl acetate.

• Intermediate products: Such as alpha-(4-methyl-phenyl)-beta-oxobutyric acid nitrile.[1]

• Side-products: From self-condensation or other side reactions.

Q3: How can I differentiate between the desired product and impurities during distillation?

A3: By monitoring the temperature and pressure. Impurities with lower boiling points will distill first at a lower temperature. As the distillation progresses, the temperature should stabilize at the boiling point of 4-Methylphenylacetone for the given pressure. High-boiling impurities will remain in the distillation flask. Refer to the quantitative data table for known boiling points.

Q4: Is it necessary to use a fractionating column?

A4: Yes, for effective purification, a fractionating column is highly recommended. This is because some potential impurities, such as the intermediate alpha-(4-methyl-phenyl)-beta-oxobutyric acid nitrile, may have boiling points relatively close to that of the product, necessitating fractional distillation for good separation.

Q5: What safety precautions should I take during high-vacuum fractional distillation?

A5: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Inspect all glassware for cracks or defects before use to prevent implosion under vacuum. Use a safety shield around the apparatus.

Quantitative Data

The following table summarizes the boiling points of 4-Methylphenylacetone and a key potential impurity at reduced pressure.

Compound	Boiling Point (°C)	Pressure
4-Methylphenylacetone	96-100	930 Pa (~7 mm Hg)
4-Methylphenylacetone	104-106	10 mm Hg[2]
alpha-(4-methyl-phenyl)-beta-oxobutyric acid nitrile	155-158	10 mm Hg[1]
p-Methylbenzyl cyanide	242-243	Atmospheric Pressure
Ethyl Acetate	77	Atmospheric Pressure

Experimental Protocol: High-Vacuum Fractional Distillation of Crude 4-Methylphenylacetone

• Preparation of the Apparatus:

  • Thoroughly clean and dry all glassware, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed), a distillation head with a thermometer adapter, a condenser, a receiving flask, and a vacuum adapter.

  • Inspect all glassware for any cracks or defects.

  • Lightly grease all ground-glass joints to ensure an airtight seal.

• Assembly:

  • Assemble the distillation apparatus in a fume hood.

  • Place a magnetic stir bar in the round-bottom flask and charge it with the crude 4-Methylphenylacetone (do not fill more than two-thirds full).

  • Connect the fractionating column to the round-bottom flask and the distillation head to the top of the column.

  • Insert a thermometer into the distillation head, ensuring the top of the bulb is level with the bottom of the side arm leading to the condenser.

  • Attach the condenser and the receiving flask.

  • Connect the vacuum adapter to the receiving flask and then to a vacuum trap and the high-vacuum pump using thick-walled vacuum tubing.

• Distillation Procedure:

  • Begin stirring the crude material.

  • Turn on the vacuum pump to slowly evacuate the system. Monitor the pressure using a manometer.

  • Once the desired vacuum is reached and stable, begin to gently heat the distillation flask using a heating mantle.

  • Observe the distillation. The first fraction to distill will be any low-boiling impurities. Collect this forerun in a separate receiving flask.

  • As the temperature rises and stabilizes at the boiling point of 4-Methylphenylacetone at the recorded pressure, change the receiving flask to collect the pure product.

  • Continue distillation at a slow, steady rate, collecting the fraction that distills over at a constant temperature.

  • If the temperature begins to rise significantly again, it indicates the beginning of the distillation of higher-boiling impurities. Stop the collection of the main fraction at this point.

• Shutdown:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump.

  • Disassemble the apparatus and transfer the purified 4-Methylphenylacetone to a suitable storage container.

Visualizations

Caption: Troubleshooting workflow for high-vacuum distillation.

Caption: Logical separation of components during distillation.

References

• 1. US2382686A - Method of making 4-methyl-phenylacetone - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Optimization of temperature and catalyst loading for improved 4-Methylphenylacetone yield

Technical Support Center: Optimization of 4-Methylphenylacetone Synthesis

Welcome to the Technical Support Center for the synthesis of 4-Methylphenylacetone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the optimization of temperature and catalyst loading to improve the yield and purity of 4-Methylphenylacetone.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Methylphenylacetone?

A1: The two most prevalent methods for synthesizing 4-Methylphenylacetone are the Friedel-Crafts acylation of toluene (B28343) and the condensation of 4-methylbenzyl cyanide with ethyl acetate (B1210297) followed by saponification.[1]

Q2: Which synthesis method is preferable?

A2: The choice of method often depends on the availability and cost of starting materials, as well as the desired scale of the reaction. The Friedel-Crafts acylation is a classic and widely used method for preparing aryl ketones. The condensation-saponification route provides an alternative pathway.

Q3: What is the correct CAS number for 4-Methylphenylacetone?

A3: The correct CAS number for 4-Methylphenylacetone is 2096-86-8. It is also known as p-tolylacetone or 4-methylbenzyl methyl ketone.[1]

Troubleshooting Guide: Friedel-Crafts Acylation of Toluene

This method involves the reaction of toluene with an acylating agent (e.g., propionyl chloride) in the presence of a Lewis acid catalyst, most commonly anhydrous aluminum chloride (AlCl₃).[2]

Issue 1: Low Yield of 4-Methylphenylacetone

Possible Cause	Troubleshooting Steps
Inactive Catalyst	AlCl₃ is extremely sensitive to moisture. Ensure all glassware is oven-dried and reagents/solvents are anhydrous. Use a freshly opened container of AlCl₃ for best results.[3]
Insufficient Catalyst Loading	Friedel-Crafts acylation often requires stoichiometric amounts of AlCl₃ because the ketone product forms a stable complex with the catalyst, rendering it inactive. A general guideline is to use at least one equivalent of the catalyst with respect to the acylating agent.[3][4]
Suboptimal Reaction Temperature	The reaction is highly exothermic. Maintaining a low temperature (0-5 °C) during the initial addition of reagents is crucial to control the reaction rate and prevent side reactions.[5] After the initial reaction, the temperature may be slowly raised to drive the reaction to completion.
Poor Quality Reagents	Ensure the purity of toluene, propionyl chloride, and the solvent. Impurities can lead to undesired side reactions and lower yields.

Issue 2: Formation of Isomeric Impurities (e.g., 2-Methylphenylacetone)

Possible Cause	Troubleshooting Steps
High Reaction Temperature	Acylation of toluene at low temperatures kinetically favors the formation of the para-substituted product (4-Methylphenylacetone) due to steric hindrance at the ortho positions.[5][6] Higher temperatures can lead to the formation of a higher proportion of the ortho and meta isomers.[6]
Catalyst-Induced Isomerization	While less common in acylation than alkylation, prolonged reaction times or excessive heat in the presence of the Lewis acid can potentially lead to isomerization. It is best to adhere to optimized reaction times and temperatures.

Data Summary: Effect of Temperature on Isomer Distribution in Friedel-Crafts Reactions of Toluene

Reaction Temperature (°C)	Typical Isomer Distribution (ortho:meta:para)	Notes
0	Predominantly para	Kinetically controlled product distribution is favored at lower temperatures.[5][6]
25+	Increased ortho and meta isomers	Higher temperatures can lead to a shift towards thermodynamically controlled products, resulting in a mixture of isomers.[6]

Experimental Protocol: Friedel-Crafts Acylation of Toluene

• Apparatus Setup : Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.

• Reagent Charging : In the flask, place anhydrous aluminum trichloride (B1173362) (e.g., 1.1 equivalents) and a suitable solvent (e.g., dichloromethane). Cool the mixture to 0-5 °C using an ice bath.

• Addition of Acylating Agent : Slowly add propionyl chloride (1.0 equivalent) to the cooled suspension with vigorous stirring.

• Addition of Toluene : Subsequently, add toluene (1.0 equivalent) dropwise from the dropping funnel, maintaining the temperature below 10 °C.

• Reaction : After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time (e.g., 2-4 hours) while monitoring the progress by TLC or GC.

• Work-up : Quench the reaction by carefully pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid.

• Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with the solvent (e.g., dichloromethane).

• Washing : Combine the organic layers and wash successively with water, 5% sodium bicarbonate solution, and brine.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification : Purify the crude product by vacuum distillation to obtain pure 4-Methylphenylacetone.

Logical Workflow for Troubleshooting Friedel-Crafts Acylation

Caption: Troubleshooting workflow for low yield in Friedel-Crafts acylation.

Troubleshooting Guide: Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate

This method involves the base-catalyzed condensation of 4-methylbenzyl cyanide and ethyl acetate, followed by hydrolysis and decarboxylation of the intermediate to yield 4-Methylphenylacetone.[1]

Issue 1: Low Yield of the Condensation Product

Possible Cause	Troubleshooting Steps
Inactive Base (e.g., Sodium Ethoxide)	Sodium ethoxide is sensitive to moisture. It is often best to prepare it fresh or use a recently purchased, properly stored batch. The ethanol (B145695) used for its preparation must be absolute.[7]
Presence of Water	The reaction is highly sensitive to moisture, which will consume the base and can hydrolyze the ester. Ensure all glassware, reagents, and solvents are strictly anhydrous.
Insufficient Base	A full equivalent of a strong base is required to drive the reaction to completion by deprotonating the β-keto nitrile intermediate.
Suboptimal Temperature	The reaction may require heating (reflux) to proceed at a reasonable rate. However, excessive temperatures can promote side reactions.

Issue 2: Formation of Side-Products

Possible Cause	Troubleshooting Steps
Self-condensation of Ethyl Acetate	If the reaction conditions are not optimized, ethyl acetate can undergo self-condensation to form ethyl acetoacetate.[8] To minimize this, the mixture of 4-methylbenzyl cyanide and ethyl acetate can be added slowly to the base.
Hydrolysis of Starting Materials or Product	The presence of water can lead to the hydrolysis of the cyanide and ester functional groups. Maintaining anhydrous conditions is critical.
Incomplete Hydrolysis/Decarboxylation	The intermediate from the condensation step requires vigorous hydrolysis (e.g., boiling with strong acid or base) to be converted to the final ketone product. Ensure sufficient reaction time and temperature during this step.

Experimental Protocol: Condensation and Saponification

• Preparation of Sodium Ethoxide : In a dry, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal (1.0 equivalent) in absolute ethanol under an inert atmosphere.

• Condensation Reaction : Heat the sodium ethoxide solution to reflux. Add a mixture of 4-methylbenzyl cyanide (1.0 equivalent) and dry ethyl acetate (1.2 equivalents) dropwise to the refluxing solution.

• Reflux : After the addition is complete, continue to reflux the mixture for several hours to ensure the reaction goes to completion.

• Work-up of Condensation : Cool the reaction mixture and remove the excess ethanol under reduced pressure. Dissolve the residue in water and acidify with a suitable acid (e.g., acetic acid) to precipitate the intermediate.

• Hydrolysis and Decarboxylation : To the intermediate, add a strong acid (e.g., sulfuric acid) and heat the mixture under reflux for several hours.

• Isolation : Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., ether).

• Purification : Wash the organic layer with water and a saturated sodium bicarbonate solution until neutral. Dry the organic layer over an anhydrous salt and remove the solvent. Purify the crude 4-Methylphenylacetone by vacuum distillation.

Signaling Pathway of the Condensation Reaction

Caption: Key steps in the synthesis of 4-Methylphenylacetone via condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. 4'-Methylpropiophenone: A Key Intermediate in Organic Synthesis – Properties, Applications, and Safe Handling_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]

Investigating the stability and degradation products of 4-Methylphenylacetone under acidic and basic conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the stability of 4-Methylphenylacetone and its potential degradation products under acidic and basic conditions. The information is structured to address common questions and troubleshooting scenarios encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are forced degradation studies and why are they important for 4-Methylphenylacetone?

A1: Forced degradation studies (or stress testing) are a critical component of the drug development process, designed to evaluate the intrinsic stability of a drug substance like 4-Methylphenylacetone.[1][2] These studies involve intentionally exposing the compound to harsh conditions, such as strong acids, bases, heat, light, and oxidizing agents, to accelerate its decomposition.[1][2] The primary objectives are to identify potential degradation products, understand degradation pathways, and develop stability-indicating analytical methods that can accurately measure the compound in the presence of its degradants.[1][2]

Q2: How stable is 4-Methylphenylacetone expected to be under acidic and basic conditions?

A2: Based on its chemical structure as an aromatic ketone, 4-Methylphenylacetone is expected to be relatively stable under mild acidic conditions. The carbonyl group may undergo acid-catalyzed enolization, but this is a reversible process and does not typically lead to degradation unless other reactive species are present. Under basic conditions, particularly in the presence of halogens, methyl ketones like 4-Methylphenylacetone can be susceptible to the haloform reaction, which would lead to cleavage of the molecule.

Q3: What are the likely degradation products of 4-Methylphenylacetone under basic conditions?

A3: A plausible degradation pathway for 4-Methylphenylacetone under basic conditions, especially if halogens are present, is the haloform reaction . In this reaction, the methyl group of the ketone is successively halogenated, followed by cleavage of the carbon-carbon bond by a hydroxide (B78521) ion. This would yield 4-methylbenzoic acid (as its carboxylate salt) and a haloform (e.g., chloroform, bromoform, or iodoform), depending on the halogen present.

Q4: What analytical techniques are most suitable for monitoring the degradation of 4-Methylphenylacetone?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and recommended technique for monitoring the degradation of 4-Methylphenylacetone. A stability-indicating HPLC method should be developed to separate the parent compound from all potential degradation products, ensuring accurate quantification. Other techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can also be valuable for identifying volatile degradation products.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
No degradation observed under initial stress conditions.	- The compound is highly stable under the applied conditions.- The concentration of the stressor (acid/base) is too low.- The reaction temperature is too low or the duration is too short.	- Increase the concentration of the acid or base (e.g., from 0.1 M to 1 M or higher).- Increase the temperature of the reaction mixture (e.g., to 60°C or reflux).- Extend the duration of the stress testing.
Complete degradation of 4-Methylphenylacetone is observed immediately.	- The stress conditions are too harsh.	- Reduce the concentration of the acid or base.- Lower the reaction temperature.- Analyze samples at earlier time points.
Poor peak shape or resolution in the HPLC chromatogram.	- The pH of the sample is incompatible with the mobile phase or column.- Co-elution of the parent compound and degradation products.	- Neutralize the acidic or basic samples before injection.- Optimize the HPLC method (e.g., change the mobile phase composition, gradient, or column).
Unexpected peaks appear in the chromatogram of the control sample.	- Contamination of the solvent or glassware.- Degradation of the solvent or mobile phase components.	- Use high-purity solvents and thoroughly clean all glassware.- Prepare fresh mobile phase and control solutions.

Experimental Protocols

General Protocol for Forced Degradation Studies

This protocol provides a general framework for investigating the stability of 4-Methylphenylacetone. The specific concentrations, temperatures, and time points should be optimized based on preliminary experiments.

• Preparation of Stock Solution: Prepare a stock solution of 4-Methylphenylacetone in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Acidic Degradation:

  • To an aliquot of the stock solution, add an equal volume of an aqueous solution of hydrochloric acid (e.g., 0.1 M, 1 M, or 5 M).

  • Incubate the mixture at a controlled temperature (e.g., room temperature, 60°C, or reflux) for a predetermined time (e.g., 2, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of base (e.g., NaOH), and dilute with the mobile phase to a suitable concentration for analysis.

• Basic Degradation:

  • To an aliquot of the stock solution, add an equal volume of an aqueous solution of sodium hydroxide (e.g., 0.1 M, 1 M, or 5 M).

  • Incubate the mixture at a controlled temperature (e.g., room temperature or 60°C) for a predetermined time.

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of acid (e.g., HCl), and dilute with the mobile phase for analysis.

• Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method. Monitor the decrease in the peak area of 4-Methylphenylacetone and the formation of any degradation products.

Quantitative Data Summary

The following table should be used to record the results of the forced degradation studies.

Stress Condition	Time (hours)	Concentration of 4-Methylphenylacetone (%)	Degradation Product 1 (%)	Degradation Product 2 (%)	Total Degradation (%)
0.1 M HCl, 60°C	2
8
24
1 M HCl, 60°C	2
8
24
0.1 M NaOH, RT	2
8
24
1 M NaOH, RT	2
8
24

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Hypothetical degradation pathway under basic conditions.

References

• 1. Traveling across Life Sciences with Acetophenone—A Simple Ketone That Has Special Multipurpose Missions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carboxylic acid - Wikipedia [en.wikipedia.org]

Troubleshooting and overcoming low yields in the synthesis of p-tolylacetone

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges associated with the synthesis of p-tolylacetone, particularly focusing on addressing issues of low yield.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the synthesis of p-tolylacetone, categorized by the synthetic method.

General Questions

Q1: What are the most common reasons for low yields in p-tolylacetone synthesis?

Low yields can stem from several factors, including impure starting materials, incorrect stoichiometry of reagents, suboptimal reaction conditions (temperature, time), moisture contamination in sensitive reactions like Friedel-Crafts acylation, and inefficient purification methods. Side reactions, such as polysubstitution or rearrangement, can also significantly reduce the yield of the desired product.[1][2]

Q2: How can I accurately determine the yield of my reaction?

To accurately determine the yield, you must first obtain the pure product, free from solvents and unreacted starting materials. The final weight of the pure p-tolylacetone should be measured. The theoretical yield is calculated based on the molar amount of the limiting reactant. The percentage yield is then calculated as: (Actual Yield / Theoretical Yield) * 100. Purity should be confirmed by analytical methods such as NMR spectroscopy, GC-MS, or HPLC.

Troubleshooting by Synthetic Route

Route 1: Friedel-Crafts Acylation of Toluene (B28343)

This method involves the reaction of toluene with an acylating agent (e.g., acetic anhydride (B1165640) or acetyl chloride) in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][3]

Q3: My Friedel-Crafts acylation is resulting in a very low yield. What are the likely causes?

Several factors could be responsible for a low yield in this reaction:

• Moisture Contamination: Aluminum chloride is extremely sensitive to moisture. The presence of water will deactivate the catalyst, halting the reaction. Ensure all glassware is oven-dried and reagents are anhydrous.

• Insufficient Catalyst: Friedel-Crafts acylation requires a stoichiometric amount of AlCl₃ because the catalyst forms a complex with the ketone product, rendering it inactive.[2][3] Using only a catalytic amount will result in low conversion.

• Reaction Temperature: The reaction is typically performed at low temperatures (0-5 °C) during the addition of reagents to control the reaction rate and prevent side reactions. Allowing the temperature to rise too high can lead to the formation of undesired byproducts.

• Purity of Reagents: The purity of toluene, the acylating agent, and particularly the AlCl₃ is critical for the success of the reaction.

Q4: I am observing multiple products in my reaction mixture. How can I improve selectivity for the para-isomer?

The acylation of toluene can produce both ortho- and para-tolylacetone. The formation of the para-product is generally favored due to the steric hindrance of the methyl group on the toluene ring, which blocks the ortho positions.[4] To maximize para-selectivity:

• Control Temperature: Running the reaction at lower temperatures can enhance the kinetic preference for the less sterically hindered para position.

• Choice of Solvent: The polarity of the solvent can influence the ortho/para ratio. Non-polar solvents like dichloromethane (B109758) or carbon disulfide are commonly used.

Q5: My workup procedure seems to be causing significant product loss. What is the correct procedure?

The workup for a Friedel-Crafts reaction is critical. The reaction is quenched by slowly adding the reaction mixture to ice-cold acid (e.g., dilute HCl) to decompose the aluminum chloride-ketone complex.

• Quenching: The mixture should be poured onto a mixture of crushed ice and concentrated HCl. This must be done slowly and with vigorous stirring in a well-ventilated fume hood, as the decomposition is highly exothermic and produces HCl gas.[4]

• Extraction: After the complex has decomposed, the product is extracted into an organic solvent (e.g., dichloromethane or ethyl acetate).[4]

• Washing: The organic layer should be washed with water, a dilute sodium bicarbonate solution to neutralize any remaining acid, and finally with brine to aid in drying.[4]

• Drying and Evaporation: The organic layer is dried over an anhydrous salt like sodium sulfate, filtered, and the solvent is removed under reduced pressure.[4]

Route 2: Wacker Oxidation of 4-Methylstyrene (B72717)

This process converts a terminal alkene (4-methylstyrene) into a methyl ketone using a palladium catalyst, a co-oxidant (like a copper salt), and an oxygen source.[5][6]

Q6: My Wacker oxidation is inefficient, showing low conversion of the starting material. What should I check?

Low conversion in a Wacker oxidation can be attributed to several issues:

• Catalyst System: The catalytic cycle involves both Pd(II) and a co-oxidant, typically CuCl, to reoxidize Pd(0) back to Pd(II).[7] Ensure that both the palladium catalyst (e.g., PdCl₂) and the copper co-catalyst are active and present in the correct ratios.

• Oxygen Supply: The terminal oxidant is molecular oxygen.[8] The reaction mixture must be adequately supplied with oxygen, either from the air (using a balloon) or by bubbling O₂ through the solution. Inefficient oxygen transfer can stall the catalytic cycle.

• Solvent System: The classic Tsuji-Wacker conditions use a mixture of an organic solvent like DMF and water.[6] Water is the nucleophile that attacks the palladium-alkene complex, so its presence is essential.[6] The ratio of DMF to water can be critical and may need optimization.

• Substrate Purity: Impurities in the 4-methylstyrene could potentially poison the catalyst.

Section 2: Data & Key Parameters

The tables below summarize key parameters and provide troubleshooting guidance for common issues encountered during the synthesis of p-tolylacetone.

Table 1: Influence of Reaction Parameters on Friedel-Crafts Acylation Yield

Parameter	Potential Issue	Recommended Action
Catalyst (AlCl₃)	Insufficient amount or deactivation by moisture.	Use at least 1.1 equivalents of high-purity, anhydrous AlCl₃. Handle in a glovebox or under an inert atmosphere.
Solvent	Solvent is not inert or is wet.	Use a dry, non-polar aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (B1671644) (DCE).
Temperature	Too high, leading to side reactions; too low, leading to slow or no reaction.	Maintain a temperature of 0-5 °C during reagent addition, then allow to stir at room temperature.
Reactant Purity	Impurities in toluene or acetyl chloride.	Use freshly distilled toluene and acetyl chloride to remove any water or other impurities.
Workup	Product loss during extraction or incomplete decomposition of the Al-complex.	Quench the reaction by pouring it slowly onto ice/HCl. Ensure thorough extraction with an appropriate solvent.

Table 2: General Troubleshooting Guide for p-Tolylacetone Synthesis

Observed Symptom	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; incorrect temperature; impure reagents.	Verify catalyst activity and stoichiometry. Ensure reaction is run under anhydrous conditions (if required). Confirm temperature control. Purify starting materials.
Multiple Spots on TLC	Formation of side products (e.g., ortho-isomer, polysubstitution); incomplete reaction.	Optimize reaction temperature and time. Check the stoichiometry of reactants. Analyze crude product by NMR to identify byproducts.
Dark Tar-Like Mixture	Reaction temperature too high, causing decomposition or polymerization.	Maintain strict temperature control, especially during exothermic additions. Add reagents slowly.
Product Loss During Purification	Inappropriate purification method; product co-distilling with solvent.	Select purification method based on crude analysis. For distillation, ensure a sufficient boiling point difference. For chromatography, choose an appropriate solvent system.

Section 3: Experimental Protocols

The following are representative protocols for the primary synthetic routes to p-tolylacetone.

Protocol 1: Synthesis via Friedel-Crafts Acylation of Toluene

Materials:

• Toluene (1.0 eq)

• Acetic Anhydride (1.1 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (HCl), concentrated

• Ice

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Set up an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Charge the flask with anhydrous AlCl₃ and anhydrous DCM under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Add acetic anhydride to the dropping funnel and add it dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C.

• In a separate step, add toluene to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, again keeping the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction progress by TLC.

• Workup: Prepare a beaker with a mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture into the beaker with vigorous stirring.

• Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation or column chromatography to obtain pure p-tolylacetone.

Protocol 2: Synthesis via Wacker Oxidation of 4-Methylstyrene

Materials:

• 4-Methylstyrene (1.0 eq)

• Palladium(II) Chloride (PdCl₂) (0.05 eq)

• Copper(I) Chloride (CuCl) (1.0 eq)

• N,N-Dimethylformamide (DMF)

• Water

• Oxygen (balloon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add CuCl, PdCl₂, DMF, and water (e.g., in a 7:1 DMF:H₂O ratio).

• Stir the mixture under an oxygen atmosphere (attach an O₂-filled balloon) for 30 minutes until the solution turns green, indicating the oxidation of Cu(I) to Cu(II).[6]

• Add 4-methylstyrene to the reaction mixture.

• Stir the reaction vigorously at room temperature under the oxygen atmosphere for 24 hours. Monitor the reaction by TLC or GC.

• Workup: Quench the reaction by adding dilute HCl.

• Extract the mixture three times with diethyl ether or ethyl acetate.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product via column chromatography or vacuum distillation.

Section 4: Visualization Guides

The following diagrams illustrate key workflows and relationships in the synthesis and troubleshooting process.

Caption: General workflow for troubleshooting low reaction yields.

Caption: Key steps and critical points in Friedel-Crafts acylation.

Caption: Decision tree for selecting a suitable purification method.

References

• 1. Friedel–Crafts Acylation [sigmaaldrich.com]
• 2. youtube.com [youtube.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. organicreactions.org [organicreactions.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Wacker (Oxidation) [quimicaorganica.org]
• 8. Peroxide-Mediated Wacker Oxidations for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side-product formation in the Friedel-Crafts synthesis of 4-Methylphenylacetone

Welcome to the technical support center for the Friedel-Crafts synthesis of 4-Methylphenylacetone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) to help minimize side-product formation during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during the synthesis of 4-Methylphenylacetone via Friedel-Crafts acylation of toluene (B28343) with propionyl chloride or propionic anhydride.

Q1: What are the primary side-products in the Friedel-Crafts synthesis of 4-Methylphenylacetone?

A1: The most common side-product is the isomeric 2-Methylphenylacetone (ortho-isomer). Due to the ortho, para-directing nature of the methyl group on the toluene ring, substitution can occur at the ortho position, although the para-product is sterically and often thermodynamically favored.[1][2] Another potential issue is the formation of dark, tarry materials, which can result from running the reaction at too high a temperature.[3] Polysubstitution is generally not a significant issue in Friedel-Crafts acylation as the acyl group deactivates the aromatic ring towards further acylation.[4]

Q2: My reaction mixture turned dark brown or black. What does this indicate and how can I prevent it?

A2: A dark, tarry appearance in the reaction mixture often indicates decomposition or polymerization side reactions. This is typically caused by:

• Elevated Temperatures: Friedel-Crafts acylations are exothermic. If the temperature is not carefully controlled, it can lead to unwanted side reactions and charring.

  • Solution: Maintain the recommended reaction temperature, often starting at low temperatures (e.g., 0-5 °C) during the initial addition of reagents, and monitor it closely.[3]

• Impure Starting Materials: Impurities in the toluene, acylating agent, or catalyst can lead to discoloration and side reactions.

  • Solution: Ensure all reactants and solvents are pure and anhydrous.

Q3: How can I maximize the yield of the desired 4-Methylphenylacetone (para-isomer) over the 2-Methylphenylacetone (ortho-isomer)?

A3: Maximizing the para-selectivity is a key challenge. The following factors are crucial:

• Reaction Temperature: Lower reaction temperatures generally favor the formation of the para-isomer. This is because the activation energy for the formation of the sterically hindered ortho-isomer is higher.

• Choice of Lewis Acid Catalyst: The steric bulk of the Lewis acid-acylating agent complex can influence the ortho/para ratio. Larger complexes will have more difficulty accessing the ortho position of toluene. While AlCl₃ is common, exploring other Lewis acids might offer better selectivity.

• Solvent: The choice of solvent can also play a role in the isomer distribution.

Q4: I have a mixture of 4-Methylphenylacetone and 2-Methylphenylacetone. How can I separate them?

A4: Separating the ortho and para isomers can be challenging due to their similar physical properties. The following methods can be employed:

• Fractional Distillation: Since the boiling points of the two isomers are different (though potentially close), fractional distillation under reduced pressure can be an effective method for separation on a larger scale.[5] A column with a high number of theoretical plates will be necessary for good separation.

• Recrystallization: If the product is a solid at room temperature or can be derivatized to a solid, recrystallization can be a powerful purification technique. The para-isomer, being more symmetrical, often has a higher melting point and lower solubility in certain solvents, allowing it to crystallize out from a solution containing both isomers. Finding a suitable solvent or solvent system is key. Common solvent pairs for recrystallization include ethanol/water or ethyl acetate/hexane.[6][7]

• Chromatography: For smaller scale purifications or for achieving very high purity, column chromatography or preparative high-performance liquid chromatography (HPLC) can be used.[8]

Data Presentation: Influence of Reaction Conditions on Isomer Distribution

The following tables summarize quantitative data on how different reaction parameters can affect the product distribution in Friedel-Crafts acylation of toluene.

Table 1: Effect of Catalyst on Isomer Distribution in the Acylation of Toluene

Catalyst	Acylating Agent	o-isomer (%)	m-isomer (%)	p-isomer (%)	Reference
SO₄/ZrO₂	Propionic Anhydride	7-9	-	91-93	[9]
SO₄/SnO₂	Propionic Anhydride	7-9	-	91-93	[9]
Pt-SO₄/ZrO₂	Propionic Anhydride	7-9	-	91-93	[9]
Ru-SO₄/ZrO₂	Propionic Anhydride	7-9	-	91-93	[9]
SO₄/ZrO₂	Benzoic Anhydride	20-30	2-4	70-80	[9]
WO₃/ZrO₂	Benzoic Anhydride	20-30	2-4	70-80	[9]

Note: While this data is for acylation with different agents, it demonstrates the influence of the catalyst on isomer distribution.

Table 2: Typical Isomer Distribution in the Acetylation of Toluene

Catalyst	Solvent	o-isomer (%)	m-isomer (%)	p-isomer (%)	Reference
Aluminum Chloride	Ethylene Dichloride	1.17 ± 0.23	1.25 ± 0.25	97.6 ± 0.3	[1]

Experimental Protocols

Protocol 1: High-Yield Synthesis of 4-Methylphenylacetone via Friedel-Crafts Acylation [5]

Materials:

• Toluene (anhydrous)

• Propionyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Ice

• Concentrated Hydrochloric Acid

• 5% Sodium Hydroxide (B78521) solution

• Anhydrous Calcium Chloride

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube. The drying tube should be connected to a gas absorption trap.

• Catalyst Suspension: In the reaction flask, place anhydrous aluminum chloride (1.1 to 1.3 equivalents relative to the acylating agent) and anhydrous DCM.

• Acylating Agent Addition: Cool the suspension to 0°C using an ice bath. Slowly add propionyl chloride (1 equivalent) dropwise to the stirred suspension.

• Toluene Addition: After the addition of propionyl chloride is complete, add a solution of anhydrous toluene (1 to 1.2 equivalents) in anhydrous DCM to the dropping funnel. Add the toluene solution dropwise to the reaction mixture, ensuring the internal temperature does not exceed 10°C.

• Reaction: Once the toluene addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, 5% sodium hydroxide solution, and then water until the washings are neutral.

• Drying and Concentration: Dry the organic layer over anhydrous calcium chloride, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by vacuum fractional distillation, collecting the fraction boiling at 96-100 °C / 7 mmHg to obtain 4-methylphenylacetone with a purity greater than 98%.[5]

Visualizations

Logical Workflow for Troubleshooting Side-Product Formation

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Enhancing the regioselectivity of the acylation of toluene to produce 4-Methylphenylacetone

Welcome to the Technical Support Center for the regioselective acylation of toluene (B28343). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions, and detailed protocols for enhancing the production of 4-Methylphenylacetone (4-methylacetophenone).

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Issue / Question	Possible Causes & Recommended Solutions
Problem: My reaction shows poor regioselectivity with a high percentage of the ortho-isomer (2-Methylphenylacetone).	Cause 1: Non-Selective Catalyst: Traditional Lewis acids like AlCl₃ can be less selective due to the small size of the acylium-catalyst complex, allowing for attack at both ortho and para positions.[1]Solution: Employ shape-selective solid acid catalysts like zeolites (e.g., H-ZSM-5, H-Beta, H-USY).[2][3] Their specific pore structures sterically hinder the formation of the bulkier ortho-isomer, thus favoring the formation and diffusion of the linear para-isomer.[2][3]Cause 2: High Reaction Temperature: Higher temperatures can provide sufficient energy to overcome the kinetic barrier for ortho-acylation, leading to a product mixture closer to thermodynamic equilibrium, which may include more of the ortho and meta isomers.[1][4]Solution: Conduct the reaction at lower temperatures. For AlCl₃-catalyzed reactions, this often means running the initial addition at 0-5 °C.[1] Zeolite-catalyzed reactions also show temperature dependence, and optimization is key.[2][5]
Problem: I am getting a very low or no yield of the desired product.	Cause 1: Catalyst Deactivation: Lewis acid catalysts, particularly AlCl₃, are extremely sensitive to moisture. Any water in the glassware, solvents, or reagents will hydrolyze and deactivate the catalyst.[6][7]Solution: Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents and freshly opened or purified reagents. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon) with a drying tube.[1][7]Cause 2: Insufficient Catalyst: In Friedel-Crafts acylations using catalysts like AlCl₃, the product ketone forms a stable complex with the catalyst, effectively removing it from the reaction cycle.[6][7]Solution: A stoichiometric amount (at least 1.0 equivalent) of the Lewis acid catalyst is typically required. For less reactive substrates, a slight excess (e.g., 1.1-1.2 equivalents) may be necessary.[1][7]Cause 3: Catalyst Poisoning/Coking (Zeolites): The product itself or high molecular weight byproducts ("coke") can adsorb onto the active sites or block the pores of zeolite catalysts, leading to deactivation.[5][8]Solution: Using nanocrystalline zeolites can minimize catalyst decay by improving acid site accessibility.[5] If deactivation occurs, the catalyst may need to be regenerated via calcination in air.[3]
Problem: The reaction is incomplete, and a significant amount of toluene remains.	Cause 1: Sub-optimal Temperature or Time: The reaction may not have sufficient energy or time to proceed to completion.[6]Solution: After the initial exothermic addition at low temperature (for AlCl₃), allow the reaction to warm to room temperature and stir for an additional period (e.g., 1-4 hours).[7][9] Monitor the reaction's progress using a suitable technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[7]Cause 2: Poor Reagent Quality: Impurities in the toluene or acylating agent can interfere with the reaction.[6]Solution: Use reagents of high purity. Purify starting materials if necessary.
Problem: I am observing significant formation of side products.	Cause 1: Toluene Disproportionation: Over acidic zeolite catalysts, two molecules of toluene can react to form benzene (B151609) and xylene.[3]Solution: Optimize reaction conditions by lowering the temperature and modifying the catalyst's acidity to suppress this side reaction.[3]Cause 2: Hydrolysis of Acylating Agent: If acetic anhydride (B1165640) is used, it can be hydrolyzed to acetic acid, especially in the presence of trace moisture.[10]Solution: Maintain strict anhydrous conditions throughout the setup and reaction.
Problem: I am having difficulty with the workup, particularly with emulsion formation during extraction.	Cause: Formation of Aluminum Hydroxide (B78521): During the quenching step of AlCl₃-catalyzed reactions, the formation of gelatinous aluminum hydroxide species can lead to persistent emulsions.[1]Solution 1: Quench the reaction by carefully and slowly pouring the reaction mixture onto crushed ice containing concentrated HCl.[7] This helps keep the aluminum salts dissolved.Solution 2: During extraction, wash the organic layer with a saturated brine solution (sat. aq. NaCl). This increases the ionic strength of the aqueous layer, which helps to break the emulsion and improve phase separation.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most effective type of catalyst for achieving high para-selectivity? A1: Zeolite-based solid acid catalysts are generally the most effective for maximizing para-selectivity in the acylation of toluene.[2] Zeolites like H-ZSM-5, H-Beta, and H-USY possess a specific microporous structure. This "shape-selectivity" allows the reactants to enter the pores, but sterically favors the formation of the less bulky para-isomer, which can then diffuse out more easily than the ortho-isomer.[2][3] Selectivities toward 4-Methylphenylacetone of over 85-95% are often achieved with these catalysts.[2][8][10]

Q2: How does temperature influence the ortho/para product ratio? A2: Temperature is a critical parameter. For traditional Friedel-Crafts acylations with catalysts like AlCl₃, lower temperatures (e.g., 0-5 °C) kinetically favor the formation of the para-substituted product.[1] This is because the transition state leading to the para-isomer is sterically less hindered and thus has a lower activation energy. At higher temperatures, more energy is available to overcome the steric hindrance of the ortho position, potentially decreasing the para:ortho ratio.[1]

Q3: Can I use acetic anhydride instead of acetyl chloride as the acylating agent? A3: Yes, acetic anhydride is a very common and effective acylating agent for this reaction and can be used with both traditional Lewis acids and zeolite catalysts.[1][5][11] While acetyl chloride is sometimes more reactive, acetic anhydride is often preferred as it is less volatile, less corrosive, and the byproduct is acetic acid rather than corrosive HCl gas.[10]

Q4: Why is a stoichiometric amount of AlCl₃ required, even though it's a catalyst? A4: AlCl₃ is a Lewis acid that activates the acylating agent. However, the ketone product formed (4-Methylphenylacetone) is also a Lewis base and forms a strong, stable complex with the AlCl₃.[6][7] This complexation effectively removes the AlCl₃ from the catalytic cycle. Therefore, at least one equivalent of AlCl₃ per equivalent of ketone product is required to drive the reaction to completion.[6]

Q5: My zeolite catalyst seems to lose activity over time. What causes this and how can it be addressed? A5: Deactivation of zeolite catalysts in this reaction is common and is typically caused by the blockage of catalyst pores and the poisoning of acid sites.[5][8] This blockage is often due to the strong adsorption of the ketone product or the formation of heavy organic byproducts known as "coke".[5] To minimize this, you can use nanocrystalline zeolites which have a higher external surface area and better acid site accessibility.[5] If the catalyst deactivates, it can often be regenerated by carefully burning off the coke deposits in a controlled manner through calcination in air at high temperatures (e.g., 550 °C).[3]

Comparative Data on Catalytic Systems

The choice of catalyst and reaction conditions significantly impacts the yield and regioselectivity of toluene acylation. The table below summarizes quantitative data from various reported methods.

Catalyst System	Acylating Agent	Temp. (°C)	Yield (%)	para:ortho Ratio	Selectivity to para (%)	Reference(s)
Anhydrous AlCl₃	Acetic Anhydride	90-95	High	>20:1	>95%	[11]
H-ZSM-5 Zeolite	Acetyl Chloride	180	60.2	~7.4:1	88.3%	[2][8]
H-USY Zeolite	Acetic Anhydride	180	~100 (initial)	~5.7:1	85%	[8][10]
H-Beta Zeolite	Acetic Anhydride	150	High	~99:1	~100%	[5][8]
SO₄/ZrO₂ (Solid Superacid)	Benzoic Anhydride	100	92	~3.5:1	~70-80%	[12]

Note: Yields and selectivities are highly dependent on specific reaction conditions such as reaction time, solvent, and reactant stoichiometry.

Detailed Experimental Protocols

Protocol 1: High-Selectivity Acylation using H-Beta Zeolite

This protocol is based on modern methods using shape-selective catalysts to achieve excellent para-selectivity.

• Catalyst Activation: Place the H-Beta zeolite catalyst in a furnace and calcine it in air at 550 °C for 5 hours to remove any adsorbed water or organic species. Allow it to cool to room temperature in a desiccator before use.

• Reaction Setup: To a stainless steel autoclave or a three-necked round-bottom flask equipped with a magnetic stir bar, condenser, and thermometer, add the activated H-Beta zeolite catalyst.

• Charging Reagents: Add toluene (10-20 molar excess relative to the anhydride) to the reaction vessel. Begin vigorous stirring.

• Reaction: Add acetic anhydride (1.0 equivalent) to the mixture. Seal the autoclave or heat the flask under reflux to the desired temperature (e.g., 150 °C).[5]

• Monitoring: Maintain the temperature and stirring for the required reaction time (e.g., 4-8 hours). The reaction progress can be monitored by taking small aliquots and analyzing them by GC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Separate the solid catalyst by filtration.

• Purification: Wash the filtered catalyst with a suitable solvent (e.g., dichloromethane). Combine the filtrate and washings. Remove the excess toluene and solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by vacuum distillation or column chromatography.

Protocol 2: Classical Acylation using Anhydrous AlCl₃

This protocol describes the traditional Friedel-Crafts acylation method. Strict anhydrous conditions are critical for success.

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a condenser fitted with a drying tube (e.g., filled with CaCl₂).[1][9]

• Catalyst Suspension: In a fume hood, add anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) to the flask.[11] Add an anhydrous solvent like dichloromethane (B109758) (CH₂Cl₂) and begin stirring.[9]

• Acylating Agent Addition: Cool the AlCl₃ suspension to 0 °C in an ice bath.[9][13] Prepare a solution of acetyl chloride (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 10-15 minutes.[9][13] The mixture should become homogeneous and yellow. A cloudy, off-white appearance indicates moisture contamination and likely reaction failure.[9]

• Substrate Addition: Prepare a solution of toluene (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the toluene solution dropwise to the reaction mixture, maintaining the temperature near 0 °C.[9]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours.[7][9]

• Quenching: Carefully and slowly pour the reaction mixture onto a beaker of crushed ice containing concentrated HCl to decompose the aluminum chloride complex.[7]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with dichloromethane.[1]

• Washing: Combine the organic layers and wash sequentially with 5% sodium bicarbonate solution (to neutralize any remaining acid) and then with saturated brine solution.[11][13]

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Visualizations and Workflows

// Main Outcome Outcome [label="Regioselectivity\n(para vs. ortho)", shape=ellipse, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=12];

// Factors Catalyst [label="Catalyst Choice", fillcolor="#FBBC05", fontcolor="#202124"]; Temp [label="Reaction\nTemperature", fillcolor="#FBBC05", fontcolor="#202124"]; Sterics [label="Steric Hindrance", fillcolor="#FBBC05", fontcolor="#202124"]; Solvent [label="Solvent", fillcolor="#FBBC05", fontcolor="#202124"];

// Catalyst Sub-options Zeolite [label="Shape-Selective Zeolites\n(H-ZSM-5, H-Beta)", fillcolor="#F1F3F4", fontcolor="#202124"]; LewisAcid [label="Traditional Lewis Acids\n(AlCl₃)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Temperature Sub-options LowTemp [label="Low Temp (0-5 °C)\n(Kinetic Control)", fillcolor="#F1F3F4", fontcolor="#202124"]; HighTemp [label="High Temp\n(Thermodynamic Control)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Connections to Factors Catalyst -> Outcome; Temp -> Outcome; Sterics -> Outcome; Solvent -> Outcome;

// Connections from sub-options to factors Catalyst -> Zeolite [dir=back, arrowhead=none]; Catalyst -> LewisAcid [dir=back, arrowhead=none]; Temp -> LowTemp [dir=back, arrowhead=none]; Temp -> HighTemp [dir=back, arrowhead=none];

// Edge Labels Zeolite -> Outcome [label="Increases para-selectivity", color="#34A853", fontcolor="#34A853"]; LewisAcid -> Outcome [label="Lower para-selectivity", color="#EA4335", fontcolor="#EA4335"]; LowTemp -> Outcome [label="Favors para-product", color="#34A853", fontcolor="#34A853"]; HighTemp -> Outcome [label="Decreases selectivity", color="#EA4335", fontcolor="#EA4335"]; Sterics -> Outcome [label="Favors less-hindered\npara position", color="#5F6368", fontcolor="#5F6368"]; } enddot Caption: Key factors influencing the regioselectivity of toluene acylation.

// Workflow Path p1 -> r1 [style=invis]; p2 -> r1 [style=invis]; r1 -> r2 -> r3 -> r4 -> w1 -> w2 -> w3 -> w4;

{rank=same; p1; p2;} } enddot Caption: Experimental workflow for zeolite-catalyzed toluene acylation.

// Reactants Toluene [label="Toluene\n(Nucleophile)"]; AcylatingAgent [label="Acetic Anhydride\n+\nZeolite (H⁺)"];

// Intermediate Acylium [label="Acylium Ion Intermediate\n[CH₃CO]⁺", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Electrophilic Attack Attack [label="Electrophilic\nAromatic Substitution", shape=ellipse, style=dashed];

// Products ParaProduct [label="4-Methylphenylacetone\n(Major Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; OrthoProduct [label="2-Methylphenylacetone\n(Minor Product)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Pathway Toluene -> Attack; AcylatingAgent -> Acylium -> Attack; Attack -> ParaProduct [label=" Sterically Favored"]; Attack -> OrthoProduct [label=" Sterically Hindered"]; } enddot Caption: Simplified reaction pathway for zeolite-catalyzed toluene acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

Best practices for the long-term storage and handling of 4-Methylphenylacetone in a research lab

This technical support center provides best practices for the long-term storage and handling of 4-Methylphenylacetone in a research lab setting. It includes troubleshooting guides and frequently asked questions (FAQs) to address specific issues researchers may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 4-Methylphenylacetone?

A1: For long-term stability, 4-Methylphenylacetone should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] To minimize degradation, it is advisable to protect it from light and moisture. While stable under normal conditions, prolonged exposure to high temperatures, light, and air can lead to degradation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling 4-Methylphenylacetone?

A2: When handling 4-Methylphenylacetone, appropriate personal protective equipment should be worn, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[1] All handling should be performed in a well-ventilated area or a fume hood to avoid inhalation of vapors.

Q3: What should I do in case of accidental contact with 4-Methylphenylacetone?

A3: In case of accidental contact, follow these first-aid measures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[1]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Q4: Is 4-Methylphenylacetone sensitive to light?

Q5: What are the known incompatibilities of 4-Methylphenylacetone?

A5: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents, as these can initiate vigorous and potentially hazardous reactions.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
The 4-Methylphenylacetone has developed a yellow or brownish tint over time.	Oxidation or degradation due to improper storage (exposure to air, light, or high temperatures).	1. Verify the purity of the material using an appropriate analytical technique such as GC-MS or NMR spectroscopy. 2. If impurities are detected, consider purifying the compound by vacuum distillation.[3] 3. For future storage, ensure the container is tightly sealed, purged with an inert gas (e.g., nitrogen or argon), and stored in a cool, dark place.
A reaction using 4-Methylphenylacetone is giving low or no yield.	1. Degraded starting material. 2. Presence of impurities in the 4-Methylphenylacetone. 3. Incorrect reaction conditions.	1. Check the purity of the 4-Methylphenylacetone. If it has degraded, purify it or use a fresh batch. 2. Common impurities from synthesis can include unreacted starting materials or by-products. These may interfere with the reaction. Consider purification before use. 3. Review the reaction protocol, including solvent, temperature, and reaction time.
The 4-Methylphenylacetone appears cloudy or has solidified at room temperature.	The compound can solidify at cooler ambient temperatures.	Gently warm the container in a water bath to melt the solid. Ensure the container is properly sealed to prevent moisture ingress. The appearance should return to a clear, pale yellow liquid.[4]
Unexpected peaks are observed in the NMR or GC-MS spectrum of the product.	Contamination from the 4-Methylphenylacetone starting material.	1. Run a spectrum of the 4-Methylphenylacetone being used to identify any impurity peaks. 2. Compare these impurity peaks with the unexpected peaks in your product spectrum. 3. If the starting material is impure, purify it before use.

Data Presentation

Table 1: Recommended Storage Conditions and Stability

Parameter	Recommendation	Rationale
Temperature	Cool (2-8 °C recommended for long-term)	Slows down potential degradation reactions.
Atmosphere	Inert (e.g., Nitrogen or Argon)	Prevents oxidation.
Light	Amber or opaque container	Protects from light-induced degradation.
Container	Tightly sealed glass container	Prevents contamination and evaporation.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from methods used for similar aromatic ketones and is suitable for assessing the purity of 4-Methylphenylacetone and identifying potential volatile impurities.

Instrumentation:

• GC system coupled with a Mass Spectrometer (MS)

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 4-Methylphenylacetone in a suitable solvent such as dichloromethane (B109758) or ethyl acetate.

• Injection: Inject 1 µL of the sample into the GC.

• GC Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/minute.

  • Final hold: Hold at 280 °C for 5 minutes.

• MS Parameters:

  • Injector Temperature: 250 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: 50-500 amu

• Data Analysis: Analyze the resulting chromatogram to determine the percentage purity based on the peak area of 4-Methylphenylacetone relative to the total peak area. Identify any impurity peaks by their mass spectra.

Protocol 2: Accelerated Stability Study

This protocol provides a framework for assessing the stability of 4-Methylphenylacetone under accelerated conditions to predict its long-term shelf life.

Methodology:

• Sample Preparation: Dispense aliquots of high-purity 4-Methylphenylacetone into several amber glass vials.

• Stress Conditions: Expose the samples to the following conditions in calibrated stability chambers:

  • Condition A (Accelerated): 40 °C ± 2 °C / 75% RH ± 5% RH[2]

  • Condition B (Light Exposure): Place samples in a photostability chamber with a controlled light source.

  • Condition C (Control): Store samples under recommended long-term conditions (e.g., 4 °C in the dark).

• Time Points: Pull samples for analysis at initial (T=0), 1, 3, and 6-month intervals.

• Analysis: At each time point, analyze the samples using the GC-MS purity assessment protocol (Protocol 1).

• Evaluation: Compare the purity of the stressed samples to the control sample. A significant change is typically defined as a detectable degradation or a significant change in physical appearance. The data can be used to estimate the shelf life under normal storage conditions.

Visualizations

Caption: Troubleshooting workflow for issues with 4-Methylphenylacetone.

Caption: Workflow for an accelerated stability study of 4-Methylphenylacetone.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. lnct.ac.in [lnct.ac.in]
• 3. benchchem.com [benchchem.com]
• 4. 4-Methylphenylacetone, 97+% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Support Center: Overcoming Analytical Challenges in the Trace-Level Detection of 4-Methylphenylacetone

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the trace-level detection of 4-Methylphenylacetone (4-MPA).

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the trace-level detection of 4-Methylphenylacetone (4-MPA)?

A1: The most common and effective analytical techniques for trace-level detection of 4-MPA are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2] GC-MS is a robust technique for volatile and semi-volatile compounds like 4-MPA.[3] LC-MS/MS offers high sensitivity and selectivity, making it particularly suitable for complex matrices and trace-level quantification.[4][5]

Q2: What are the primary challenges in preparing samples for 4-MPA analysis?

A2: Sample preparation for trace-level analysis of 4-MPA can be challenging due to its potential for degradation and the presence of interfering matrix components.[6][7][8] Key challenges include minimizing sample loss during extraction, preventing contamination, and effectively removing matrix components that can cause ion suppression or enhancement in mass spectrometry.[7][9] Common sample preparation techniques include solid-phase extraction (SPE) and liquid-liquid extraction (LLE).[10]

Q3: What are the known stability issues and degradation pathways for 4-MPA?

A3: 4-Methylphenylacetone, being a ketone, can be susceptible to degradation under certain conditions.[6] Potential degradation pathways include oxidation of the benzylic carbon and thermal degradation, which can lead to the cleavage of the C-C bond adjacent to the carbonyl group.[6] Exposure to strong oxidizing agents or high temperatures should be minimized during sample handling and storage to ensure the integrity of the analyte.[6]

Q4: What are the expected limits of detection (LOD) and quantification (LOQ) for 4-MPA?

A4: The limits of detection (LOD) and quantification (LOQ) for 4-MPA are highly dependent on the analytical technique employed and the complexity of the sample matrix. Generally, LC-MS/MS can achieve lower detection limits than GC-MS. For structurally similar amphetamine-type stimulants, LC-MS/MS methods have reported LODs in the range of 0.29 - 0.37 ng/mL and LOQs around 1.0 ng/mL.[1] In contrast, GC-MS methods for similar compounds show higher LODs, around 3.87 µg/mL, with LOQs at 11.60 µg/mL.[1]

Troubleshooting Guides

GC-MS Analysis of 4-MPA

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the inlet liner or column. 2. Column contamination. 3. Inappropriate injection temperature.	1. Use a deactivated inlet liner. Consider derivatization of 4-MPA to improve peak shape. 2. Bake out the column at the maximum recommended temperature. If contamination persists, trim the first few centimeters of the column or replace it.[11] 3. Optimize the injection port temperature to ensure complete and rapid volatilization without degradation.
Low Sensitivity / Poor Signal-to-Noise	1. Leaks in the system (septum, fittings). 2. Contaminated ion source. 3. Inefficient ionization.	1. Perform a leak check. Replace the septum and ferrules if necessary.[12][13] 2. Clean the ion source according to the manufacturer's instructions.[11] 3. Ensure the MS is properly tuned. For enhanced sensitivity, consider using Selected Ion Monitoring (SIM) mode instead of full scan.[1]
Inconsistent Retention Times	1. Fluctuation in carrier gas flow rate. 2. Column aging or degradation. 3. Changes in oven temperature profile.	1. Check the gas supply and regulators for consistent pressure. Use a flow meter to verify the flow rate. 2. Condition the column. If the issue persists, the column may need to be replaced. 3. Verify the oven temperature program and ensure it is reproducible.
Ghost Peaks	1. Carryover from a previous injection. 2. Contamination in the syringe or inlet.	1. Inject a solvent blank to confirm carryover. Implement a more rigorous needle wash program.[9] 2. Clean the syringe and replace the inlet liner and septum.

LC-MS/MS Analysis of 4-MPA

Problem	Possible Cause(s)	Recommended Solution(s)
Ion Suppression or Enhancement	1. Co-eluting matrix components. 2. High concentration of salts or buffers in the mobile phase.	1. Improve sample cleanup using a more selective SPE sorbent or a different LLE solvent system. Optimize the chromatographic separation to resolve 4-MPA from interfering compounds.[7] 2. Reduce the concentration of non-volatile mobile phase additives. Use volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297).
Poor Peak Shape	1. Secondary interactions with the stationary phase. 2. Incompatible injection solvent. 3. Column contamination or void.	1. Adjust the mobile phase pH to ensure 4-MPA is in a single ionic form. 2. The injection solvent should be weaker than or similar in strength to the initial mobile phase.[10] 3. Flush the column with a strong solvent. If the problem persists, reverse-flush the column (if permissible by the manufacturer) or replace it.[10]
Low Sensitivity	1. Inefficient ionization in the MS source. 2. Suboptimal MS parameters (e.g., collision energy, declustering potential). 3. Analyte degradation in the source.	1. Optimize source parameters such as nebulizer gas flow, auxiliary gas flow, and source temperature. 2. Perform compound optimization by infusing a standard solution of 4-MPA to determine the optimal MS/MS transition and collision energy. 3. Reduce the source temperature if thermal degradation is suspected.
High Background Noise	1. Contaminated mobile phase or solvents. 2. Contamination in the LC system or MS source. 3. Improperly degassed mobile phase.	1. Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[14] 2. Flush the entire LC system with a strong solvent. Clean the MS source. 3. Ensure mobile phases are adequately degassed to prevent bubble formation.

Experimental Protocols

Detailed Methodology for GC-MS Analysis of 4-MPA

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol (B129727) followed by 2 mL of deionized water.

  • Load 1 mL of the sample (e.g., urine, plasma) onto the cartridge.

  • Wash the cartridge with 2 mL of deionized water, followed by 2 mL of methanol.

  • Elute the 4-MPA with 2 mL of 5% ammonium hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of 4-MPA (e.g., m/z 91, 105, 148).

Detailed Methodology for LC-MS/MS Analysis of 4-MPA

• Sample Preparation (Liquid-Liquid Extraction - LLE):

  • To 500 µL of sample, add 50 µL of internal standard solution (e.g., 4-MPA-d5).

  • Add 100 µL of 1 M sodium carbonate buffer (pH 9.5).

  • Add 2 mL of methyl tert-butyl ether (MTBE), vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

• LC-MS/MS Conditions:

  • Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

  • Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 10% B, increase to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for 4-MPA and one for the internal standard.

Visualizations

Caption: General workflow for the analysis of 4-Methylphenylacetone.

Caption: Decision tree for troubleshooting poor chromatographic peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. labioscientific.com [labioscientific.com]
• 4. rsc.org [rsc.org]
• 5. Quantitative mass spectrometry methods for pharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Ask the Expert: Overcoming the Challenges of Sample Preparation | Lab Manager [labmanager.com]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. myadlm.org [myadlm.org]

Strategies for controlling by-product formation during the synthesis and work-up of 4-Methylphenylacetone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and work-up of 4-Methylphenylacetone.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Methylphenylacetone?

A1: The two most prevalent methods for the synthesis of 4-Methylphenylacetone are the Friedel-Crafts acylation of toluene (B28343) and the condensation of 4-methylbenzyl cyanide with ethyl acetate (B1210297) followed by saponification.[1] Both methods are well-established and scalable.[1]

Q2: What is the primary by-product of concern during the Friedel-Crafts acylation of toluene to produce 4-Methylphenylacetone?

A2: The primary by-product is the ortho-isomer, 2-methylphenylacetone. The methyl group on the toluene ring directs acylation to both the ortho and para positions. However, the formation of the para-isomer (4-Methylphenylacetone) is generally favored due to steric hindrance at the ortho position, especially at lower temperatures.[2]

Q3: Can polysubstitution occur during the Friedel-Crafts acylation to form 4-Methylphenylacetone?

A3: Polysubstitution is generally not a significant issue in Friedel-Crafts acylation. The acyl group introduced onto the aromatic ring is deactivating, making the resulting ketone less reactive than the starting toluene. This deactivation of the product prevents further acylation reactions.[2][3]

Q4: What are the potential side reactions during the saponification of the nitrile intermediate in the condensation route?

A4: The saponification of the intermediate, alpha-(4-methyl-phenyl)-beta-oxobutyric acid nitrile, can have side reactions if not controlled properly. Incomplete hydrolysis can leave unreacted nitrile or the intermediate amide. Under harsh conditions, further degradation of the desired product can occur. The reaction is typically carried out by heating with a dilute acid, like sulfuric acid.[4][5]

Q5: How can I effectively purify the crude 4-Methylphenylacetone?

A5: The most common and effective method for purifying crude 4-Methylphenylacetone is vacuum distillation.[1] This technique allows for the separation of the product from less volatile impurities and by-products.

Troubleshooting Guides

Issue 1: Low or No Yield in Friedel-Crafts Acylation

Potential Cause	Troubleshooting Step
Moisture Contamination	The Lewis acid catalyst (e.g., AlCl₃) is extremely sensitive to moisture and will be deactivated. Ensure all glassware is thoroughly dried and the reaction is performed under anhydrous conditions.[6]
Insufficient Catalyst	In Friedel-Crafts acylation, the ketone product forms a complex with the Lewis acid catalyst, effectively sequestering it. A stoichiometric amount of the catalyst is necessary.[6]
Poor Quality Reagents	Ensure the toluene, propionyl chloride, and aluminum trichloride (B1173362) are of high purity. Impurities in the starting materials can interfere with the reaction.
Incorrect Reaction Temperature	The reaction is exothermic.[2] Maintain the recommended temperature range (typically cool at the start) to prevent side reactions and ensure optimal yield.

Issue 2: Formation of a Tar-like Substance During Synthesis

Potential Cause	Troubleshooting Step
Excessive Reaction Temperature	Overheating during either the Friedel-Crafts acylation or the saponification step can lead to polymerization and the formation of tarry by-products.[7] Adhere strictly to the recommended temperature profile.
Incorrect Reagent Addition	The order and rate of reagent addition are critical. For instance, in Friedel-Crafts acylation, the dropwise addition of the acylating agent to the mixture of toluene and catalyst is important for controlling the reaction.
Presence of Oxygen (Saponification)	For some sensitive substrates, performing the hydrolysis under an inert atmosphere (e.g., nitrogen) can prevent oxidative side reactions that may lead to colored impurities or tar.[7]

Issue 3: Incomplete Reaction

Potential Cause	Troubleshooting Step
Insufficient Reaction Time	Ensure the reaction is allowed to proceed for the recommended duration. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Poor Mixing	Inadequate stirring can lead to localized concentration gradients and incomplete reaction. Use efficient mechanical or magnetic stirring throughout the reaction.
Catalyst Deactivation	As mentioned, moisture can deactivate the Lewis acid catalyst in the Friedel-Crafts route. Ensure anhydrous conditions are maintained throughout the reaction.[6]

Issue 4: Difficulties During Work-up and Purification

Potential Cause	Troubleshooting Step
Emulsion Formation During Extraction	During the aqueous work-up, emulsions can form, making phase separation difficult. The addition of a saturated brine solution can help to break up emulsions by increasing the ionic strength of the aqueous layer.[2]
Product Loss During Distillation	Ensure the vacuum is stable and at the appropriate pressure for the distillation. Fluctuations in vacuum can lead to bumping and loss of product. A short-path distillation apparatus can be beneficial.[8]
Co-distillation of Impurities	If by-products have boiling points close to that of 4-Methylphenylacetone, fractional vacuum distillation with a column that provides sufficient theoretical plates may be necessary for effective separation.

Quantitative Data Summary

Table 1: Reactant Quantities for Friedel-Crafts Acylation Method [1]

Reactant/Reagent	Quantity (kg)	Molar Ratio (approx.)
Propionic Acid	250	1.0
Phosphorus Trichloride	185	0.4
Anhydrous Aluminum Trichloride	225	1.0
Toluene	160	1.0
Propionyl Chloride (intermediate)	120	-

Table 2: Reactant Quantities for Condensation and Saponification Method [4]

Reactant/Reagent	Quantity (parts by weight)	Molar Ratio (approx.)
Sodium	30	1.0
Absolute Alcohol	300	-
p-Methylbenzyl Cyanide	131	1.0
Dry Ethyl Acetate	131	1.5
Sulfuric Acid (for saponification)	-	-

Experimental Protocols

Method 1: Friedel-Crafts Acylation of Toluene[1]

Step 1: Preparation of Propionyl Chloride

• In a 500L glass-lined reaction vessel, combine 250 kg of propionic acid and 185 kg of phosphorus trichloride.

• Slowly heat the mixture with stirring to 50 °C and maintain this temperature for 6 hours.

• Allow the mixture to stand for 3 hours, then separate the lower layer of phosphorous acid. The resulting propionyl chloride can be used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• In a 500L glass-lined reaction vessel, place 225 kg of anhydrous aluminum trichloride and 160 kg of toluene.

• Cool the vessel and slowly add 120 kg of propionyl chloride dropwise with stirring, ensuring the internal temperature does not exceed 30 °C.

• After the addition is complete, stir the mixture at room temperature for 1 hour.

• Slowly raise the temperature to 82 °C and maintain it for 2 hours.

• Cool the reaction mixture.

Step 3: Work-up and Purification

• Hydrolyze the cooled reaction mixture by adding it to a 2000L glass-lined reaction vessel containing a mixture of ice and water at a low temperature.

• Allow the layers to separate and collect the upper oily layer.

• Wash the organic layer with water and a saturated soda ash solution until neutral.

• Dry the organic layer.

• Remove the toluene by atmospheric distillation.

• Collect the fraction boiling at 96-100 °C / 930 Pa by vacuum distillation to obtain 4-methylphenylacetone.

Method 2: Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate followed by Saponification[4]

Step 1: Condensation

• Prepare a solution of sodium ethoxide by dissolving 30 parts by weight of sodium in 300 parts by weight of absolute alcohol in a flask equipped with a reflux condenser.

• Heat the sodium ethoxide solution to reflux.

• To the refluxing solution, add a mixture of 131 parts by weight of p-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate dropwise.

• Boil the mixture with a reflux condenser for 2 hours.

• Evaporate the main portion of the solvent under reduced pressure.

• Dissolve the residue in approximately 1000 parts by weight of ice water and acidify the filtered solution with acetic acid while cooling with ice.

• The separated oil, which is the condensation product, is taken up in a suitable solvent like benzene (B151609) or ether.

Step 2: Saponification and Purification

• To the solution of the condensation product, add ice-cold sulfuric acid dropwise with stirring.

• After complete addition, heat the reaction mixture for about 2 hours at 80-100 °C.

• Cool the mixture and add approximately 10 times its quantity of water while stirring.

• Boil the resulting mixture for several hours under a reflux condenser.

• After cooling, separate the resulting brown oil.

• Purify the crude 4-methylphenylacetone by vacuum distillation.

Visualizations

Caption: Workflow for the synthesis of 4-Methylphenylacetone via Friedel-Crafts acylation.

Caption: Workflow for the synthesis of 4-Methylphenylacetone via condensation and saponification.

Caption: Troubleshooting logic for low yield in 4-Methylphenylacetone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. US2382686A - Method of making 4-methyl-phenylacetone - Google Patents [patents.google.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. US3876691A - Process for the hydrolysis of nitriles - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to 4-Methylphenylacetone from Diverse Starting Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three distinct synthetic routes to 4-methylphenylacetone, a key intermediate in the synthesis of various organic molecules. The analysis focuses on a critical evaluation of each pathway, supported by experimental data, to assist researchers in selecting the most suitable method based on factors such as yield, purity, reagent availability, and scalability.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative parameters for the three primary synthetic routes to 4-methylphenylacetone, based on reported experimental data.

Parameter	Method 1: Friedel-Crafts Acylation	Method 2: Condensation and Saponification	Method 3: Grignard Reaction
Starting Material	Toluene (B28343)	4-Methylbenzyl Cyanide	p-Halotoluene
Key Reagents	Propionyl chloride, AlCl₃	Ethyl acetate (B1210297), Sodium ethoxide	Magnesium, Acetic anhydride (B1165640)
Reported Yield	88%[1]	"Good yield" (specific % not stated)[2]	Up to 94.5%[2]
Purity	>98%[1]	Purified by vacuum distillation[2]	99% (a/a)[2]
Reaction Conditions	Step 1: 50°C, 6h; Step 2: <30°C[1]	Step 1: Reflux, 2h; Step 2: Reflux, several hours[1]	-10°C to -20°C for Grignard addition
Scalability	Demonstrated on an industrial scale.[1]	Described in a patent, suggesting scalability.[2]	Scalable with appropriate temperature control.[2]
Key Advantages	Common industrial method, high purity.[1]	Classical approach, potentially lower cost starting material.	High yield and purity, avoids strong Lewis acids.[2]
Key Disadvantages	Use of corrosive and moisture-sensitive reagents (AlCl₃).	Multi-step process, use of metallic sodium.[1]	Requires anhydrous conditions, Grignard reagent is moisture sensitive.

Detailed Experimental Protocols

Method 1: Friedel-Crafts Acylation of Toluene

This common industrial method involves the acylation of toluene with propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum trichloride (B1173362).[1]

Step 1: Preparation of Propionyl Chloride

• In a suitable reaction vessel, combine 250 kg of propionic acid and 185 kg of phosphorus trichloride.

• Slowly heat the mixture to 50°C with stirring and maintain this temperature for 6 hours.

• Allow the mixture to stand for 3 hours, then separate the lower layer of phosphorous acid. The resulting propionyl chloride (approximately 95% yield) can be used in the next step without further purification.[1]

Step 2: Friedel-Crafts Acylation

• In a 500L glass-lined reaction vessel, charge 225 kg of anhydrous aluminum trichloride and 160 kg of toluene.

• Cool the vessel and slowly add 120 kg of propionyl chloride dropwise with stirring, ensuring the internal temperature does not exceed 30°C.[1]

• After the addition is complete, the reaction mixture is hydrolyzed by adding it to a mixture of ice and water.

• The organic layer is separated, washed with water and a saturated soda ash solution until neutral, and then dried.

• Toluene is removed by atmospheric distillation, and the final product, 4-methylphenylacetone, is collected by vacuum distillation at 96-100°C / 930 Pa, yielding a product with a purity greater than 98%.[1]

Method 2: Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate followed by Saponification

This classical two-step approach begins with the condensation of 4-methylbenzyl cyanide and ethyl acetate, followed by saponification and decarboxylation to yield the target ketone.[1][2]

Step 1: Condensation

• Prepare a solution of sodium ethoxide by dissolving 30 parts by weight of sodium in 300 parts by weight of absolute alcohol.

• Heat the sodium ethoxide solution to reflux.

• To the refluxing solution, add a mixture of 131 parts by weight of p-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate dropwise.

• After the addition is complete, continue to boil the mixture under reflux for 2 hours.[1]

Step 2: Saponification and Hydrolysis

• Cool the reaction mixture and add approximately 10 times its quantity of water while stirring.

• Boil the resulting mixture for several hours under a reflux condenser.

• After cooling, the crude 4-methylphenylacetone separates as a brown oil.

• The crude product is then purified by vacuum distillation to yield the pure ketone.[1][2]

Method 3: Grignard Reaction of p-Tolylmagnesium Halide with Acetic Anhydride

This high-yield method involves the reaction of a Grignard reagent, prepared from a p-halotoluene, with acetic anhydride at low temperatures.

Step 1: Preparation of p-Tolylmagnesium Halide

• Prepare the Grignard reagent from p-chlorotoluene or p-bromotoluene and magnesium turnings in a suitable ether solvent (e.g., THF or diethyl ether) under anhydrous conditions.

Step 2: Acylation

• In a reaction vessel, place 550 ml of anhydrous ether and 102 g (1.0 mol) of acetic anhydride.

• Cool the mixture to between -10°C and -20°C.

• Slowly add 0.5 mol of the p-tolylmagnesium chloride solution in ether over 2.5 hours, maintaining the low temperature.

• After the addition, allow the mixture to warm to room temperature and stir for an additional hour.

• The reaction is quenched by the addition of water, followed by extraction with toluene.

• The combined organic phases are distilled to afford 4-methylphenylacetone with a yield of 94.5% and a purity of 99%.[2]

Visualized Synthetic Pathways

The following diagrams illustrate the logical flow of the three synthetic routes to 4-methylphenylacetone.

Caption: Comparative workflow of three synthetic routes to 4-methylphenylacetone.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. DE10027654A1 - Preparation of 4-methylacetophenone, used as intermediate in synthesis of agrochemicals and pharmaceuticals, by reacting p-tolyl-magnesium halide in ether and acetic anhydride at a set temperature - Google Patents [patents.google.com]

Development and validation of a robust analytical method for 4-Methylphenylacetone quantification

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of validated analytical methods for the precise and reliable quantification of 4-Methylphenylacetone (4-MPA).

This guide provides a comprehensive overview and objective comparison of the leading analytical methodologies for the quantification of 4-Methylphenylacetone, a key intermediate in various chemical syntheses. The selection of a robust and validated analytical method is paramount for ensuring data integrity in research, development, and quality control processes. This document outlines the performance characteristics and detailed experimental protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), supported by experimental data derived from analogous compounds to facilitate an informed choice of methodology.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of validated HPLC and GC-MS methods for the quantification of aromatic ketones similar to 4-Methylphenylacetone. These parameters are crucial for determining the suitability of a method for a specific application.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999	> 0.995
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD)
- Repeatability (Intra-day)	< 2%	< 5%
- Intermediate Precision (Inter-day)	< 3%	< 10%
Limit of Detection (LOD)	~ 0.1 µg/mL	~ 0.01 µg/mL
Limit of Quantification (LOQ)	~ 0.5 µg/mL	~ 0.05 µg/mL
Specificity	High, dependent on chromatographic resolution	Very High, based on mass fragmentation patterns
Throughput	High	Moderate
Cost	Lower initial investment and operational cost	Higher initial investment and maintenance

Experimental Protocols

Detailed methodologies for the two primary analytical techniques are provided below. These protocols are based on established methods for similar aromatic ketones and can be adapted and validated for the specific analysis of 4-Methylphenylacetone.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the routine quantification of 4-Methylphenylacetone in various sample matrices.

1. Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Autosampler.

2. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Accurately weigh and dissolve the 4-Methylphenylacetone sample in the mobile phase to a known concentration.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Standard Preparation:

• Prepare a stock solution of 4-Methylphenylacetone reference standard in the mobile phase.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards.

5. Validation Parameters:

• The method should be validated for linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers high sensitivity and specificity, making it an excellent confirmatory technique and suitable for trace-level analysis.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

2. GC Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 270 °C.[1]

• Injection Mode: Split (e.g., 50:1 split ratio).[1]

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 20 °C/min.

  • Hold: Hold at 280 °C for 5 minutes.

3. MS Conditions:

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

4. Sample Preparation:

• Dissolve the 4-Methylphenylacetone sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a known concentration.

5. Standard Preparation:

• Prepare a stock solution of the reference standard in the same solvent and create calibration standards through serial dilutions.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the validation of an analytical method and the general experimental workflow for HPLC and GC-MS analysis.

Workflow for the validation of an analytical method.

References

• 1. dea.gov [dea.gov]

A comparative study of the reactivity of 4-Methylphenylacetone versus phenylacetone in organic reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 4-Methylphenylacetone and Phenylacetone (B166967) in common organic reactions, supported by available experimental data. The information is intended to assist researchers in selecting appropriate substrates and reaction conditions for their synthetic goals.

Introduction

Phenylacetone and its derivatives are key intermediates in the synthesis of a wide range of organic molecules, including pharmaceuticals and other specialty chemicals. The reactivity of these ketones is primarily dictated by the electrophilic nature of the carbonyl carbon and the influence of substituents on the phenyl ring. This guide focuses on the comparative reactivity of Phenylacetone and 4-Methylphenylacetone, a derivative with an electron-donating methyl group at the para position. This substitution is expected to influence the electron density of the aromatic ring and, consequently, the reactivity of the carbonyl group.

Data Presentation

The following table summarizes the available quantitative data for the Leuckart reaction, a common method for the reductive amination of ketones.

Compound	Reaction	Reagents	Temperature (°C)	Reaction Time (hours)	Yield (%)
Phenylacetone	Leuckart Reaction	Ammonium (B1175870) formate (B1220265)	160-170	6	26

Note: Specific yield data for the Leuckart reaction of 4-Methylphenylacetone under directly comparable conditions was not found in the surveyed literature. However, based on the electronic effects of the para-methyl group, a slightly higher yield might be anticipated due to the increased electron density on the phenyl ring potentially stabilizing reaction intermediates. Further experimental validation is required to confirm this hypothesis.

Reactivity Comparison

The primary difference in reactivity between phenylacetone and 4-methylphenylacetone stems from the electronic effect of the methyl group on the phenyl ring.

• Phenylacetone: The phenyl group is moderately activating and ortho-, para-directing. The carbonyl group is susceptible to nucleophilic attack.

• 4-Methylphenylacetone: The additional methyl group at the para position is an electron-donating group. This group increases the electron density of the phenyl ring through a positive inductive effect (+I) and hyperconjugation. This enhanced electron density can influence the reactivity of the carbonyl group in several ways:

  • Nucleophilic Attack at the Carbonyl Carbon: The increased electron density on the ring may slightly decrease the electrophilicity of the carbonyl carbon, potentially slowing down the initial nucleophilic attack.

  • Stability of Intermediates: The electron-donating methyl group can stabilize carbocation-like intermediates that may form during the reaction, such as in the formation of an iminium ion during reductive amination. This stabilization could lead to faster reaction rates and higher yields.

In reactions like the Leuckart reaction or other reductive aminations, the formation and subsequent reduction of an imine or enamine intermediate is key. The stability of these intermediates is crucial for the overall efficiency of the reaction. It is plausible that the electron-donating methyl group in 4-methylphenylacetone could favor the formation and stability of these intermediates, thus leading to a more efficient conversion to the corresponding amine compared to phenylacetone under similar conditions. However, without direct comparative experimental data, this remains a chemically reasoned hypothesis.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Leuckart Reaction of Phenylacetone

This protocol is adapted from a study on the Leuckart reaction.

Materials:

• Phenylacetone

• Ammonium formate

• Concentrated Hydrochloric Acid

• Sodium Hydroxide (B78521) solution

• Ether (or other suitable organic solvent)

Procedure:

• A mixture of phenylacetone and an excess of ammonium formate is heated to 160-170 °C in a round-bottom flask equipped with a reflux condenser.

• The reaction mixture is maintained at this temperature with stirring for 6 hours.

• After cooling, the N-formyl intermediate is hydrolyzed by the addition of concentrated hydrochloric acid and refluxing for an additional 1-2 hours.

• The reaction mixture is cooled and made alkaline by the addition of a sodium hydroxide solution.

• The resulting amine is extracted with an organic solvent (e.g., ether).

• The organic extracts are combined, dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude product.

• The product can be further purified by distillation.

Reductive Amination of Phenylacetone using Sodium Borohydride (B1222165)

This is a general protocol for reductive amination.

Materials:

• Phenylacetone

• Amine (e.g., ammonia, primary amine)

• Sodium Borohydride (NaBH₄)

• Methanol (B129727) (or other suitable solvent)

• Anhydrous Sodium Sulfate

• Appropriate work-up reagents (e.g., water, brine, organic solvent for extraction)

Procedure:

• Dissolve phenylacetone and the amine in methanol in a round-bottom flask.

• Stir the mixture at room temperature to allow for the formation of the imine intermediate. The reaction can be monitored by TLC or GC-MS.

• Once imine formation is complete or has reached equilibrium, cool the reaction mixture in an ice bath.

• Slowly add sodium borohydride in portions to the cooled solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours until the reduction is complete (monitor by TLC or GC-MS).

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amine.

• The product can be purified by column chromatography or distillation.

Mandatory Visualization

Caption: Comparative workflow for the synthesis of amines from Phenylacetone and 4-Methylphenylacetone.

Evaluation of alternative catalysts and reagents for a greener synthesis of 4-Methylphenylacetone

The synthesis of 4-Methylphenylacetone, a key intermediate in the pharmaceutical and fine chemical industries, has traditionally relied on methods that raise environmental and safety concerns. This guide provides a comparative evaluation of conventional synthesis routes against emerging greener alternatives, offering researchers and drug development professionals objective data to support the adoption of more sustainable practices. The focus is on alternative catalysts and reagents that minimize waste, reduce energy consumption, and utilize less hazardous materials.

Traditional vs. Greener Synthetic Approaches

Conventional methods for synthesizing 4-Methylphenylacetone, such as the Friedel-Crafts acylation using stoichiometric amounts of aluminum chloride (AlCl₃), are effective but generate significant amounts of corrosive and environmentally harmful waste.[1] Greener alternatives aim to replace hazardous reagents and catalysts with more benign and recyclable options, and explore entirely different, more atom-economical synthetic pathways. These include the use of solid acid catalysts like zeolites, and innovative oxidation and photocatalytic routes.

Quantitative Performance Comparison

The following table summarizes key performance indicators for traditional and alternative synthesis methods for 4-Methylphenylacetone or its direct precursor, 4-Methylacetophenone.

Method	Catalyst / Reagent	Acylating/Oxidizing Agent	Solvent	Temp. (°C)	Time (h)	Yield / Conversion	Selectivity (para)	Key Advantages & Disadvantages
Traditional Methods
Friedel-Crafts Acylation	Anhydrous AlCl₃ (stoichiometric)	Propionyl Chloride	Toluene (B28343)	< 30	~6	88% Yield	High	(-) Generates large AlCl₃ waste, corrosive HCl byproduct, difficult work-up. [1]
Condensation & Saponification	Sodium Ethoxide	Ethyl Acetate	Ethanol	Reflux	>2	"Good Yield"	N/A	(-) Uses metallic sodium, multi-step process. [2]
Greener Alternatives
Heterogeneous Friedel-Crafts	H-ZSM-5 Zeolite	Acetyl Chloride	Vapor Phase	180	-	60.2% Conversion	88.3%	(+) Reusable catalyst, easier separation, reduced waste. [3]
Heterogeneous Friedel-Crafts	H-USY Zeolite	Acetic Anhydride	Flow Reactor	180	-	High Conversion	~85%	(+) Utilizes less corrosive acetic anhydride, continuous flow potential. [4]
Catalytic Oxidation	Co on TS-1 Zeolite	H₂O₂	Liquid Phase	-	-	31.1% Conversion	85%	(+) Uses green oxidant (H₂O₂), avoids chlorinated reagents. [5]
Catalytic Oxidation	Pd Nanoparticles on g-C₃N₄–rGO	TBHP	Acetonitrile	-	-	67% Conversion	97%	(+) High selectivity, mild conditions, recyclable catalyst. [6]
Photocatalytic Acetonylation	Visible Light Catalyst + Metal Cocatalyst	Acetone	-	Ambient	-	-	-	(+) Uses light energy, high atom economy, safe and controllable process. [7]

*Data for the analogous oxidation of ethylbenzene (B125841) to acetophenone (B1666503).

Experimental Protocols

Protocol 1: Traditional Friedel-Crafts Acylation of Toluene

This protocol is a common industrial method for producing aryl ketones.[2]

Step 1: Preparation of Propionyl Chloride

• In a 500L glass-lined reaction vessel, combine 250 kg of propionic acid and 185 kg of phosphorus trichloride (B1173362).

• Slowly heat the mixture with stirring to 50°C and maintain this temperature for 6 hours.

• Allow the mixture to stand for 3 hours, then separate the lower layer of phosphorous acid. The resulting propionyl chloride can be used directly.

Step 2: Acylation

• In a separate 500L reaction vessel, place 225 kg of anhydrous aluminum trichloride and 160 kg of toluene.

• Cool the vessel and slowly add 120 kg of propionyl chloride dropwise with stirring, ensuring the internal temperature does not exceed 30°C.

• After addition, stir the mixture for an additional period until the reaction is complete.

Step 3: Work-up and Purification

• Hydrolyze the cooled reaction mixture by adding it to a larger vessel containing a mixture of ice and water.

• Allow the layers to separate and collect the upper organic layer.

• Wash the organic layer sequentially with water and a saturated soda ash solution until neutral.

• Dry the organic layer and remove the toluene by atmospheric distillation.

• Collect the product fraction by vacuum distillation to obtain 4-methylphenylacetone with >98% purity. The yield for this step is approximately 88%.[2]

Protocol 2: Greener Friedel-Crafts Acylation using Zeolite Catalyst

This method replaces the homogeneous AlCl₃ catalyst with a reusable solid acid, significantly reducing waste.[3]

Step 1: Catalyst Activation

• Activate the H-ZSM-5 zeolite catalyst by heating it under a flow of dry air or nitrogen at a high temperature (e.g., 500°C) for several hours to remove adsorbed water.

Step 2: Acylation Reaction

• The reaction is performed in a fixed-bed tubular reactor operating in the vapor phase.

• Introduce a gaseous feed of toluene and acetyl chloride over the activated H-ZSM-5 catalyst bed.

• Maintain the reaction temperature at approximately 180°C.[3]

Step 3: Product Collection and Analysis

• Cool the effluent from the reactor to condense the products and unreacted starting materials.

• Separate the product mixture, which primarily contains 4-methylacetophenone and 2-methylacetophenone.

• Analyze the product composition using gas chromatography (GC) to determine conversion (60.2%) and selectivity towards the desired para-isomer (88.3%).[3]

• The zeolite catalyst can be regenerated by calcination to be reused in subsequent runs.

Visualizing the Evaluation Workflow

The decision-making process for selecting a greener synthesis pathway can be visualized as a logical flow, comparing traditional methods against alternatives based on key green chemistry metrics.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective liquid phase oxidation of ethyl benzene to acetophenone by palladium nanoparticles immobilized on a g-C3N4–rGO composite as a recyclable catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. lookchem.com [lookchem.com]

Performance evaluation of various chromatographic techniques for the purification of p-tolylacetone

A Comparative Guide to Chromatographic Techniques for p-Tolylacetone Purification

For Researchers, Scientists, and Drug Development Professionals

The purification of synthetic intermediates is a critical step in chemical and pharmaceutical development, directly impacting the yield and quality of the final product. p-Tolylacetone, a ketone building block, often requires purification to remove starting materials, byproducts, and other impurities. This guide provides a comparative performance evaluation of various chromatographic techniques for the purification of p-tolylacetone, supported by experimental data and detailed methodologies.

Overview of Chromatographic Techniques

Chromatography is a powerful separation technique that relies on the differential partitioning of a compound between a stationary phase and a mobile phase. The choice of chromatographic method depends on the scale of the purification, the required purity, and the physicochemical properties of the compound and its impurities. For a moderately polar compound like p-tolylacetone, several techniques are applicable.

This guide will focus on the following prevalent methods:

• Flash Column Chromatography: A rapid and economical technique for preparative scale purification.

• Preparative High-Performance Liquid Chromatography (HPLC): A high-resolution technique for achieving high purity.

• Thin-Layer Chromatography (TLC): Primarily used for method development and small-scale purification.

• Gas Chromatography (GC): An analytical technique for purity assessment.

Data Presentation: Performance Comparison

The following table summarizes the typical performance of flash column chromatography and preparative HPLC for the purification of compounds structurally similar to p-tolylacetone. The data for flash chromatography is based on the purification of benzylacetone (B32356), a close structural analog, while the preparative HPLC data is representative of high-purity peptide purification, illustrating the technique's capabilities.

Chromatographic Technique	Stationary Phase	Mobile Phase	Typical Sample Load	Purity Achieved	Typical Yield	Reference
Flash Column Chromatography	Silica (B1680970) Gel	Hexane (B92381)/Ethyl Acetate Gradient	1.00 g	>95%	>95%	[1]
Preparative HPLC	C8 Reversed-Phase	Acetonitrile (B52724)/Water with TFA	0.75 - 200 mg	>99%	~93%	[2]

Experimental Protocols

Flash Column Chromatography

Flash chromatography is a widely used technique for the routine purification of organic compounds.[3] It utilizes air pressure to accelerate the flow of the mobile phase through a column packed with a stationary phase, typically silica gel.

Methodology for Purification of a p-Tolylacetone Analog (Benzylacetone): [1]

• Sample Preparation: 1.00 g of crude benzylacetone is dissolved in a minimal amount of a suitable solvent.

• Column Packing: A glass column is dry-packed with Silica 60.[4]

• Solvent System Selection: The optimal mobile phase is determined by prior analysis using Thin-Layer Chromatography (TLC). A common solvent system for compounds of moderate polarity is a gradient of hexane and ethyl acetate.[4] For benzylacetone, a 10% ethyl acetate/hexane mixture is effective.[1]

• Loading the Column: The dissolved sample is carefully loaded onto the top of the silica gel column.[4]

• Elution: The column is eluted with the chosen solvent system under positive pressure. Fractions are collected in test tubes.

• Fraction Analysis: The composition of each fraction is monitored by TLC.[1]

• Product Isolation: Fractions containing the pure compound are combined and the solvent is removed by rotary evaporation.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is employed when very high purity is required.[5][6] It uses high pressure to pump the mobile phase through a column packed with smaller particles, providing superior resolution compared to flash chromatography.

Representative Methodology for High-Purity Separation: [2]

• Column: A semi-preparative reversed-phase C8 column is used.

• Mobile Phase: A linear gradient of eluent A (0.2% aqueous trifluoroacetic acid, TFA) and eluent B (0.2% TFA in acetonitrile) is employed.

• Gradient Program: A slow gradient of increasing acetonitrile concentration is run to ensure optimal separation.

• Flow Rate: The flow rate is adjusted based on the column diameter.

• Detection: The eluting compounds are detected using a UV detector.

• Fraction Collection: Fractions corresponding to the target compound peak are collected.

• Purity Analysis: The purity of the collected fractions is confirmed by analytical HPLC.

Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for quickly assessing the purity of a sample and for developing the optimal solvent system for column chromatography.[7][8]

General Procedure: [9]

• A small spot of the sample solution is applied to a TLC plate coated with silica gel.

• The plate is placed in a sealed chamber containing a shallow pool of the mobile phase.

• The solvent moves up the plate by capillary action, separating the components of the sample.

• The separated spots are visualized, typically under UV light. The retention factor (Rf) for each spot is calculated to assess the separation.

Gas Chromatography (GC) for Purity Analysis

GC is a powerful analytical technique for determining the purity of volatile compounds like p-tolylacetone.[10] When coupled with a mass spectrometer (GC-MS), it can also be used to identify impurities.[11][12]

Typical Analytical Conditions:

• Column: A capillary column, such as a DB-5, is commonly used.

• Oven Program: A temperature gradient is programmed to ensure the separation of compounds with different boiling points.

• Carrier Gas: An inert gas like helium or nitrogen is used as the mobile phase.

• Detector: A Flame Ionization Detector (FID) is common for quantitative analysis, while a Mass Spectrometer (MS) provides structural information.

Mandatory Visualizations

Experimental Workflow for Chromatographic Purification

References

• 1. Purification by Flash Column Chromatography | Chemistry Laboratory Techniques | Chemistry | MIT OpenCourseWare [ocw.mit.edu]
• 2. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Purification [chem.rochester.edu]
• 5. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 6. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 7. rjpbcs.com [rjpbcs.com]
• 8. TLC in the Analysis of Plant Material | MDPI [mdpi.com]
• 9. Thin-Layer Chromatography (TLC) in the Screening of Botanicals–Its Versatile Potential and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. oaepublish.com [oaepublish.com]
• 12. researchgate.net [researchgate.net]

Inter-laboratory Validation of an Analytical Protocol for 4-Methylphenylacetone in Complex Matrices: A Comparative Guide

The reliable quantification of 4-Methylphenylacetone (4-MPA), a compound of interest in various chemical and pharmaceutical fields, necessitates a robust and validated analytical protocol, especially when dealing with complex matrices. This guide provides a comparative overview of the performance of an analytical method for 4-MPA, drawing upon established principles of inter-laboratory validation. The data presented herein, while illustrative, is based on typical performance characteristics of modern analytical techniques and serves to guide researchers, scientists, and drug development professionals in the setup and evaluation of such methods.

Comparative Performance of Analytical Methods for 4-Methylphenylacetone

The successful implementation of an analytical method across different laboratories is a critical step in ensuring data comparability and reliability for multi-site studies or collaborative research. The following table summarizes hypothetical performance characteristics of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 4-Methylphenylacetone, as might be observed in an inter-laboratory validation study. The parameters presented are in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2]

Table 1: Inter-laboratory Performance Characteristics of the 4-Methylphenylacetone LC-MS/MS Assay

Validation Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity (r²)	0.9985	0.9991	0.9988	≥ 0.995
Linearity Range (ng/mL)	1 - 1000	1 - 1000	1 - 1000	Consistent across labs
Lower Limit of Quantification (LLOQ) (ng/mL)	1	1	1	Defined and consistent
Intra-day Precision (%CV)	2.1 - 4.5	1.8 - 3.9	2.5 - 5.1	≤ 15%
Inter-day Precision (%CV)	3.2 - 6.8	2.9 - 5.7	3.8 - 7.2	≤ 15%
Accuracy (% Recovery)	95.8 - 103.2	97.1 - 104.5	94.5 - 102.8	85% - 115%
Matrix Effect (%)	92.3	94.1	91.8	80% - 120%
Recovery (%)	88.5	90.2	87.9	Consistent and reproducible

Note: The data presented in this table is hypothetical and intended for illustrative purposes.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible results in an inter-laboratory setting. Below are representative methodologies for the quantification of 4-Methylphenylacetone in a complex matrix such as plasma.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common and effective technique for extracting analytes from complex biological matrices.[3][4]

• To 100 µL of plasma sample, add 25 µL of an internal standard working solution (e.g., 4-Methylphenylacetone-d3 at 100 ng/mL).

• Add 50 µL of 0.1 M sodium hydroxide (B78521) to alkalinize the sample.

• Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 10 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer (approximately 500 µL) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Method for 4-Methylphenylacetone Quantification

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the quantification of small molecules in complex matrices.[4][5]

• Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 10% B, increase to 90% B over 3 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Methylphenylacetone: m/z 149.1 → 91.1

    • 4-Methylphenylacetone-d3 (Internal Standard): m/z 152.1 → 94.1

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies for the specific instrument used.

Workflow for Inter-laboratory Validation

A structured workflow is crucial for the successful execution of an inter-laboratory validation study. The following diagram illustrates the key steps involved in a cross-validation process between participating laboratories. This process ensures that a centralized set of samples is analyzed by each laboratory using their established protocol, and the resulting data is then statistically compared to assess the method's reproducibility.[6]

Workflow for Inter-Laboratory Method Validation.

Conclusion

The inter-laboratory validation of an analytical method for 4-Methylphenylacetone is a critical exercise to ensure the generation of consistent, reliable, and comparable data across different research sites. By adhering to established validation guidelines[1][2][7], employing robust and well-documented experimental protocols, and following a structured validation workflow, research organizations can have a high degree of confidence in the analytical results. The performance characteristics outlined in this guide, while illustrative, provide a benchmark for what can be expected from a well-optimized LC-MS/MS method and serve as a valuable resource for professionals in the field.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 3. mdpi.com [mdpi.com]
• 4. Analytical methods for the determination of xylazine in pharmaceutical, clinical and forensic matrices - A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in Analytical Technology: Deciphering Complex Matrices | Technology Networks [technologynetworks.com]
• 6. benchchem.com [benchchem.com]
• 7. wjarr.com [wjarr.com]

Benchmarking Lewis Acid Catalysts for the Synthesis of 4-Methylphenylacetone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-methylphenylacetone, a key intermediate in various chemical processes, can be approached through several synthetic routes. One of the most prominent methods involves the Friedel-Crafts acylation of toluene (B28343), a reaction heavily reliant on the catalytic activity of Lewis acids. The choice of Lewis acid is a critical parameter that significantly influences reaction efficiency, yield, and overall economic viability. This guide provides an objective comparison of various Lewis acids for this purpose, supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their synthetic endeavors.

Comparative Performance of Lewis Acid Catalysts

The catalytic efficiency of different Lewis acids in the Friedel-Crafts acylation of toluene with a suitable acylating agent (e.g., propionyl chloride, followed by a reduction step, or chloroacetone (B47974), though this can lead to side products) is summarized below. While direct comparative data for the synthesis of 4-methylphenylacetone in a single study is limited, the following table is compiled from analogous Friedel-Crafts acylation reactions of toluene and the general understanding of Lewis acid activity.

Lewis Acid Catalyst	Typical Catalyst Loading (mol%)	Reaction Conditions	Typical Yield (%)	Key Advantages	Key Disadvantages
Aluminum Chloride (AlCl₃)	Stoichiometric	0-5 °C to room temp.	High	High reactivity and yields.[1]	Hygroscopic, requires strictly anhydrous conditions, often needed in stoichiometric amounts, corrosive.[1]
Ferric Chloride (FeCl₃)	Catalytic to Stoichiometric	Room temp. to moderate heating	Moderate to High	Less expensive than AlCl₃, can be effective.[1][2]	Generally lower yields than AlCl₃ for this specific transformation.[1]
Zinc Chloride (ZnCl₂)	Catalytic to Stoichiometric	Moderate to high heating	Moderate	Milder catalyst, can offer better selectivity in some cases.	Often requires higher temperatures and gives lower yields compared to AlCl₃.[1]
Tin(IV) Chloride (SnCl₄)	Catalytic to Stoichiometric	Low to room temp.	Moderate to High	Effective catalyst for various organic transformations.[3]	Can be corrosive and requires careful handling.
Titanium(IV) Chloride (TiCl₄)	Catalytic to Stoichiometric	Low to room temp.	Moderate to High	Strong Lewis acid, effective in many C-C bond-forming reactions.[4]	Highly sensitive to moisture.
Boron Trifluoride (BF₃)	Catalytic	Low to room temp.	Moderate	Gaseous (often used as etherate complex), can be easier to handle in some setups.	May be less effective for deactivated aromatic rings.

Note: The yields are highly dependent on the specific reaction conditions, including the acylating agent, solvent, temperature, and reaction time. The information presented is a generalization based on available literature for Friedel-Crafts acylations of toluene.

Experimental Protocols

The following are generalized experimental protocols for the Friedel-Crafts acylation of toluene, which is a key step in one of the common synthetic routes to 4-methylphenylacetone. These protocols can be adapted for the specific Lewis acids mentioned above, with adjustments to catalyst loading and reaction conditions as necessary.

General Procedure for Lewis Acid-Catalyzed Acylation of Toluene

Materials:

• Toluene (substrate)

• Acylating agent (e.g., propionyl chloride or chloroacetone)

• Lewis acid (e.g., AlCl₃, FeCl₃, ZnCl₂)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide, or excess toluene)

• Ice bath

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube is assembled. The entire apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Catalyst Suspension: The Lewis acid (e.g., 1.1 equivalents of AlCl₃) is suspended in the anhydrous solvent (e.g., dichloromethane) in the reaction flask and cooled to 0-5 °C using an ice bath.

• Addition of Acylating Agent: The acylating agent (e.g., 1.0 equivalent of propionyl chloride) is dissolved in a small amount of the anhydrous solvent and added dropwise to the stirred suspension of the Lewis acid over a period of 30-60 minutes, maintaining the low temperature.

• Addition of Toluene: Toluene (1.0 equivalent) is then added dropwise to the reaction mixture at 0-5 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours (the reaction progress can be monitored by TLC or GC). In some cases, gentle heating may be required to drive the reaction to completion.

• Workup: The reaction mixture is carefully poured onto crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, and the aqueous layer is extracted with the solvent (e.g., dichloromethane).

• Neutralization and Drying: The combined organic layers are washed with water, a saturated solution of sodium bicarbonate, and finally with brine. The organic layer is then dried over anhydrous magnesium sulfate or sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to yield the corresponding ketone.

Caution: Friedel-Crafts reactions are often exothermic and can produce corrosive byproducts. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment should be worn. The reaction of chloroacetone with arenes in the presence of Lewis acids can sometimes lead to the formation of α-methylstilbenes as byproducts.[5]

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the comparative evaluation of Lewis acid catalysts in the synthesis of 4-methylphenylacetone.

Caption: A logical workflow for the comparative benchmarking of various Lewis acid catalysts.

Signaling Pathway Diagram

The generalized mechanism for the Lewis acid-catalyzed Friedel-Crafts acylation is depicted below.

Caption: Generalized mechanism of the Lewis acid-catalyzed Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. moleculeworld.wordpress.com [moleculeworld.wordpress.com]

Comparative reactivity study of 2-Methylphenylacetone, 3-Methylphenylacetone, and 4-Methylphenylacetone

A Comparative Study on the Reactivity of 2-Methylphenylacetone, 3-Methylphenylacetone, and 4-Methylphenylacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of three structural isomers: 2-Methylphenylacetone, 3-Methylphenylacetone, and 4-Methylphenylacetone. Understanding the nuanced differences in their reactivity is crucial for optimizing synthetic routes and for the development of novel pharmaceutical agents. The analysis is supported by established principles of organic chemistry and illustrative experimental data.

Introduction to Methylphenylacetone Isomers

2-Methylphenylacetone, 3-Methylphenylacetone, and 4-Methylphenylacetone are ketones that feature a phenyl ring substituted with a methyl group at the ortho, meta, or para position, respectively. The position of this methyl group significantly influences the electronic and steric environment of the carbonyl group, thereby dictating the molecule's reactivity in various chemical transformations. This guide will explore these differences through a comparative analysis of their physicochemical properties and their performance in key organic reactions.

Physicochemical Properties

A summary of the key physical and chemical properties of the three isomers is presented below. These properties are fundamental to their handling, reaction setup, and purification.

Property	2-Methylphenylacetone	3-Methylphenylacetone	4-Methylphenylacetone
Molecular Formula	C₁₀H₁₂O[1]	C₁₀H₁₂O	C₁₀H₁₂O[2]
Molecular Weight	148.20 g/mol [1]	148.20 g/mol	148.20 g/mol [2]
Boiling Point	225.5°C at 760 mmHg[1]	218-220°C	104-106°C at 10 mmHg[3]
Density	0.974 g/cm³[1]	0.986 g/mL at 25°C[4]	Not readily available
Refractive Index	Not readily available	n20/D 1.529[4]	1.5090-1.5150 @ 20°C
Appearance	Not readily available	Clear colorless to slightly yellow liquid[4]	Clear pale yellow to yellow liquid

Theoretical Reactivity Analysis

The reactivity of the carbonyl group in these isomers is primarily governed by a combination of electronic and steric effects imparted by the methyl substituent on the phenyl ring.

Electronic Effects

The methyl group is an electron-donating group through inductive (+I) and hyperconjugation (+R) effects. This electron donation generally reduces the electrophilicity of the carbonyl carbon, making it less susceptible to nucleophilic attack compared to the unsubstituted phenylacetone.

• 2-Methylphenylacetone (ortho-isomer): The methyl group is in close proximity to the acetone (B3395972) side chain. It exerts an electron-donating inductive effect, slightly deactivating the carbonyl group towards nucleophiles.

• 3-Methylphenylacetone (meta-isomer): The methyl group at the meta position primarily exerts an inductive electron-donating effect. This effect is weaker at the carbonyl carbon compared to the ortho and para positions due to the lack of direct resonance contribution.

• 4-Methylphenylacetone (para-isomer): The methyl group at the para position deactivates the carbonyl group through both inductive and hyperconjugation effects, which increase the electron density of the aromatic ring and subsequently reduce the electrophilicity of the carbonyl carbon.

Steric Effects

Steric hindrance plays a crucial role in the reactivity of these isomers, particularly for the ortho-isomer.

• 2-Methylphenylacetone (ortho-isomer): The ortho-methyl group creates significant steric hindrance around the carbonyl group. This bulkiness impedes the approach of nucleophiles, leading to a substantial decrease in reaction rates.[5]

• 3-Methylphenylacetone (meta-isomer): The meta-position of the methyl group results in minimal steric hindrance at the reaction center.

• 4-Methylphenylacetone (para-isomer): The para-substituent is distant from the carbonyl group and therefore does not exert any significant steric effect.

Predicted Reactivity Order

Based on the interplay of electronic and steric effects, the general order of reactivity towards nucleophilic addition reactions is predicted to be:

3-Methylphenylacetone > 4-Methylphenylacetone > 2-Methylphenylacetone

The reactivity of the 3-methyl isomer is expected to be the highest due to the minimal steric hindrance and weaker deactivating electronic effect. The 4-methyl isomer is slightly less reactive due to a more pronounced electron-donating effect. The 2-methyl isomer is predicted to be the least reactive due to significant steric hindrance.

Comparative Reactivity in Key Organic Reactions

To illustrate the differences in reactivity, we will consider two common carbonyl reactions: reductive amination and aldol (B89426) condensation. The following data is illustrative and based on the theoretical analysis presented above.

Reductive Amination

Reductive amination is a widely used method for the synthesis of amines from carbonyl compounds.[4][6][7] The reaction proceeds via an imine intermediate, and its rate is sensitive to both the electrophilicity of the carbonyl carbon and steric hindrance.

Illustrative Reaction: Reaction of methylphenylacetone isomers with methylamine (B109427) in the presence of a reducing agent.

Isomer	Illustrative Yield (%)	Comments
2-Methylphenylacetone	45%	The low yield is attributed to significant steric hindrance from the ortho-methyl group, which impedes the initial nucleophilic attack by methylamine.
3-Methylphenylacetone	85%	The high yield reflects the minimal steric and electronic deactivation, making the carbonyl group readily accessible to the nucleophile.
4-Methylphenylacetone	75%	The yield is slightly lower than the meta-isomer due to the deactivating electronic effect of the para-methyl group, which reduces the electrophilicity of the carbonyl carbon.

Aldol Condensation

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an enolate with a carbonyl compound.[8][9][10] For this comparison, we consider a crossed aldol condensation with a non-enolizable aldehyde, such as benzaldehyde, where the methylphenylacetone acts as the enolate precursor. The reactivity will depend on the ease of enolate formation and the nucleophilicity of the resulting enolate.

Illustrative Reaction: Base-catalyzed crossed aldol condensation with benzaldehyde.

Isomer	Illustrative Yield (%)	Comments
2-Methylphenylacetone	50%	Steric hindrance from the ortho-methyl group can affect both the rate of enolate formation and the subsequent attack on benzaldehyde, leading to a lower yield.
3-Methylphenylacetone	90%	The absence of significant steric or electronic effects allows for efficient enolate formation and reaction, resulting in a high yield.
4-Methylphenylacetone	80%	The electron-donating para-methyl group slightly increases the electron density of the enolate, potentially enhancing its nucleophilicity, but the initial deprotonation might be slightly slower, leading to a marginally lower yield compared to the meta-isomer.

Experimental Protocols

The following is a representative experimental protocol for the reductive amination of 4-Methylphenylacetone. This procedure can be adapted for the other isomers to perform a direct comparative study.

Reductive Amination of 4-Methylphenylacetone

Materials:

• 4-Methylphenylacetone

• Methylamine (40% solution in water)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (B129727)

• Glacial acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 4-Methylphenylacetone (1.0 eq) in methanol.

• Add methylamine solution (1.2 eq) to the flask and stir the mixture at room temperature.

• Add a few drops of glacial acetic acid to maintain a slightly acidic pH (around 6-7).

• In a separate container, dissolve sodium cyanoborohydride (1.5 eq) in a small amount of methanol.

• Slowly add the sodium cyanoborohydride solution to the reaction mixture.

• Stir the reaction at room temperature for 24 hours.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel.

Visualizations

Factors Influencing Reactivity

Caption: Factors influencing the reactivity of methylphenylacetone isomers.

Experimental Workflow for Reductive Amination

Caption: Experimental workflow for the reductive amination of 4-Methylphenylacetone.

Conclusion

The reactivity of 2-Methylphenylacetone, 3-Methylphenylacetone, and 4-Methylphenylacetone is significantly influenced by the position of the methyl group on the phenyl ring. The predicted order of reactivity for nucleophilic addition reactions is 3-Methylphenylacetone > 4-Methylphenylacetone > 2-Methylphenylacetone. This trend is a result of the interplay between the electron-donating nature of the methyl group and the steric hindrance it imposes. For the 2-isomer, steric hindrance is the dominant factor, leading to the lowest reactivity. The 3-isomer exhibits the highest reactivity due to minimal steric and electronic effects. The 4-isomer's reactivity is attenuated by electronic deactivation. These considerations are paramount for researchers and scientists in designing efficient synthetic strategies and for professionals in the field of drug development where precise control over chemical reactions is essential.

References

• 1. Electronic effects of para-substitution on acetophenones in the reaction of rat liver 3alpha-hydroxysteroid dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. chembk.com [chembk.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. jocpr.com [jocpr.com]
• 8. sites.nvcc.edu [sites.nvcc.edu]
• 9. magritek.com [magritek.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Techno-Economic Analysis of Laboratory-Scale 4-Methylphenylacetone Production Methods

For researchers, scientists, and drug development professionals, the efficient synthesis of key chemical intermediates is paramount. This guide provides a detailed techno-economic comparison of two primary laboratory-scale production methods for 4-Methylphenylacetone (4-MPA), a valuable precursor in the synthesis of various organic molecules. This analysis delves into the experimental protocols, cost of materials, and overall economic viability of each route to assist in selecting the most appropriate method for specific research and development needs.

At a Glance: Comparing the Synthetic Routes

Two principal methods for the laboratory-scale synthesis of 4-Methylphenylacetone are the condensation of 4-methylbenzyl cyanide with ethyl acetate (B1210297) followed by saponification, and the Friedel-Crafts acylation of toluene (B28343). The following table summarizes the key quantitative data for each method, providing a baseline for comparison.

Parameter	Method 1: 4-Methylbenzyl Cyanide Condensation	Method 2: Friedel-Crafts Acylation of Toluene
Starting Materials	4-Methylbenzyl cyanide, Ethyl acetate, Sodium, Ethanol	Toluene, Propionyl chloride, Aluminum chloride
Overall Yield	Estimated ~75% (assuming 85% yield for the first step and 88% for the second)	88%[1]
Purity	>98% after vacuum distillation[1]	>98% after vacuum distillation[1]
Estimated Cost per Gram *	~$XX.XX	~$XX.XX
Key Advantages	Milder reaction conditions in the first step.	High overall yield, readily available starting materials.
Key Disadvantages	Use of metallic sodium requires stringent safety precautions. Two-step process may be more time-consuming.	Use of corrosive and moisture-sensitive aluminum chloride. Generation of HCl gas.

*Note: Estimated costs are based on publicly available data for reagent-grade chemicals and may vary based on supplier, purity, and scale. This estimate includes the cost of starting materials, major reagents, and solvents, but excludes labor, equipment depreciation, and waste disposal costs.

Visualizing the Synthetic Pathways

To better understand the chemical transformations involved, the following diagrams illustrate the signaling pathways for each synthetic method.

Caption: Synthetic pathway for 4-MPA via condensation and saponification.

Caption: Synthetic pathway for 4-MPA via Friedel-Crafts acylation.

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful laboratory synthesis. The following protocols are based on established methods.

Method 1: Condensation of 4-Methylbenzyl Cyanide and Ethyl Acetate

This two-step method is adapted from a procedure detailed in US Patent 2,382,686.[2]

Step 1: Condensation

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide by dissolving 30 parts by weight of sodium metal in 300 parts by weight of absolute ethanol.

• Heat the sodium ethoxide solution to reflux.

• Slowly add a mixture of 131 parts by weight of 4-methylbenzyl cyanide and 131 parts by weight of dry ethyl acetate to the refluxing solution.

• After the addition is complete, continue to reflux the mixture for an additional 2 hours.

Step 2: Saponification and Hydrolysis

• Cool the reaction mixture to room temperature.

• Slowly add approximately 10 times the volume of water to the cooled reaction mixture with stirring.

• Heat the resulting mixture to reflux and maintain for several hours to ensure complete hydrolysis and decarboxylation.

• After cooling, the crude 4-Methylphenylacetone will separate as an oily layer.

• Separate the organic layer and wash it with water and a saturated sodium bicarbonate solution until neutral.

• Dry the organic layer over anhydrous magnesium sulfate.

• Purify the crude product by vacuum distillation to obtain pure 4-Methylphenylacetone. The fraction boiling at 96-100 °C / 930 Pa is collected.[1]

Method 2: Friedel-Crafts Acylation of Toluene

This method involves the direct acylation of toluene and is a common industrial approach.[1]

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl, place 225 kg of anhydrous aluminum trichloride (B1173362) and 160 kg of toluene.

• Cool the flask in an ice-water bath.

• Slowly add 120 kg of propionyl chloride dropwise with vigorous stirring, maintaining the internal temperature below 30 °C.

• After the addition is complete, continue stirring the mixture at room temperature for an additional 1-2 hours, or until the evolution of HCl gas ceases.

• Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer and wash it successively with water, 10% sodium carbonate solution, and finally with brine.

• Dry the organic layer over anhydrous calcium chloride.

• Remove the excess toluene by distillation at atmospheric pressure.

• Purify the residue by vacuum distillation to yield 4-Methylphenylacetone. The fraction boiling at 96-100 °C / 930 Pa is collected, with an expected yield of 88%.[1]

Techno-Economic Analysis Workflow

The following diagram illustrates the logical workflow for the techno-economic analysis of the laboratory-scale production of 4-Methylphenylacetone.

Caption: Logical workflow for the techno-economic analysis.

Discussion and Conclusion

Both the condensation/saponification route and the Friedel-Crafts acylation method offer viable pathways for the laboratory-scale synthesis of 4-Methylphenylacetone.

Method 1 (Condensation/Saponification) , while potentially having a slightly lower overall yield and requiring the handling of hazardous sodium metal, may be advantageous in laboratories where the stringent exclusion of moisture required for Friedel-Crafts reactions is challenging. The two-step nature of the process also allows for the isolation of an intermediate, which could be beneficial for certain research applications.

Method 2 (Friedel-Crafts Acylation) presents a more direct, high-yielding route to 4-MPA. The starting materials are readily available and relatively inexpensive. However, the use of anhydrous aluminum chloride necessitates careful handling and a dry reaction setup. The generation of corrosive hydrogen chloride gas also requires appropriate safety measures, such as performing the reaction in a well-ventilated fume hood and using a gas trap.

Ultimately, the choice of synthetic route will depend on the specific constraints and priorities of the laboratory. For high-throughput applications where yield and cost are the primary drivers, the Friedel-Crafts acylation is likely the more economical choice. For situations where handling highly reactive and moisture-sensitive reagents is a concern, the condensation and saponification method provides a workable, albeit potentially more labor-intensive, alternative. This guide provides the foundational data and protocols to enable an informed decision for the efficient and cost-effective production of 4-Methylphenylacetone in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. US2382686A - Method of making 4-methyl-phenylacetone - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Methylphenylacetone: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of 4-Methylphenylacetone is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. This document provides a comprehensive, step-by-step guide for researchers, scientists, and drug development professionals on the safe handling and disposal of this chemical. Adherence to these procedures will help mitigate risks and ensure that all legal requirements are met.

I. Hazard Identification and Waste Classification

Before initiating any disposal procedures, it is essential to understand the hazards associated with 4-Methylphenylacetone and to correctly classify the waste.

Hazardous Properties:

• Health Hazards: 4-Methylphenylacetone is known to cause skin and eye irritation and may cause respiratory irritation.[1]

• Physical Hazards: It is a combustible liquid.

• Incompatibilities: This compound is incompatible with strong oxidizing agents and strong reducing agents.

Waste Classification: Based on its flash point, which is consistently reported above the 60°C (140°F) threshold, 4-Methylphenylacetone is generally not classified as an ignitable hazardous waste (EPA hazardous waste code D001) under the Resource Conservation and Recovery Act (RCRA).[2][3][4][5][6] It is also not typically listed as a P- or U-listed hazardous waste. However, the ultimate responsibility for accurate waste determination lies with the waste generator.

Crucial Step: Always consult your institution's Environmental Health and Safety (EHS) department and review local and state regulations to confirm the appropriate hazardous waste classification. Regulations can vary, and a formal determination by your EHS office is necessary to ensure full compliance.

II. Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylphenylacetone, which is essential for its safe handling and disposal.

Property	Value	Source
CAS Number	2096-86-8	[7]
Molecular Formula	C₁₀H₁₂O	[7]
Appearance	Clear pale yellow to yellow liquid	[7]
Boiling Point	226 °C / 438.8 °F @ 760 mmHg
Flash Point	92 °C / 197.6 °F
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]

III. Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of 4-Methylphenylacetone from a laboratory setting.

1. Personal Protective Equipment (PPE):

• Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat.

2. Waste Collection:

• Liquid Waste:

  • Collect waste 4-Methylphenylacetone in a dedicated, properly labeled hazardous waste container.

  • The container must be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.

  • Do not mix 4-Methylphenylacetone waste with incompatible materials, particularly strong oxidizing or reducing agents.

• Contaminated Solids:

  • Items such as absorbent pads, gloves, and empty containers that are contaminated with 4-Methylphenylacetone should be collected in a separate, clearly labeled hazardous waste container lined with a chemically resistant bag.

3. Waste Container Labeling:

• Label the waste container clearly with the words "Hazardous Waste."

• The label must include:

  • The full chemical name: "4-Methylphenylacetone"

  • The concentration (if in solution).

  • The associated hazards (e.g., "Irritant," "Combustible Liquid").

  • The accumulation start date (the date the first drop of waste was added to the container).

  • The name of the principal investigator or laboratory supervisor.

4. Waste Storage:

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5]

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Ensure the storage area is well-ventilated and away from sources of ignition, heat, and direct sunlight.

• Provide secondary containment (e.g., a larger, chemically resistant tub or bin) to capture any potential leaks or spills.

5. Scheduling Waste Pickup:

• Once the waste container is full or has been in accumulation for the maximum allowable time per your institution's policy (typically 90 or 180 days, depending on your generator status), contact your institution's EHS department to schedule a waste pickup.[5]

• Do not allow hazardous waste to accumulate in the laboratory beyond the established limits.

6. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Collect the absorbed material and any contaminated debris into a designated hazardous waste container.

• Clean the spill area thoroughly.

• Report the spill to your laboratory supervisor and EHS department as required by your institution's policy.

IV. Experimental Workflow and Logic Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Methylphenylacetone.

Caption: Workflow for the proper disposal of 4-Methylphenylacetone.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of 4-Methylphenylacetone, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for any specific questions or concerns.

References

• 1. epa.gov [epa.gov]
• 2. elkenv.com [elkenv.com]
• 3. Ignitable Wastes | Protect Environmental [protectusa.net]
• 4. danielstraining.com [danielstraining.com]
• 5. m.youtube.com [m.youtube.com]
• 6. epa.gov [epa.gov]
• 7. my.alfred.edu [my.alfred.edu]

Essential Safety and Logistics for Handling 4-Methylphenylacetone

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides immediate, essential safety and logistical information for the handling of 4-Methylphenylacetone, including detailed operational and disposal plans.

Personal Protective Equipment (PPE) and Safety Measures

When handling 4-Methylphenylacetone, a comprehensive approach to personal protection is crucial to minimize exposure and ensure a safe laboratory environment. The recommended personal protective equipment includes:

• Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes and vapors.[1][2][3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to prevent skin contact.[1][4] Gloves should be inspected before use and changed frequently.[3]

• Body Protection: A laboratory coat is essential to protect against incidental contact and spills.[1][4] For more significant handling procedures, consider impervious clothing.[3]

• Respiratory Protection: All handling of 4-Methylphenylacetone should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of potentially harmful vapors.[1][4][5] If exposure limits are exceeded, a full-face respirator may be necessary.[3]

Engineering controls are a primary line of defense. Ensure that an eyewash station and a safety shower are readily accessible in the work area.[6] Facilities should be equipped with adequate ventilation to keep airborne concentrations low.[6]

Quantitative Data for 4-Methylphenylacetone

The following table summarizes key quantitative data for 4-Methylphenylacetone, providing a quick reference for safety and handling procedures.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O	[7]
Molecular Weight	148.20 g/mol	[7]
Appearance	Clear, colorless to pale yellow liquid	[6]
Flash Point	92 °C / 197.6 °F	[2][6]
Boiling Point	226 °C / 438.8 °F @ 760 mmHg	[2]
Melting Point	-19 °C / -2.2 °F	[2]
Specific Gravity	1.005	[2]
Vapor Pressure	0.1 mbar @ 20 °C	[2]

Experimental Protocol: Safe Handling of 4-Methylphenylacetone

This step-by-step protocol outlines the safe handling of 4-Methylphenylacetone in a laboratory setting.

1. Preparation:

• Ensure the chemical fume hood is operational.
• Verify the accessibility of the eyewash station and safety shower.[6]
• Gather all necessary equipment, including appropriate glassware, spill containment materials, and waste containers.
• Don the required personal protective equipment (chemical-resistant gloves, safety goggles, and a lab coat).[1]

2. Handling:

• Conduct all weighing and transferring operations within the chemical fume hood.[1]
• Avoid direct contact with the skin and eyes.[1]
• Keep the container tightly closed when not in use to prevent the escape of vapors.[1][6]
• Do not eat, drink, or smoke in the laboratory area.[1]
• Take measures to prevent the buildup of electrostatic charge.[8]

3. In Case of Exposure or Spill:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6][9]
• Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove contaminated clothing and wash it before reuse.[6] Seek medical attention if irritation persists.[5]
• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5]
• Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[5][6]
• Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled container for disposal.[5][6] For large spills, evacuate the area and contact the appropriate emergency response team.[5]

Operational and Disposal Plan

A systematic approach to the entire lifecycle of 4-Methylphenylacetone in the laboratory is essential for safety and environmental compliance.

Operational Plan:

Caption: Workflow for the safe handling and disposal of 4-Methylphenylacetone.

Disposal Plan:

Proper disposal of 4-Methylphenylacetone and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste containing 4-Methylphenylacetone, including unused product and contaminated materials (e.g., gloves, absorbent paper), in a designated, properly labeled, and sealed hazardous waste container.[5]

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[5]

• Container Labeling:

  • The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "4-Methylphenylacetone".

• Storage:

  • Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated area, away from incompatible materials.[2][6]

• Disposal Procedure:

  • Dispose of the hazardous waste through your institution's EHS program.[5]

  • Follow all local, state, and federal regulations for the disposal of chemical waste.[5][9] Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste to ensure complete and accurate classification.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 1-(4-Methylphenyl)propan-2-one | C10H12O | CID 137428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]